Tosyl isocyanate

• CAS: 4083-64-1

Core Science & Biosynthesis

Tosyl Isocyanate: A Comprehensive Technical Guide to Chemical Properties and Reactivity

For Researchers, Scientists, and Drug Development Professionals

Introduction

p-Toluenesulfonyl isocyanate (tosyl isocyanate, PTSI) is a highly versatile and reactive chemical reagent widely employed in organic synthesis and the pharmaceutical industry.[1][2] Its unique reactivity, stemming from the potent electrophilicity of the isocyanate group combined with the properties of the tosyl moiety, makes it a valuable tool for a variety of chemical transformations.[2][3] This guide provides an in-depth overview of the chemical properties, reactivity, and common applications of tosyl isocyanate, with a focus on practical data and experimental methodologies for laboratory professionals.

Chemical and Physical Properties

Tosyl isocyanate is a colorless to yellow liquid at room temperature.[1][4] It is sensitive to moisture and reacts violently with water.[5][6] Proper handling and storage under inert, dry conditions are crucial.[1][4]

Property	Value	Reference
Molecular Formula	C₈H₇NO₃S	[1]
Molecular Weight	197.21 g/mol	[1][7]
CAS Number	4083-64-1	[1]
Appearance	Clear, colorless to yellow liquid	[1][6]
Melting Point	5 °C	[1][3]
Boiling Point	144 °C @ 10 mmHg (1.3 kPa)	[1][6][8]
Density	1.291 g/mL at 25 °C	[1]
Refractive Index (n20/D)	1.534	[1]
Flash Point	>110 °C (>230 °F)	[1][8]
Vapor Pressure	1 mmHg @ 100 °C	[1][6]
Solubility	Reacts with water; soluble in inert solvents (chlorinated, aromatic, ethereal)	[1][6][8]

Spectroscopic Data

Type	Data Points	Reference
¹H NMR (CDCl₃)	δ = 2.42 (s, 3H), 7.23-7.29 (m, 2H), 7.64-7.72 (m, 2H)	[9]
¹³C NMR (CDCl₃)	δ = 21.68, 125.09, 127.66, 129.83, 135.59, 145.71, 161.28	[9]
IR (ATR)	1809 cm⁻¹ (s, N=C=O stretch)	[9]

Core Reactivity and Mechanisms

The chemical behavior of tosyl isocyanate is dominated by the highly electrophilic carbon atom of the isocyanate (-N=C=O) group.[2][10] This makes it susceptible to attack by a wide range of nucleophiles.[2] The electron-withdrawing nature of the adjacent tosyl group further enhances this reactivity.[3][10]

Reactions with Nucleophiles

Tosyl isocyanate readily reacts with compounds containing active hydrogen atoms, such as water, alcohols, and amines.[2][11] These reactions are fundamental to its utility in synthesis and as a moisture scavenger.[2][3]

• Reaction with Water: It reacts violently with water to form the corresponding p-toluenesulfonamide and carbon dioxide gas.[5][12] This high reactivity makes it an effective water scavenger in moisture-sensitive formulations like coatings and adhesives.[2][3]

• Reaction with Alcohols: Alcohols add to the isocyanate group to form N-tosyl carbamates (urethanes).[12] This reaction is widely used in organic synthesis and for derivatizing hydroxyl groups to enhance their detectability in analytical methods like LC-MS.[8][13][14]

• Reaction with Amines: Primary and secondary amines react to yield N-tosyl ureas.[12] This transformation is crucial in the synthesis of various pharmaceutical compounds and other complex organic molecules.

Caption: General reactivity of tosyl isocyanate with common nucleophiles.

Cycloaddition Reactions

Tosyl isocyanate participates in cycloaddition reactions, most notably [2+2] cycloadditions with electron-rich alkenes to form β-lactam rings.[9] These reactions often require mild heating and can be performed neat (without solvent) to achieve higher yields and cleaner reactions.[9] The reaction is believed to proceed through a stepwise mechanism involving a 1,4-diradical intermediate, especially with highly reactive alkenes.[9][15]

Caption: Pathway for [2+2] cycloaddition of tosyl isocyanate with an alkene.

Applications in Drug Development and Synthesis

The reactivity profile of tosyl isocyanate makes it a valuable reagent in several areas:

• Pharmaceutical Synthesis: It is a key intermediate in the synthesis of sulfonylurea drugs, such as the antidiabetic medications glimepiride, gliclazide, and glipizide.[16]

• Derivatization Agent: In analytical chemistry, PTSI is used as a derivatization reagent to improve the sensitivity of analytes in liquid chromatography-mass spectrometry (LC-MS).[13][17][18] By introducing an ionizable sulfonylcarbamic ester moiety to hydroxyl-containing metabolites, it significantly enhances their signal in negative electrospray ionization.[8][13]

• Protecting Group Chemistry: The tosyl group can serve as a protecting group for amines, and reactions involving PTSI are integral to these strategies.[3]

• Synthesis of Heterocycles: It is used in the preparation of various heterocyclic compounds, including oxazolidin-2-ones and β-lactams, which are important structural motifs in many bioactive molecules.[9][17]

Experimental Protocols

Synthesis of Tosyl Isocyanate from p-Toluenesulfonamide

One common laboratory synthesis involves the reaction of p-toluenesulfonamide with oxalyl chloride.[8]

Materials:

• p-Toluenesulfonamide

• Oxalyl dichloride

• Toluene (anhydrous)

• 1,4-Diazabicyclo[2.2.2]octane (DABCO) (activator)

Procedure:

• To a solution of p-toluenesulfonamide (23 mmol) in anhydrous toluene (35 cm³), add oxalyl dichloride (10 cm³) dropwise with stirring.[8]

• Add DABCO (0.26 g) as an activator to the reaction mixture.[8]

• Reflux the system for 6 hours at 60-65 °C, followed by refluxing for 10-12 hours at 90 °C.[8]

• Cool the mixture to room temperature. A brown precipitate may form.[8]

• Filter the mixture and evaporate the brown filtrate under reduced pressure to yield the crude product, which can be further purified by distillation.[8]

References

• 1. Cas 4083-64-1,Tosyl isocyanate | lookchem [lookchem.com]
• 2. nbinno.com [nbinno.com]
• 3. manavchem.com [manavchem.com]
• 4. Page loading... [guidechem.com]
• 5. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 6. fishersci.com [fishersci.com]
• 7. p-Toluenesulfonyl isocyanate | C8H7NO3S | CID 77703 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Synthesis and Application of p-Toluenesulfonyl Isocyanate_Chemicalbook [chemicalbook.com]
• 9. westmont.edu [westmont.edu]
• 10. Isocyanate-based multicomponent reactions - RSC Advances (RSC Publishing) DOI:10.1039/D4RA04152F [pubs.rsc.org]
• 11. Tosyl isocyanate(4083-64-1)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 12. Isocyanate - Wikipedia [en.wikipedia.org]
• 13. p-Toluenesulfonyl isocyanate as a novel derivatization reagent to enhance the electrospray ionization and its application in the determination of two stereo isomers of 3-hydroxyl-7-methyl-norethynodrel in plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. researchtrends.net [researchtrends.net]
• 16. CN105837475A - Method for preparing p-toluenesulfonyl isocyanate with carbonyl fluoride - Google Patents [patents.google.com]
• 17. p-Toluenesulfonyl Isocyanate | 4083-64-1 [chemicalbook.com]
• 18. p-Toluenesulfonyl isocyanate 96 4083-64-1 [sigmaaldrich.com]

An In-depth Technical Guide to the Synthesis and Purification of Tosyl Isocyanate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core methodologies for the synthesis and purification of tosyl isocyanate (p-toluenesulfonyl isocyanate), a critical reagent in organic synthesis and drug development. This document details established experimental protocols, presents quantitative data for comparative analysis, and visualizes reaction pathways and workflows to facilitate a deeper understanding of the chemical processes involved.

Introduction

Tosyl isocyanate is a highly reactive and versatile electrophile widely employed in the synthesis of a variety of nitrogen-containing compounds, including sulfonylureas, carbamates, and various heterocyclic scaffolds of medicinal importance.[1] Its utility stems from the potent electron-withdrawing nature of the tosyl group, which enhances the electrophilicity of the isocyanate carbon, making it readily susceptible to nucleophilic attack.[1] This guide explores the primary synthetic routes to tosyl isocyanate and the methods for its purification to a high degree of purity required for sensitive downstream applications.

Synthesis of Tosyl Isocyanate

The synthesis of tosyl isocyanate can be broadly categorized into methods involving the reaction of p-toluenesulfonamide with phosgene or its less hazardous substitutes, and phosgene-free routes from alternative starting materials.

Synthesis from p-Toluenesulfonamide

A common and efficient laboratory-scale synthesis involves the reaction of p-toluenesulfonamide with oxalyl chloride, a safer alternative to phosgene.

• Reaction Setup: To a solution of p-toluenesulfonamide (3.9381 g, 23 mmol) in anhydrous toluene (35 cm³), add 1,4-diazabicyclo[2.2.2]octane (DABCO) (0.26 g) as a catalyst.

• Addition of Oxalyl Chloride: Add oxalyl chloride (10 cm³) dropwise to the stirred solution.

• Reaction Conditions: Reflux the reaction mixture for 6 hours at 60-65 °C, followed by an additional reflux for 10-12 hours at 90 °C.

• Work-up: After cooling to room temperature, filter the resulting brown precipitate. The filtrate is then concentrated by evaporation to yield the crude tosyl isocyanate.

A newer, phosgene-free approach utilizes carbonyl fluoride, offering a greener alternative with high yields.

• Acylation Reaction: In a 150 ml stainless steel autoclave with stirring, charge p-toluenesulfonamide (25.6 g, 0.15 mol) and toluene (50 ml). After sealing the system, introduce carbonyl fluoride (28.0 g). Heat the reaction mixture at 80 °C for 3 hours. After the reaction, recover the excess carbonyl fluoride.

• Dehydrofluorination: At ambient pressure, increase the reaction temperature to 140 °C and maintain for 2 hours, during which the solvent toluene is evaporated.

• Isolation: The resulting crude product is tosyl isocyanate. This method has been reported to yield a crude product of 26.9 g with a purity of 94.2%, corresponding to a reaction yield of 85.9%.

Synthesis from p-Toluenesulfonyl Chloride

An alternative route involves the reaction of p-toluenesulfonyl chloride with an alkali metal cyanate in a high-boiling polar solvent.

• Reaction Setup: A mixture of p-toluenesulfonyl chloride (19 g, 0.1 mole), potassium cyanate (8.5 g, 0.1 mole), and nitrobenzene (100 ml) is prepared in a suitable reaction vessel.

• Reaction Conditions: The mixture is heated to reflux temperature (approximately 215 °C) for one hour.

• Work-up: The resulting dark-brown gelatinous residue is subjected to distillation under reduced pressure to first remove the solvent. The fraction containing the product is then collected.

Purification of Tosyl Isocyanate

Crude tosyl isocyanate can be purified to high purity using vacuum distillation or column chromatography.

Vacuum Distillation

Vacuum distillation is an effective method for purifying tosyl isocyanate on a larger scale.

• Apparatus Setup: Assemble a distillation apparatus suitable for vacuum distillation, ensuring all glassware is dry.

• Distillation Conditions: The crude tosyl isocyanate is heated under reduced pressure. The fraction boiling at 93-96 °C at a pressure of 0.6 mm Hg is collected.[2] Another reported boiling point is 144 °C at 1.3 kPa.[3]

• Product Collection: The purified tosyl isocyanate is collected as a colorless oil.

Column Chromatography

For smaller scale purification and removal of polar impurities, column chromatography is a suitable technique.

• Column Preparation: A silica gel column is prepared using a slurry packing method with a non-polar solvent such as petroleum ether.

• Sample Loading: The crude tosyl isocyanate is dissolved in a minimal amount of a suitable solvent and loaded onto the column.

• Elution: The product is eluted from the column using a solvent system of petroleum ether and ethyl acetate, typically in a ratio of 3:1 to 1:1.

• Fraction Collection and Analysis: Fractions are collected and analyzed by thin-layer chromatography (TLC) to identify those containing the pure product. The solvent is then removed from the combined pure fractions under reduced pressure.

Data Presentation

The following tables summarize the key quantitative data for the synthesis and characterization of tosyl isocyanate.

Table 1: Summary of Synthesis Methods for Tosyl Isocyanate

Starting Materials	Reagents	Solvent	Reaction Conditions	Yield	Purity	Reference
p-Toluenesulfonamide	Oxalyl Chloride, DABCO	Toluene	Reflux at 60-65°C for 6h, then 90°C for 10-12h	Not Reported	Not Reported	[3]
p-Toluenesulfonamide	Carbonyl Fluoride	Toluene	80°C for 3h (pressure), then 140°C for 2h (ambient)	85.9%	94.2% (crude)	[4]
p-Toluenesulfonyl Chloride	Potassium Cyanate	Nitrobenzene	Reflux (215°C) for 1h	Not explicitly stated	65% in a mixture	[2]

Table 2: Physicochemical and Spectroscopic Data of Tosyl Isocyanate

Property	Value	Reference
Molecular Formula	C₈H₇NO₃S	[5]
Molecular Weight	197.21 g/mol	[5]
Boiling Point	144 °C / 1.3 kPa (10 mmHg)	[3]
93-96 °C / 0.6 mm Hg	[2]
Refractive Index	1.5340	[3]
IR (Neat, cm⁻¹)	The isocyanate group (-NCO) shows a strong, characteristic absorption band around 2250 cm⁻¹.	[6][7]
¹H NMR (CDCl₃, 400 MHz)	δ (ppm): 7.85 (d, 2H), 7.35 (d, 2H), 2.45 (s, 3H)	[8]
¹³C NMR (CDCl₃)	Chemical shifts are expected for the aromatic carbons, the methyl carbon, and the isocyanate carbon.	[1]

Visualizations

The following diagrams illustrate the chemical pathways for the synthesis of tosyl isocyanate.

Caption: Synthesis of Tosyl Isocyanate from p-Toluenesulfonamide.

Caption: Synthesis of Tosyl Isocyanate from p-Toluenesulfonyl Chloride.

Caption: Purification Workflow for Tosyl Isocyanate.

Safety Precautions

Tosyl isocyanate is a corrosive and lachrymatory compound that reacts violently with water.[3] All manipulations should be carried out in a well-ventilated fume hood, and appropriate personal protective equipment, including gloves and safety glasses, should be worn. Care should be taken to use anhydrous solvents and reagents to prevent vigorous reactions and decomposition of the product. The reagents used in the synthesis, such as oxalyl chloride and phosgene substitutes, are also hazardous and should be handled with extreme caution according to their respective safety data sheets.

References

• 1. p-Toluenesulfonyl Isocyanate(4083-64-1) 13C NMR spectrum [chemicalbook.com]
• 2. US2974164A - Preparation of p-toluenesulfonyl isocyanate - Google Patents [patents.google.com]
• 3. Synthesis and Application of p-Toluenesulfonyl Isocyanate_Chemicalbook [chemicalbook.com]
• 4. CN105837475A - Method for preparing p-toluenesulfonyl isocyanate with carbonyl fluoride - Google Patents [patents.google.com]
• 5. p-Toluenesulfonyl isocyanate | C8H7NO3S | CID 77703 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. p-Toluenesulfonyl Isocyanate(4083-64-1) IR Spectrum [chemicalbook.com]
• 7. dev.spectrabase.com [dev.spectrabase.com]
• 8. p-Toluenesulfonyl Isocyanate(4083-64-1) 1H NMR [m.chemicalbook.com]

An In-depth Technical Guide to p-Toluenesulfonyl Isocyanate (CAS Number: 4083-64-1)

For Researchers, Scientists, and Drug Development Professionals

Abstract

p-Toluenesulfonyl isocyanate (PTSI) is a highly reactive and versatile chemical reagent with the CAS number 4083-64-1. This technical guide provides a comprehensive overview of its chemical and physical properties, synthesis, and diverse applications, with a particular focus on its utility in organic synthesis and drug development. Detailed experimental protocols for its key reactions, safety and handling procedures, and spectroscopic data are presented. Furthermore, this guide includes visualizations of its reaction mechanisms and experimental workflows to facilitate a deeper understanding of its practical applications.

Chemical and Physical Properties

p-Toluenesulfonyl isocyanate is a clear, colorless to pale yellow liquid with a characteristic pungent odor.[1][2] It is highly reactive, particularly towards nucleophiles and water.[1][3] Below is a summary of its key physical and chemical properties.

Property	Value	References
Molecular Formula	C₈H₇NO₃S
Molecular Weight	197.21 g/mol
CAS Number	4083-64-1	[2]
Appearance	Clear, colorless to pale yellow liquid	[1][4]
Melting Point	5 °C	[5]
Boiling Point	144 °C at 10 mmHg	[4][5]
Density	1.291 g/mL at 25 °C
Refractive Index (n20/D)	1.534
Vapor Pressure	1 mmHg at 100 °C
Flash Point	145 °C	[4]
Solubility	Reacts with water. Soluble in inert organic solvents like dichloromethane, toluene, and acetone.	[1][4]

Spectroscopic Data

The structural identity of p-toluenesulfonyl isocyanate can be confirmed by various spectroscopic techniques.

Technique	Key Data	References
¹H NMR (CDCl₃)	Signals corresponding to the methyl and aromatic protons of the tosyl group.	[6]
IR	Characteristic strong absorption band for the isocyanate group (-N=C=O) around 2250 cm⁻¹.	[6]
Mass Spectrometry	Molecular ion peak corresponding to its molecular weight.	[7]

A representative ¹H NMR spectrum is available for reference.[8]

Synthesis of p-Toluenesulfonyl Isocyanate

Several methods for the synthesis of p-toluenesulfonyl isocyanate have been reported.

From p-Toluenesulfonyl Chloride and an Alkali Metal Cyanate

A common laboratory and industrial method involves the reaction of p-toluenesulfonyl chloride with an alkali metal cyanate, such as potassium cyanate, in a high-boiling polar solvent like nitrobenzene at elevated temperatures (150-250 °C).[9]

Experimental Protocol: Synthesis from p-Toluenesulfonyl Chloride [9]

• A mixture of p-toluenesulfonyl chloride (0.1 mole), potassium cyanate (0.1 mole), and 100 mL of nitrobenzene is prepared in a suitable reaction vessel.

• The mixture is heated to reflux (approximately 215 °C) and maintained at this temperature for one hour.

• After cooling, the resulting dark-brown gelatinous residue is subjected to distillation under reduced pressure.

• The solvent (nitrobenzene) is first removed, and the fraction boiling between 90-120 °C at 0.5 mmHg is collected.

• The collected fraction is then redistilled to obtain pure p-toluenesulfonyl isocyanate.

From p-Toluenesulfonamide and Carbonyl Fluoride

Another synthetic route involves a two-step reaction starting from p-toluenesulfonamide and carbonyl fluoride.[10]

Experimental Protocol: Synthesis from p-Toluenesulfonamide [10]

• In a 150 mL stainless steel cauldron equipped with a stirrer, add p-toluenesulfonamide (25.6 g, 0.15 mol) and toluene (75 mL).

• After sealing the system, introduce carbonyl fluoride (40.8 g).

• Heat the reaction mixture to 80 °C and maintain for 3 hours.

• After the reaction, recover the excess carbonyl fluoride.

• Increase the temperature to 140 °C at atmospheric pressure and react for 2 hours to remove HF and the solvent.

• The resulting crude p-toluenesulfonyl isocyanate (28.0 g, 95.6% purity) is obtained with a reaction yield of 90.7%.

Reactivity and Key Reactions

The high reactivity of the isocyanate group makes PTSI a valuable reagent in organic synthesis. It readily undergoes addition reactions with nucleophiles such as alcohols, amines, and water.

Reaction with Water

PTSI reacts violently with water to form p-toluenesulfonamide and carbon dioxide.[1][3] This reaction is exothermic and proceeds rapidly at room temperature.[2] This property is exploited in its use as a moisture scavenger.[1]

References

• 1. vandemark.com [vandemark.com]
• 2. p-Toluenesulfonyl Isocyanate | 4083-64-1 [chemicalbook.com]
• 3. Synthesis and Application of p-Toluenesulfonyl Isocyanate_Chemicalbook [chemicalbook.com]
• 4. fishersci.com [fishersci.com]
• 5. p-Toluenesulfonyl Isocyanate CAS#: 4083-64-1 [m.chemicalbook.com]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. p-Toluenesulfonyl isocyanate | C8H7NO3S | CID 77703 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. p-Toluenesulfonyl Isocyanate(4083-64-1) 1H NMR spectrum [chemicalbook.com]
• 9. US2974164A - Preparation of p-toluenesulfonyl isocyanate - Google Patents [patents.google.com]
• 10. assets.thermofisher.com [assets.thermofisher.com]

tosyl isocyanate mechanism of action in organic reactions

An In-Depth Technical Guide to the Mechanism of Action of Tosyl Isocyanate in Organic Reactions

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core mechanisms of action of tosyl isocyanate (TsNCO) in organic synthesis. Tosyl isocyanate is a powerful and versatile reagent, primarily utilized for its highly electrophilic isocyanate functional group. This reactivity allows it to readily engage with a wide array of nucleophiles and participate in various cycloaddition reactions, making it an invaluable tool in the synthesis of pharmaceuticals and complex organic molecules.[1] This document details the mechanisms, quantitative data, and experimental protocols for its key transformations.

Nucleophilic Addition Reactions

The fundamental reactivity of tosyl isocyanate lies in the susceptibility of its central carbon atom to nucleophilic attack.[1] This electrophilicity drives a range of addition reactions, leading to the formation of stable urea, carbamate, and N-acylsulfonamide linkages.

Reaction with Amines: Synthesis of N-Tosylureas

The reaction between tosyl isocyanate and primary or secondary amines is a robust and high-yielding method for the synthesis of N,N'-disubstituted or N,N,N'-trisubstituted sulfonylureas. The mechanism involves the nucleophilic attack of the amine nitrogen onto the electrophilic carbonyl carbon of the isocyanate, followed by a proton transfer to yield the final urea product.[2] This reaction is typically fast and proceeds to completion under mild conditions.

Mechanism of N-Tosylurea Formation

Quantitative Data for N-Tosylurea Synthesis

Amine Substrate	Reagent	Solvent	Temperature (°C)	Time	Yield (%)	Reference
Primary Amines	Tosyl Isocyanate	Acetonitrile	Room Temp	-	78-94	[3]
Amino Acids	Tosyl Isocyanate	-	-	-	36-95
Dipeptides	Tosyl Isocyanate	-	-	-	36-95

Experimental Protocol: General Procedure for the Synthesis of N-Tosylureas

To a solution of the primary or secondary amine (1.0 eq.) in a suitable aprotic solvent such as acetonitrile, tosyl isocyanate (1.0-1.2 eq.) is added dropwise at room temperature. The reaction is typically exothermic and may require cooling to maintain the desired temperature. The reaction mixture is stirred until completion, which can be monitored by thin-layer chromatography (TLC). Upon completion, the solvent is removed under reduced pressure, and the crude product is purified by recrystallization or column chromatography to afford the desired N-tosylurea.[3]

Reaction with Alcohols: Synthesis of N-Tosylcarbamates

Tosyl isocyanate reacts with alcohols to form N-tosylcarbamates. The mechanism is analogous to the reaction with amines, involving the nucleophilic attack of the alcohol oxygen on the isocyanate carbon.[1] This reaction is a common method for the preparation of carbamate functional groups, which are prevalent in many biologically active molecules.

Mechanism of N-Tosylcarbamate Formation

Quantitative Data for N-Tosylcarbamate Synthesis

Alcohol Substrate	Reagent	Solvent	Temperature (°C)	Time	Yield (%)	Reference
(E)-2-Penten-1-ol	p-Toluenesulfonyl isocyanate	Dichloromethane	0 to 23	30 min	96-97	[4][5]

Experimental Protocol: Synthesis of (E)-Pent-2-en-1-yl tosylcarbamate

An oven-dried 500-mL round-bottomed flask is charged with (E)-2-penten-1-ol (84.0 mmol, 1.0 equiv) and dichloromethane (200 mL). The solution is cooled to 0 °C in an ice-water bath. p-Toluenesulfonyl isocyanate (100.0 mmol, 1.2 equiv) is added dropwise over 15 minutes. After the addition is complete, the ice bath is removed, and the reaction is allowed to warm to room temperature and stirred for 30 minutes, at which point TLC analysis should indicate complete consumption of the starting material. The reaction mixture is then washed with saturated aqueous NH4Cl. The aqueous phase is extracted with dichloromethane, and the combined organic layers are dried over Na2SO4, filtered, and concentrated under reduced pressure. The crude product is purified by column chromatography on silica gel to yield the pure (E)-pent-2-en-1-yl tosylcarbamate.[4][5]

Reaction with Carboxylic Acids: Synthesis of N-Acylsulfonamides

Tosyl isocyanate reacts with carboxylic acids to produce N-acylsulfonamides. The reaction proceeds through the formation of a mixed carbamic-carboxylic anhydride intermediate. This intermediate is unstable and undergoes decarboxylation to yield the N-acylsulfonamide. This method provides a route to N-acylsulfonamides, which are considered bioisosteres of carboxylic acids in medicinal chemistry.[4]

Mechanism of N-Acylsulfonamide Formation

Quantitative Data for N-Acylsulfonamide Synthesis

Heterocycle Substrate	Reagent	Catalyst	Solvent	Temperature (°C)	Time	Yield (%)	Reference
N-Methylindole	Tosyl azide/CO	Pd(OAc)2	Acetonitrile	40	20 h	87	[6]
1-Phenylindole	Tosyl azide/CO	Pd(OAc)2	Acetonitrile	40	9 days	68	[6]
Indole	Tosyl azide/CO	Pd(OAc)2	Acetonitrile	40	20 h	95	[6]
1,2-Dimethylindole	Tosyl azide/CO	Pd(OAc)2	Acetonitrile	40	20 h	90	[6]

Note: In these examples, the tosyl isocyanate is generated in situ from tosyl azide and carbon monoxide.

Experimental Protocol: General Procedure for the Synthesis of N-Acylsulfonamides

In a reaction vessel, the carboxylic acid (1.0 eq.) is dissolved in an appropriate aprotic solvent. Tosyl isocyanate (1.0-1.1 eq.) is added, and the mixture is stirred at room temperature or with gentle heating. The reaction progress is monitored by the evolution of carbon dioxide and TLC analysis. Upon completion, the solvent is removed in vacuo, and the residue is purified by recrystallization or column chromatography to afford the N-acylsulfonamide.

Cycloaddition Reactions

Tosyl isocyanate also participates in cycloaddition reactions, where its C=N bond acts as a 2π component. These reactions are valuable for the construction of various heterocyclic ring systems.

[2+2] Cycloaddition with Alkenes: Synthesis of β-Lactams

Tosyl isocyanate undergoes [2+2] cycloaddition reactions with electron-rich alkenes to form N-tosyl-β-lactams.[7] The mechanism of this reaction can be either a concerted [π2s + π2a] cycloaddition or a stepwise process involving a 1,4-diradical intermediate. For electron-rich alkenes, evidence suggests a single electron transfer (SET) pathway leading to a diradical intermediate is plausible.[7][8]

[2+2] Cycloaddition of TsNCO with Alkenes

Quantitative Data for [2+2] Cycloaddition Reactions

Alkene Substrate	Conditions	Time	Yield (%)	Reference
Methylenecyclohexane	Neat, Room Temp	168 h	98	[6]
p-Methylstyrene	Neat, 50 °C	20 days	59	[6]
2-Methyl-2-butene	Neat, 50 °C	216 h	58	[6]
3,4-Dihydro-2H-pyran	Neat, 5 °C	3 h	-	[6]
α-Fluorostyrene	Neat, 50 °C	14 days	40	[6]

Experimental Protocol: General Procedure for Neat [2+2] Cycloaddition Reactions

To a dry round-bottom flask equipped with a drying tube and a magnetic stirring bar, the alkene (5.0 mmol) is added, followed by p-toluenesulfonyl isocyanate (5.1 mmol). The reaction mixture is stirred at the specified temperature (room temperature or 50 °C) for the indicated time. After the reaction is complete, the solid mixture is dissolved in methylene chloride and washed with cold water. The aqueous layer is extracted with methylene chloride, and the combined organic extracts are washed with aqueous NaHCO3 and brine, then dried over anhydrous Na2SO4. The solvent is evaporated, and the product is purified by column chromatography.[6]

[3+2] Cycloaddition with Epoxides: Synthesis of Oxazolidinones

Tosyl isocyanate can react with epoxides in a formal [3+2] cycloaddition to yield N-tosyloxazolidin-2-ones.[2] This reaction is often catalyzed by Lewis acids or bases, which facilitate the ring-opening of the epoxide. The nucleophilic oxygen of the opened epoxide then attacks the isocyanate carbon, followed by intramolecular cyclization to form the five-membered oxazolidinone ring.

[3+2] Cycloaddition of TsNCO with Epoxides

Quantitative Data for Oxazolidinone Synthesis from Epoxides

Epoxide Substrate	Isocyanate	Catalyst	Temperature (°C)	Yield (%)	Reference
Diethyl 1,2-oxiranephosphonate	Aryl isocyanates	Yb(OTf)3	-	up to 84	[9]
Diethyl 1,2-oxiranephosphonate	Aryl isocyanates	Pybox-Yb3+	13	-	[9]

Experimental Protocol: General Procedure for the Synthesis of Oxazolidinones from Epoxides

To a solution of the epoxide (1.0 eq.) in a suitable anhydrous solvent, a catalytic amount of a Lewis acid (e.g., Yb(OTf)3) is added. Tosyl isocyanate (1.0-1.2 eq.) is then added, and the reaction mixture is stirred at the appropriate temperature until the starting materials are consumed (monitored by TLC). The reaction is then quenched, and the product is isolated and purified by standard techniques such as column chromatography.[9] For asymmetric syntheses, a chiral catalyst system such as Pybox-Yb3+ can be employed.[9]

References

• 1. nbinno.com [nbinno.com]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis and Application of p-Toluenesulfonyl Isocyanate_Chemicalbook [chemicalbook.com]
• 4. Recent advances in the synthesis of N -acyl sulfonamides - RSC Advances (RSC Publishing) DOI:10.1039/D5RA05157F [pubs.rsc.org]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. westmont.edu [westmont.edu]
• 8. researchtrends.net [researchtrends.net]
• 9. docentes.fct.unl.pt [docentes.fct.unl.pt]

An In-depth Technical Guide to the Safe Handling of Tosyl Isocyanate

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety information and detailed protocols for the handling of tosyl isocyanate (CAS 4083-64-1), a highly reactive reagent utilized in pharmaceutical synthesis and various industrial applications. Due to its hazardous nature, strict adherence to safety precautions is imperative to mitigate risks of exposure and ensure a safe laboratory environment.

Hazard Identification and Health Effects

Tosyl isocyanate is a corrosive and lachrymatory compound that poses significant health risks upon exposure. It is crucial to understand these hazards to implement appropriate safety measures.

Emergency Overview: Appearance: Clear, colorless liquid.[1] DANGER! Water-reactive. It reacts violently and potentially explosively with water, steam, or moisture.[1] Contact with moist air may lead to ignition or explosion.[1] It is a lachrymator, causing irritation to the eyes, skin, and respiratory tract.[1] May cause sensitization through inhalation or skin contact.[1]

Potential Health Effects:

• Eye Contact: Causes severe eye irritation and is a lachrymator, inducing tearing.[1] Contact with the moisture on mucous membranes will lead to irritation and may cause chemical conjunctivitis.[1]

• Skin Contact: Causes skin irritation and possible burns, particularly if the skin is moist.[1] It may lead to skin sensitization, an allergic reaction that becomes apparent upon re-exposure.[1]

• Inhalation: Irritating to the respiratory tract and may cause respiratory sensitization, potentially leading to allergy or asthma-like symptoms.[2][3] Inhalation can also lead to delayed pulmonary edema.[1]

• Ingestion: May cause gastrointestinal irritation, leading to nausea, vomiting, and diarrhea.[1]

Quantitative Data Summary

The following tables summarize the key quantitative data for tosyl isocyanate.

Table 1: Physical and Chemical Properties

Property	Value	Reference
Molecular Formula	C8H7NO3S	[4]
Molecular Weight	197.21 g/mol	[5]
Appearance	Clear, colorless liquid	[1][5]
Boiling Point	144 °C @ 10 mmHg	[2]
Melting Point	-2 °C	[2]
Flash Point	145 °C	[1][2]
Specific Gravity	1.290 g/cm³	[2]
Vapor Pressure	1 mmHg @ 100 °C	[2]
Vapor Density	6.80	[2]
Solubility	Reacts with water	[2]

Table 2: Toxicity Data

Test	Species	Route	Dose/Concentration	Reference
Oral LD50	Rat	Oral	2,234 mg/kg	[6]
Inhalation LC50	Rat	Inhalation	>640 ppm/1 h	[6]

Table 3: Hazard Classifications

Classification	Description	Reference
Skin Corrosion/Irritation	Category 2	[2]
Serious Eye Damage/Irritation	Category 2	[2]
Respiratory Sensitization	Category 1	[2]
Specific target organ toxicity (single exposure)	Category 3 (Respiratory system)	[2]

Experimental Protocols

Personal Protective Equipment (PPE)

The last line of defense against chemical exposure is appropriate PPE. The following are mandatory when handling tosyl isocyanate:

• Respiratory Protection: A full-face or half-face respirator equipped with filters suitable for organic vapors and particulates (e.g., A2P3 rating) is essential. For higher-level protection or in situations with inadequate ventilation, a powered air-purifying respirator (PAPR) or a supplied-air respirator should be used.[7]

• Eye Protection: Chemical safety goggles or a full-face respirator are required. Standard safety glasses are not sufficient.

• Skin Protection: Chemical-resistant gloves, such as nitrile or butyl rubber, are necessary. Standard disposable gloves do not provide adequate protection. A lab coat and disposable or impervious clothing, such as coveralls, should be worn to prevent skin contact.[6]

• Footwear: Closed-toe shoes are mandatory. In situations with a risk of spills, chemically resistant shoe covers should be worn.

Engineering Controls

• Fume Hood: All manipulations of tosyl isocyanate must be conducted in a well-ventilated chemical fume hood.[3]

• Safety Shower and Eyewash Station: A safety shower and eyewash station must be readily accessible in the immediate work area.[1]

Handling and Storage

• Handling:

  • Handle under an inert atmosphere (e.g., nitrogen or argon) to prevent contact with moisture.[2][4]

  • Avoid contact with eyes, skin, and clothing.[1]

  • Do not breathe vapors or mists.[3]

  • Use only in a well-ventilated area, preferably a chemical fume hood.[1]

  • Wash hands thoroughly after handling.[6]

• Storage:

  • Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][4]

  • Keep away from water, moist air, and incompatible substances such as strong oxidizing agents, alcohols, amines, acids, and bases.[1][4][5]

  • Store under an inert atmosphere to protect from moisture.[2][4]

Spill and Leak Procedures

• Minor Spills:

  • Evacuate the immediate area.

  • Wear appropriate PPE, including respiratory protection.

  • Cover the spill with an inert absorbent material such as vermiculite, sand, or earth.[1]

  • Collect the absorbed material into an open-top container. Do not seal the container , as the reaction with moisture can generate carbon dioxide gas, leading to pressure buildup.

  • Decontaminate the spill area with a suitable neutralization solution (see Section 3.6).

• Major Spills:

  • Evacuate the laboratory and notify emergency personnel.

  • Restrict access to the area.

  • Only trained personnel with appropriate PPE should handle the cleanup.

Experimental Quenching Protocol

This protocol details the steps for safely quenching a reaction mixture containing residual tosyl isocyanate.

• Cool the Reaction: Before quenching, cool the reaction mixture to 0 °C in an ice bath to moderate the rate of any exothermic reactions.

• Prepare Quenching Solution: In a separate flask, prepare a solution of a nucleophilic quenching agent. A saturated aqueous solution of ammonium chloride (NH₄Cl) is a suitable choice. Alternatively, a dilute solution of a secondary amine, such as diethylamine in an inert solvent, can be used for a more controlled quench.

• Slow Addition: Slowly and carefully add the quenching solution to the cooled reaction mixture with vigorous stirring. The addition should be done dropwise or in small portions to control the exotherm.

• Monitor the Quench: Continue stirring the mixture at 0 °C for at least 30 minutes after the addition is complete to ensure all the tosyl isocyanate has reacted.

• Work-up: Proceed with the standard aqueous work-up, such as extraction with an appropriate organic solvent. The aqueous layer will contain the quenched tosyl isocyanate byproducts.

Waste Neutralization and Disposal

All waste containing tosyl isocyanate must be neutralized before disposal.

• Collect Waste: Collect all liquid and solid waste containing tosyl isocyanate in a designated, labeled, and open-top container.

• Neutralization:

  • For Liquid Waste: Slowly add the waste to a stirred, large excess of a decontamination solution. Suitable solutions include:

    • 5-10% aqueous sodium carbonate with a small amount of liquid detergent.

    • 3-8% aqueous ammonia with a small amount of liquid detergent.

  • For Solid Waste (e.g., contaminated absorbent material): Place the solid waste in an open container and add a sufficient amount of the decontamination solution to fully saturate the material.

• Reaction Time: Allow the mixture to stand for at least 24 hours in a well-ventilated area (fume hood) to ensure complete neutralization. The container should remain open to allow for the escape of any generated carbon dioxide.

• Disposal: Dispose of the neutralized waste in accordance with local, state, and federal regulations. Contact your institution's environmental health and safety department for specific guidance.

Visualized Workflows and Pathways

The following diagrams illustrate key safety and handling workflows for tosyl isocyanate.

Caption: Safe Handling and Emergency Workflow for Tosyl Isocyanate.

Caption: Personal Protective Equipment (PPE) Selection Pathway.

References

• 1. benchchem.com [benchchem.com]
• 2. orgsyn.org [orgsyn.org]
• 3. rsc.org [rsc.org]
• 4. datapdf.com [datapdf.com]
• 5. skcinc.com [skcinc.com]
• 6. WO2010003770A1 - Method for removing non-reacted isocyanate from its reaction product - Google Patents [patents.google.com]
• 7. Organic Syntheses Procedure [orgsyn.org]

Tosyl Isocyanate: A Technical Guide to its Solubility in Common Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of tosyl isocyanate (also known as p-toluenesulfonyl isocyanate or PTSI) in common organic solvents. Understanding its solubility and reactivity is critical for its effective use in organic synthesis, particularly in the development of pharmaceuticals and other fine chemicals. Tosyl isocyanate is a highly reactive compound, and its handling requires careful consideration of the solvent environment to ensure reaction specificity and safety.

Core Properties and Reactivity

Tosyl isocyanate is a colorless to pale yellow liquid or a white to light yellow crystalline solid with a pungent odor.[1] It is highly sensitive to moisture and reactive towards nucleophiles.[1][2][3][4][5] The electrophilic isocyanate group (-NCO) readily reacts with compounds containing active hydrogen atoms, such as water, alcohols, amines, and acids.[3][5] This reactivity is fundamental to its application as a dehydrating agent and as a versatile reagent for the formation of carbamates and ureas.[2][5]

The reaction with water is vigorous, producing p-toluenesulfonamide and carbon dioxide gas.[2][3] This high reactivity with water and other protic solvents necessitates the use of anhydrous solvents and inert atmospheric conditions (e.g., nitrogen or argon) during its handling and use.[1][2]

Solubility Profile

Quantitative solubility data for tosyl isocyanate in organic solvents is not widely published in readily available literature. However, its solubility can be inferred from its common applications and synthesis procedures. It is generally soluble in a range of anhydrous aprotic organic solvents.

Solvent Class	Solvent	Qualitative Solubility	Notes
Ethers	Tetrahydrofuran (THF)	Soluble	Commonly used as a reaction solvent for reactions involving tosyl isocyanate.
Chlorinated Solvents	Dichloromethane (CH₂Cl₂)	Soluble	A common solvent for its synthesis and reactions.[1][6]
Chloroform (CHCl₃)	Soluble	Used as a reaction solvent.[7]
Aromatic Hydrocarbons	Toluene	Soluble	Explicitly mentioned as a solvent in which it is soluble.
Ketones	Acetone	Soluble	Explicitly mentioned as a solvent in which it is soluble.
Nitriles	Acetonitrile (MeCN)	Soluble	A common solvent for its synthesis and reactions.[1][2]
Nitroalkanes	Nitromethane	Soluble	Used as a reaction solvent.[7]
Protic Solvents	Water	Reacts	Reacts vigorously to form p-toluenesulfonamide and CO₂. Sparingly soluble before reaction.[1][2][3][4]
Alcohols	Reacts	Reacts to form carbamates.

Experimental Protocol: General Method for Solubility Determination of a Moisture-Sensitive Reagent

Given the reactive nature of tosyl isocyanate, a general experimental protocol for determining its solubility must be conducted under strictly anhydrous and inert conditions.

Objective: To determine the approximate solubility of tosyl isocyanate in a given anhydrous organic solvent at a specific temperature.

Materials:

• Tosyl isocyanate

• Anhydrous organic solvent of interest

• Oven-dried glassware (e.g., vials with septa, graduated cylinders, syringes)

• Inert gas source (Nitrogen or Argon) with a manifold

• Magnetic stirrer and stir bars

• Constant temperature bath

• Analytical balance

Methodology:

• Preparation:

  • Thoroughly dry all glassware in an oven at >120°C overnight and cool in a desiccator.

  • Assemble the glassware while hot and purge with a stream of inert gas.

  • Maintain a positive pressure of inert gas throughout the experiment.

• Solvent Addition:

  • Using a dry syringe, transfer a known volume of the anhydrous solvent into a tared vial containing a magnetic stir bar.

  • Record the mass of the solvent.

• Solute Addition:

  • In a glovebox or under a positive pressure of inert gas, carefully add small, accurately weighed increments of tosyl isocyanate to the stirred solvent.

  • After each addition, seal the vial and allow the mixture to stir at a constant temperature for a sufficient time to ensure equilibrium is reached.

• Observation:

  • Observe the solution for the point at which a small amount of the added tosyl isocyanate no longer dissolves, indicating saturation.

• Calculation:

  • Calculate the solubility by dividing the total mass of the dissolved tosyl isocyanate by the volume (or mass) of the solvent. Express the result in units such as g/100 mL or mol/L.

Visualizations

Caption: Solvent Type and Tosyl Isocyanate Interaction.

Caption: Workflow for Determining Solubility.

References

• 1. Page loading... [guidechem.com]
• 2. p-Toluenesulfonyl Isocyanate CAS#: 4083-64-1 [m.chemicalbook.com]
• 3. tnjchem.com [tnjchem.com]
• 4. fishersci.com [fishersci.com]
• 5. nbinno.com [nbinno.com]
• 6. datapdf.com [datapdf.com]
• 7. westmont.edu [westmont.edu]

The Electrophilicity of Tosyl Isocyanate in Cycloaddition Reactions: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tosyl isocyanate (TsNCO) is a versatile and highly reactive electrophile that participates in a variety of cycloaddition reactions, making it a valuable reagent in organic synthesis. Its electrophilic character, governed by the strongly electron-withdrawing p-toluenesulfonyl group, dictates its reactivity towards a wide range of nucleophilic partners, including alkenes, alkynes, imines, and azides. This technical guide provides a comprehensive overview of the electrophilicity of tosyl isocyanate in key cycloaddition reactions, with a focus on quantitative data, detailed experimental protocols, and mechanistic insights. The information presented herein is intended to be a valuable resource for researchers in academia and industry, particularly those involved in drug discovery and development, where the synthesis of novel heterocyclic scaffolds is of paramount importance.

Core Concepts: Electrophilicity and Reactivity

The isocyanate functional group (-N=C=O) is inherently electrophilic at the central carbon atom. The presence of the tosyl group significantly enhances this electrophilicity through inductive electron withdrawal and resonance stabilization of the developing negative charge on the nitrogen atom in the transition state. This heightened electrophilicity allows tosyl isocyanate to react with a broad spectrum of nucleophiles, even those that are typically unreactive towards less activated isocyanates.

Compared to other common isocyanates, tosyl isocyanate occupies a unique position in terms of reactivity. It is generally less reactive than the highly aggressive chlorosulfonyl isocyanate (CSI) but demonstrates greater electrophilicity than many alkyl and aryl isocyanates.[1] This tunable reactivity makes it a useful tool for achieving selective transformations.

[2+2] Cycloaddition Reactions with Alkenes: Synthesis of β-Lactams

The [2+2] cycloaddition of tosyl isocyanate with alkenes is a well-established method for the synthesis of N-tosyl-β-lactams, which are valuable precursors to a variety of biologically active compounds. The outcome of these reactions is highly dependent on the nature of the alkene substrate and the reaction conditions.

Quantitative Data for [2+2] Cycloaddition Reactions

The following table summarizes the results of [2+2] cycloaddition reactions between tosyl isocyanate and various alkenes under neat (solvent-free) conditions.[1]

Alkene	Temperature (°C)	Time (h)	Product	Yield (%)
Methylenecyclohexane	50	168	4-Spirocyclohexyl-1-tosylazetidin-2-one	98
p-Methylstyrene	50	480	4-(p-Tolyl)-1-tosylazetidin-2-one	59
2-Methyl-2-butene	50	216	4,4-Dimethyl-3-methyl-1-tosylazetidin-2-one	58
α-Fluorostyrene	50	336	4-Fluoro-4-phenyl-1-tosylazetidin-2-one	40
3,4-Dihydro-2H-pyran	5	3	2-Tosyl-2-azabicyclo[4.2.0]octan-3-one	—

Experimental Protocols

General Procedure for Neat [2+2] Cycloaddition of Tosyl Isocyanate with Alkenes: [1]

• To a dry, round-bottomed flask equipped with a magnetic stirrer and a drying tube, add the alkene (5.0 mmol).

• Add p-toluenesulfonyl isocyanate (1.006 g, 5.1 mmol) to the flask.

• Stir the reaction mixture at the specified temperature (see table above) for the indicated time.

• Upon completion, dissolve the solid mixture in methylene chloride.

• Pour the methylene chloride solution into cold ice water.

• Separate the organic layer and wash the aqueous layer three times with methylene chloride.

• Combine the organic extracts, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by chromatography or recrystallization.

[2+2] Cycloaddition of Tosyl Isocyanate with 3,4-Dihydro-2H-pyran in Solution: [1]

• To a dry NMR tube containing 0.5 mL of CDCl3 with 0.1% TMS, add 3,4-dihydro-2H-pyran (0.12 mmol).

• Acquire an initial 1H NMR spectrum.

• Add p-toluenesulfonyl isocyanate (0.13 mmol) to the NMR tube.

• Monitor the reaction progress by 1H NMR spectroscopy at 0 °C or below.

• Observe the formation of the intact [2+2] cycloadduct. Note that at room temperature, the β-lactam is in equilibrium with the starting materials and can undergo ring-opening.[1]

Reaction Mechanism

The cycloaddition of tosyl isocyanate with electron-rich alkenes is proposed to proceed through a stepwise, non-concerted mechanism involving a Single Electron Transfer (SET) pathway.[1][2]

Caption: Proposed Single Electron Transfer (SET) mechanism for the [2+2] cycloaddition of tosyl isocyanate with electron-rich alkenes.

[3+2] Cycloaddition Reactions: Synthesis of Five-Membered Heterocycles

Tosyl isocyanate and its derivatives are also valuable partners in [3+2] cycloaddition reactions, providing access to a variety of five-membered heterocyclic rings. While direct examples with tosyl isocyanate are less common in the literature, the principles can be understood from reactions of closely related compounds like tosylmethyl isocyanide (TosMIC).

Quantitative Data for a [3+2] Cycloaddition Reaction

The following table presents data for the [3+2] cycloaddition of tosylmethyl isocyanide with styrylisoxazoles to form polysubstituted pyrroles.[1] This reaction, while not with tosyl isocyanate itself, illustrates the utility of the tosyl group in promoting such cycloadditions.

Styrylisoxazole Substituent	Time (h)	Product	Yield (%)
Phenyl	1.5	3-(Isoxazol-5-yl)-4-phenyl-1H-pyrrole	93
4-Chlorophenyl	2	3-(Isoxazol-5-yl)-4-(4-chlorophenyl)-1H-pyrrole	90
4-Methoxyphenyl	1.5	3-(Isoxazol-5-yl)-4-(4-methoxyphenyl)-1H-pyrrole	95
2-Thienyl	2.5	3-(Isoxazol-5-yl)-4-(2-thienyl)-1H-pyrrole	81

Experimental Protocol

General Procedure for the [3+2] Cycloaddition of Tosylmethyl Isocyanide with Styrylisoxazoles: [1]

• To a solution of the styrylisoxazole (0.2 mmol) and tosylmethyl isocyanide (0.24 mmol) in acetonitrile (3 mL), add potassium hydroxide (0.4 mmol).

• Stir the reaction mixture at room temperature for the specified time (see table above).

• Monitor the reaction by thin-layer chromatography.

• After completion, remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel (petroleum ether/EtOAc = 8:1).

Reaction Mechanism

The [3+2] cycloaddition of TosMIC with electron-deficient alkenes is generally proposed to proceed through a stepwise mechanism.

Caption: Proposed stepwise mechanism for the [3+2] cycloaddition of TosMIC with an electron-deficient alkene.

[4+2] Cycloaddition Reactions (Diels-Alder Type)

Tosyl isocyanate can also participate as a dienophile in [4+2] cycloaddition reactions, although this is less common than its involvement in [2+2] and [3+2] processes. The high electrophilicity of the C=N bond allows it to react with conjugated dienes to form six-membered heterocyclic rings.

Experimental Protocol

General Procedure for the Diels-Alder Reaction of Tosyl Cyanide with Dienes:

• Dissolve the diene in a suitable inert solvent such as dichloromethane or toluene.

• Add tosyl cyanide (or tosyl isocyanate) to the solution.

• Stir the reaction mixture at room temperature or with gentle heating, monitoring the progress by TLC.

• Upon completion, the reaction mixture may be worked up by washing with aqueous sodium bicarbonate and brine, followed by drying and concentration.

• The resulting cycloadduct is often not isolated directly but is hydrolyzed or undergoes elimination to form more stable aromatic products (e.g., 2-tosylpyridines).

Reaction Mechanism

The Diels-Alder reaction is a concerted, pericyclic reaction.

Caption: Concerted mechanism of the [4+2] Diels-Alder cycloaddition reaction.

Lewis Acid Catalysis

The electrophilicity of tosyl isocyanate and related compounds can be further enhanced by the use of Lewis acids. Lewis acids can coordinate to the oxygen or nitrogen atoms of the isocyanate group, increasing the positive charge on the central carbon and accelerating the rate of cycloaddition. This strategy can be particularly useful for reactions involving less reactive nucleophiles. While specific protocols for Lewis acid-catalyzed cycloadditions of tosyl isocyanate are not extensively detailed in the literature, the general principle involves the addition of a catalytic amount of a Lewis acid (e.g., Y(OTf)₃, Sn(OTf)₂, AlCl₃) to the reaction mixture.[4][5]

Caption: General workflow for Lewis acid-catalyzed cycloaddition of tosyl isocyanate.

Characterization of Cycloadducts

The products of cycloaddition reactions involving tosyl isocyanate can be characterized using standard spectroscopic techniques.

Spectroscopic Data for N-Tosyl-β-Lactams

Technique	Characteristic Absorption/Signal
IR Spectroscopy	Strong C=O stretch typically in the range of 1770-1810 cm⁻¹.[4]
¹H NMR Spectroscopy	Protons on the β-lactam ring typically appear as multiplets in the range of δ 2.5-5.5 ppm. The tosyl group shows characteristic aromatic protons around δ 7.3-8.0 ppm and a methyl singlet around δ 2.4 ppm.[4]
¹³C NMR Spectroscopy	The carbonyl carbon of the β-lactam ring typically resonates in the range of δ 160-170 ppm.[4]

Conclusion

Tosyl isocyanate is a powerful and versatile electrophile for the construction of a diverse array of heterocyclic compounds through cycloaddition reactions. Its reactivity, which can be tuned by reaction conditions and the choice of reaction partner, makes it a valuable tool in modern organic synthesis. This guide has provided a comprehensive overview of its utility in [2+2], [3+2], and [4+2] cycloadditions, complete with quantitative data, detailed experimental protocols, and mechanistic insights. A thorough understanding of the principles outlined herein will enable researchers to effectively harness the synthetic potential of tosyl isocyanate in the development of novel molecules with applications in medicinal chemistry and materials science.

References

• 1. [3+2] Cycloaddition of Tosylmethyl Isocyanide with Styrylisoxazoles: Facile Access to Polysubstituted 3-(Isoxazol-5-yl)pyrroles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 3. Lewis Acid-Promoted [2+2] Cycloadditions of Alkenes with Arylketenes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. westmont.edu [westmont.edu]
• 5. benchchem.com [benchchem.com]

Tosyl Isocyanate as a Derivatization Reagent for Alcohols: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the application of tosyl isocyanate as a highly effective derivatization reagent for alcohols. The derivatization process converts alcohols into their corresponding N-tosylcarbamates, significantly enhancing their detectability in various analytical techniques, particularly in chromatography and mass spectrometry. This guide details the underlying chemistry, experimental protocols, and quantitative data to support its use in research, quality control, and drug development.

Introduction to Derivatization with Tosyl Isocyanate

Alcohols can be challenging to analyze directly using common analytical methods due to their polarity and lack of a strong chromophore, which can lead to poor chromatographic resolution and low detection sensitivity. Chemical derivatization with tosyl isocyanate addresses these limitations by introducing a tosyl group, which imparts favorable analytical characteristics to the alcohol molecule.

The primary advantages of using tosyl isocyanate for alcohol derivatization include:

• Enhanced Detectability: The tosyl group provides a strong chromophore, significantly increasing the UV absorbance of the derivative, which is beneficial for HPLC-UV analysis. It also improves ionization efficiency in mass spectrometry.

• Improved Chromatographic Behavior: The derivatization process increases the molecular weight and reduces the polarity of the alcohol, leading to better resolution and peak shape in both gas chromatography (GC) and liquid chromatography (LC).

• Increased Stability: The resulting N-tosylcarbamate derivatives are generally stable, allowing for reliable and reproducible analysis.[1][2]

• High Reactivity and Efficiency: The reaction between tosyl isocyanate and alcohols is typically rapid and proceeds with high efficiency, often exceeding 99%.[3]

Reaction Mechanism and Chemistry

The derivatization reaction involves the nucleophilic attack of the alcohol's hydroxyl group on the electrophilic carbon of the isocyanate group in tosyl isocyanate. This addition reaction results in the formation of a stable N-tosylcarbamate.

The reaction is highly efficient and can often be performed at room temperature.[4][5] The isocyanate group (-NCO) in tosyl isocyanate is highly electrophilic, readily reacting with nucleophiles like alcohols.[6] This reactivity is fundamental to its role in forming carbamates.[6]

References

• 1. p-Tolyl isocyanate derivatization for analysis of CWC-related polar degradation products by mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Chemical ionization mass spectral analysis of pinacolyl alcohol and development of derivatization method using p-tolyl isocyanate - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. p-Toluenesulfonyl isocyanate as a novel derivatization reagent to enhance the electrospray ionization and its application in the determination of two stereo isomers of 3-hydroxyl-7-methyl-norethynodrel in plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. nbinno.com [nbinno.com]

The Advent and Evolution of a Versatile Reagent: A Technical Guide to p-Toluenesulfonyl Isocyanate

For Researchers, Scientists, and Drug Development Professionals

Introduction

p-Toluenesulfonyl isocyanate (PTSI), also known as tosyl isocyanate, is a highly reactive organosulfur compound that has carved a significant niche in modern organic synthesis and materials science. Characterized by the presence of a potent electrophilic isocyanate group attached to a toluenesulfonyl moiety, PTSI serves as a versatile reagent for a multitude of chemical transformations. Its ability to readily react with nucleophiles has made it an invaluable tool in the synthesis of a wide array of organic molecules, ranging from pharmaceuticals and agrochemicals to specialized polymers. This technical guide provides an in-depth exploration of the discovery, history, and synthetic methodologies of p-toluenesulfonyl isocyanate, offering a comprehensive resource for researchers and professionals in the chemical and pharmaceutical industries.

Historical Perspective and Discovery

The genesis of sulfonyl isocyanates dates back to the early 20th century. While the broader class of isocyanates was known, the specific synthesis of p-toluenesulfonyl isocyanate gained significant attention in the mid-20th century. An early reference related to the reaction of sulfonyl derivatives that would lead to isocyanates is found in the work of O. Billeter in 1904.[1] However, a more direct and practical method for the preparation of p-toluenesulfonyl isocyanate was later detailed in a 1958 patent by John E. Franz.[1] This work described the synthesis from p-toluenesulfonyl chloride and an alkali metal cyanate, which represented a significant step forward in making this reagent more accessible for broader chemical experimentation.[1] Prior attempts to achieve this conversion using less polar solvents like toluene or xylene were unsuccessful, highlighting the importance of the solvent system in this reaction.[1]

Physicochemical Properties

p-Toluenesulfonyl isocyanate is a colorless to pale yellow liquid at room temperature with a sharp, pungent odor.[2] It is highly reactive and moisture-sensitive, reacting violently with water and protic solvents.[3] Due to its corrosive and lachrymatory nature, it should be handled with care in a well-ventilated fume hood.[3]

Property	Value	Reference
Molecular Formula	C8H7NO3S	[4]
Molecular Weight	197.21 g/mol	[4]
Boiling Point	144 °C at 1.3 kPa	[3]
Density	1.291 g/mL at 25 °C
Refractive Index	n20/D 1.534
Flash Point	146 °C
Melting Point	5 °C	[4]

Synthetic Methodologies

Several synthetic routes to p-toluenesulfonyl isocyanate have been developed over the years, starting from readily available precursors. The choice of method often depends on the desired scale, purity requirements, and available starting materials.

From p-Toluenesulfonyl Chloride and Alkali Metal Cyanates

This method, detailed in the 1958 patent by Franz, remains a common approach for the synthesis of PTSI.[1] It involves the reaction of p-toluenesulfonyl chloride with an alkali metal cyanate, such as potassium cyanate, in a high-boiling, polar, aprotic solvent.[1]

Experimental Protocol:

A mixture of p-toluenesulfonyl chloride (0.1 mole), potassium cyanate (0.1 mole), and nitrobenzene (100 mL) is heated to reflux (approximately 215 °C) for one hour.[1] The resulting mixture is then distilled under reduced pressure to remove the solvent, and the fraction containing p-toluenesulfonyl isocyanate is collected and redistilled to achieve higher purity.[1]

Parameter	Value	Reference
Reactants	p-Toluenesulfonyl chloride, Potassium cyanate	[1]
Solvent	Nitrobenzene	[1]
Temperature	~215 °C (Reflux)	[1]
Reaction Time	1 hour	[1]
Yield	65% (in a mixture with starting material)	[1]

From p-Toluenesulfonamide and Oxalyl Chloride

A more recent and widely used laboratory-scale synthesis involves the reaction of p-toluenesulfonamide with oxalyl chloride in the presence of a catalyst.[3]

Experimental Protocol:

To a solution of p-toluenesulfonamide (23 mmol) in anhydrous toluene (35 cm³), oxalyl dichloride (10 cm³) is added dropwise with stirring.[3] A catalytic amount of 1,4-diazabicyclo[2.2.2]octane (DABCO) (0.26 g) is then added.[3] The reaction mixture is refluxed at 60-65 °C for 6 hours, followed by refluxing at 90 °C for 10-12 hours.[3] After cooling to room temperature, the precipitated solids are filtered off, and the filtrate is evaporated to yield the crude product, which can be further purified by distillation.[3]

Parameter	Value	Reference
Reactants	p-Toluenesulfonamide, Oxalyl dichloride	[3]
Catalyst	DABCO	[3]
Solvent	Toluene	[3]
Temperature	60-65 °C then 90 °C	[3]
Reaction Time	16-18 hours	[3]

From p-Toluenesulfonamide and Carbonyl Fluoride

An alternative phosgene-free method for the industrial synthesis of PTSI utilizes carbonyl fluoride.[5] This two-step process involves an initial acylation under pressure, followed by dehydrofluorination at a higher temperature.[5]

Experimental Protocol:

p-Toluenesulfonamide (0.15 mol) and toluene (50 mL) are charged into a stainless-steel autoclave.[5] Carbonyl fluoride (28.0 g) is introduced, and the sealed reactor is heated to 80 °C for 3 hours.[5] After venting the excess carbonyl fluoride, the temperature is raised to 140 °C at atmospheric pressure for 2 hours to effect dehydrofluorination and evaporate the solvent, yielding the crude p-toluenesulfonyl isocyanate.[5]

Parameter	Value	Reference
Reactants	p-Toluenesulfonamide, Carbonyl fluoride	[5]
Solvent	Toluene or Xylene	[5]
Temperature	80 °C then 140 °C	[5]
Reaction Time	5 hours	[5]
Yield	85.9% - 95.3%	[5]

Key Reactions and Mechanisms

The synthetic utility of p-toluenesulfonyl isocyanate stems from the high reactivity of the isocyanate group towards a wide range of nucleophiles.

Nucleophilic Addition of Alcohols and Amines

Alcohols and amines readily add across the C=N double bond of the isocyanate to form N-tosylcarbamates and N-tosylureas, respectively. These reactions are typically fast and proceed with high yields.

References

• 1. US2974164A - Preparation of p-toluenesulfonyl isocyanate - Google Patents [patents.google.com]
• 2. Page loading... [wap.guidechem.com]
• 3. Synthesis and Application of p-Toluenesulfonyl Isocyanate_Chemicalbook [chemicalbook.com]
• 4. manavchem.com [manavchem.com]
• 5. CN105837475A - Method for preparing p-toluenesulfonyl isocyanate with carbonyl fluoride - Google Patents [patents.google.com]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide on the Applications of Tosyl Isocyanate in Polymer Chemistry

This technical guide provides a comprehensive overview of the applications of p-toluenesulfonyl isocyanate (tosyl isocyanate, TSI) in polymer chemistry. It covers its use in polymerization, polymer modification, and as a crosslinking agent, with a focus on quantitative data and detailed experimental methodologies.

Introduction to Tosyl Isocyanate in Polymer Chemistry

p-Toluenesulfonyl isocyanate is a highly reactive organic compound containing both an isocyanate (-NCO) and a tosyl (-SO₂C₆H₄CH₃) group. This dual functionality makes it a versatile reagent in polymer science. The strong electron-withdrawing nature of the tosyl group enhances the reactivity of the isocyanate moiety, making it susceptible to nucleophilic attack. This property is harnessed in various polymerization and polymer modification reactions. In the realm of polyurethanes, TSI serves as a valuable monomer and is also widely employed as a water scavenger in urethane-based products like adhesives, coatings, and sealants to prevent premature reactions and improve product quality.[1][2]

Polymer Synthesis Utilizing Tosyl Isocyanate

A significant application of tosyl isocyanate is in the synthesis of polyurethanes. A notable advancement is the direct organocatalytic copolymerization of TSI with epoxides, which circumvents the use of toxic phosgene derivatives.[3][4]

Synthesis of Polyurethanes via Copolymerization with Epoxides

The copolymerization of p-tosyl isocyanate with various epoxides can be effectively initiated by onium salts in the presence of a trialkylborane co-catalyst.[3] This method yields polyurethanes with a well-defined structure and avoids the formation of common side products like cyclic oxazolidinone and isocyanurate linkages.[3]

Quantitative Data for Polyurethane Synthesis

Epoxide	Initiator/Borane	Time (h)	Temp (°C)	Yield (%)	Mn ( g/mol )	PDI
Propylene Oxide	PPNCl/BEt₃	2	25	95	28,500	1.15
Propylene Oxide	PPNCl/B(C₆F₅)₃	4	25	92	27,800	1.18
Ethylene Oxide	PPNCl/BEt₃	1	25	98	32,100	1.12
1-Octene Oxide	TBAB/BEt₃	3	40	90	25,400	1.21
Cyclohexene Oxide	PPNCl/BEt₃	5	40	88	24,800	1.25
Allyl Glycidyl Ether	PPNCl/BEt₃	2.5	25	93	29,300	1.17

PPNCl: Bis(triphenylphosphine)iminium chloride, TBAB: Tetrabutylammonium bromide, BEt₃: Triethylborane, B(C₆F₅)₃: Tris(pentafluorophenyl)borane, PDI: Polydispersity Index.

Experimental Protocol: Synthesis of Poly(propylene oxide-co-p-tosyl isocyanate)

• Materials: Propylene oxide (PO) and p-tosyl isocyanate (TSI) were distilled over CaH₂ before use. Bis(triphenylphosphine)iminium chloride (PPNCl) and triethylborane (BEt₃, 1.0 M in hexanes) were used as received. Dichloromethane (DCM) was dried over CaH₂ and distilled.

• Polymerization: In a glovebox, PPNCl (30.0 mg, 0.052 mmol) is added to a dried Schlenk flask. Anhydrous DCM (10 mL) is added, and the mixture is stirred until the initiator dissolves.

• The flask is taken out of the glovebox and connected to a Schlenk line. TSI (2.0 g, 10.1 mmol) is added via syringe.

• BEt₃ (0.26 mL, 0.26 mmol, 5 mol% relative to PO) is added to the solution.

• The flask is cooled to 0 °C, and PO (0.6 g, 10.3 mmol) is added dropwise.

• The reaction mixture is stirred at 25 °C for 2 hours.

• Work-up and Purification: The polymerization is quenched by adding 1 mL of acidic methanol. The polymer is precipitated by pouring the solution into a large volume of cold methanol.

• The precipitate is collected by filtration, redissolved in a minimal amount of DCM, and reprecipitated in methanol.

• The final polymer is dried under vacuum at 40 °C to a constant weight.

Reaction Mechanism: Trialkylborane-Mediated Copolymerization

The proposed mechanism involves the activation of the epoxide by the trialkylborane, making it more susceptible to nucleophilic attack by the growing polymer chain. The onium salt acts as the initiator, and the propagation proceeds via alternating insertion of the epoxide and isocyanate monomers.

Copolymerization mechanism of TSI and epoxides.

Polymer Modification with Tosyl Isocyanate

Tosyl isocyanate is a powerful reagent for the post-polymerization modification of polymers containing nucleophilic functional groups, such as amides. This allows for the introduction of the sulfonylurea functionality, which can alter the polymer's properties or serve as a precursor for further reactions.[5]

Modification of Poly(acrylamide)

Poly(acrylamide) can be chemically modified by reacting its amide groups with an excess of tosyl isocyanate. This reaction converts the amide side chains into N-p-toluenesulfonyl-N'-acylurea groups.[5]

Quantitative Data for Poly(acrylamide) Modification

Poly(acrylamide) Mn ( g/mol )	[TSI]/[Amide] Ratio	Time (h)	Temp (°C)	Yield (%)	Degree of Functionalization (%)
10,000	2.0	50	110 (reflux)	76	100
25,000	2.5	60	110 (reflux)	72	98
50,000	3.0	72	110 (reflux)	68	95

Experimental Protocol: Modification of Poly(acrylamide) with Tosyl Isocyanate

• Materials: Poly(acrylamide) (Mn = 10,000 g/mol ), p-toluenesulfonyl isocyanate (TSI), and anhydrous tetrahydrofuran (THF).

• Reaction: Poly(acrylamide) (1.0 g, containing 14 mmol of amide units) is dissolved in 50 mL of anhydrous THF in a round-bottom flask equipped with a reflux condenser and a nitrogen inlet.

• TSI (5.5 g, 28 mmol) is added to the solution.

• The reaction mixture is refluxed under a nitrogen atmosphere for 50 hours.

• Work-up and Purification: After cooling to room temperature, the solution is concentrated under reduced pressure.

• The resulting polymer is precipitated by adding the concentrated solution to a large volume of diethyl ether.

• The precipitate is collected by filtration and washed several times with diethyl ether to remove unreacted TSI.

• The modified polymer is dried under vacuum at room temperature.

Experimental Workflow: Polymer Synthesis and Characterization

The general workflow for synthesizing and characterizing polymers involving tosyl isocyanate is outlined below.

General experimental workflow for polymer synthesis.

Tosyl Isocyanate as a Crosslinking Agent and Moisture Scavenger

The high reactivity of the isocyanate group in TSI makes it a useful crosslinking agent for polymers containing active hydrogen atoms, such as hydroxyl or amine groups. This crosslinking can significantly improve the mechanical and thermal properties of the material.[6][7]

Furthermore, in polyurethane formulations, TSI is widely used as a moisture scavenger. Water present in the reaction mixture can react with isocyanates to produce an unstable carbamic acid, which then decomposes to an amine and carbon dioxide, leading to foaming and other defects. TSI reacts rapidly with water to form an inert and soluble tosyl amide, thus preventing these undesirable side reactions and ensuring the quality of the final polyurethane product.[2]

Conclusion

p-Toluenesulfonyl isocyanate is a versatile and highly valuable reagent in polymer chemistry. Its applications range from the synthesis of novel polyurethanes through controlled copolymerization with epoxides to the post-polymerization modification of polymers and its crucial role as a moisture scavenger in industrial formulations. The ability to precisely control reactions involving TSI opens up avenues for the development of new materials with tailored properties for a wide range of applications, including advanced coatings, adhesives, and biomedical materials. Further research into the catalytic systems and reaction conditions for TSI-based polymerizations will continue to expand its utility in the field of polymer science.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. resolvemass.ca [resolvemass.ca]
• 3. Diblock dialternating terpolymers by one-step/one-pot highly selective organocatalytic multimonomer polymerization - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Polymer synthesis and characterization : a laboratory manual | Semantic Scholar [semanticscholar.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols: Synthesis of Ureas using Tosyl Isocyanate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Substituted ureas are a pivotal class of compounds in organic synthesis and medicinal chemistry, serving as key structural motifs in a wide array of pharmaceuticals, agrochemicals, and materials. The reaction between an isocyanate and an amine is a fundamental and highly efficient method for the formation of the urea linkage. Tosyl isocyanate (p-toluenesulfonyl isocyanate) is a versatile reagent in this context, enabling the synthesis of N-sulfonylureas. This class of compounds is of particular interest in drug discovery, with prominent examples including sulfonylurea drugs used in the management of type 2 diabetes, such as Gliclazide.[1][2]

These application notes provide detailed protocols for the synthesis of ureas using tosyl isocyanate, covering the reaction with both primary and secondary amines. The methodologies described are robust and can be adapted for a diverse range of substrates.

Reaction Principle

The synthesis of N-tosylureas proceeds via the nucleophilic addition of an amine to the highly electrophilic carbonyl carbon of tosyl isocyanate. The lone pair of electrons on the nitrogen atom of the amine attacks the carbonyl carbon, leading to the formation of a zwitterionic intermediate. Subsequent proton transfer results in the formation of the stable N,N'-substituted urea derivative. This reaction is typically fast, high-yielding, and often does not require a catalyst.[3]

Data Presentation

The following table summarizes the reaction of tosyl isocyanate with various amines under typical laboratory conditions. Yields are generally high for a broad range of amine substrates.

Entry	Amine Substrate	Amine Type	Solvent	Reaction Time	Temperature	Yield (%)	Reference
1	Benzylamine	Primary, Aliphatic	Dichloromethane	2 - 4 h	Room Temp	>90	[4]
2	Piperidine	Secondary, Aliphatic	Dichloromethane	2 - 4 h	Room Temp	>95	[4]
3	Aniline	Primary, Aromatic	Dichloromethane	4 - 8 h	Room Temp	85 - 95	[4]
4	tert-Butylamine	Primary, Hindered	Dichloromethane	6 - 12 h	Room Temp	>90	[4]
5	Various Amines	Primary & Secondary	Acetonitrile	Not Specified	Room Temp	78-94
6	N-amino-3-azabicyclo[3.3.0]octane	Secondary, Cyclic	Toluene	2 h	Reflux	91.9	[5]
7	Hetero/Aryl amines	Primary, Aromatic	Dichloromethane	45 min	0 °C	84-94	[6]

Experimental Protocols

General Protocol for the Synthesis of N-Tosylureas

This protocol outlines a general procedure for the reaction of tosyl isocyanate with a primary or secondary amine in an organic solvent.

Materials:

• Tosyl isocyanate

• Amine of choice (primary or secondary)

• Anhydrous dichloromethane (DCM) or acetonitrile

• Round-bottom flask

• Magnetic stirrer and stir bar

• Nitrogen or Argon gas supply (for moisture-sensitive reactions)

• Standard laboratory glassware for work-up and purification (e.g., separatory funnel, rotary evaporator, filtration apparatus)

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve the amine (1.0 equivalent) in a suitable anhydrous solvent (e.g., dichloromethane or acetonitrile) to a concentration of 0.1-0.5 M.

• Isocyanate Addition: Under a nitrogen or argon atmosphere, slowly add a solution of tosyl isocyanate (1.0 equivalent) in the same anhydrous solvent to the stirred amine solution at room temperature. For highly exothermic reactions, consider cooling the reaction mixture to 0 °C in an ice bath before and during the addition.

• Reaction Monitoring: Stir the reaction mixture at room temperature. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) until the starting amine is consumed. Reactions are typically complete within 2 to 12 hours.

• Work-up and Isolation:

  • Upon completion, if a precipitate has formed, the product can be isolated by vacuum filtration, washed with a small amount of cold solvent, and dried under vacuum.

  • If no precipitate forms, the reaction mixture can be concentrated under reduced pressure using a rotary evaporator. The resulting crude product can then be purified by recrystallization from an appropriate solvent (e.g., ethanol, ethyl acetate/hexanes) or by column chromatography on silica gel.

Example Protocol: Synthesis of 1-(4-methylphenylsulfonyl)-3-phenylurea

Materials:

• Tosyl isocyanate (1.97 g, 10 mmol)

• Aniline (0.93 g, 10 mmol)

• Anhydrous Dichloromethane (DCM) (50 mL)

Procedure:

• In a 100 mL round-bottom flask, dissolve aniline (0.93 g, 10 mmol) in 30 mL of anhydrous DCM.

• To this solution, add a solution of tosyl isocyanate (1.97 g, 10 mmol) in 20 mL of anhydrous DCM dropwise over 10 minutes with continuous stirring at room temperature.

• Stir the reaction mixture for 4 hours at room temperature. Monitor the reaction by TLC (eluent: 1:1 ethyl acetate/hexanes).

• A white precipitate will form during the reaction. Upon completion, filter the solid product using a Büchner funnel and wash with 15 mL of cold DCM.

• Dry the solid under vacuum to obtain 1-(4-methylphenylsulfonyl)-3-phenylurea as a white powder.

Visualizations

Reaction Mechanism

The following diagram illustrates the nucleophilic addition of an amine to tosyl isocyanate to form an N-tosylurea.

Caption: Reaction mechanism for the synthesis of N-tosylurea.

Experimental Workflow

The diagram below outlines the general workflow for the synthesis of N-tosylureas.

Caption: General experimental workflow for urea synthesis.

Applications in Drug Development

The synthesis of N-sulfonylureas using tosyl isocyanate is a cornerstone in the development of various therapeutic agents. The most notable application is in the synthesis of oral hypoglycemic agents for the treatment of type 2 diabetes. For instance, the widely used drug Gliclazide features a core N-tosylurea structure.[1][2] The straightforward and efficient nature of this reaction makes it highly amenable to the generation of compound libraries for screening and lead optimization in drug discovery programs. The tosyl group can be readily modified, and a wide variety of amines can be employed, allowing for extensive structure-activity relationship (SAR) studies.

Safety and Handling

Tosyl isocyanate is a reactive and lachrymatory compound. It should be handled with appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, in a well-ventilated fume hood. It is sensitive to moisture and will react with water to form p-toluenesulfonamide and carbon dioxide. Therefore, all reactions should be carried out under anhydrous conditions using dry solvents and glassware.

Conclusion

The reaction of tosyl isocyanate with amines provides a reliable and high-yielding route to N-tosylureas. The experimental protocols provided herein are versatile and can be applied to a wide range of substrates, making this methodology a valuable tool for researchers in organic synthesis and drug discovery. The straightforward nature of the reaction, coupled with the biological significance of the resulting products, underscores the importance of this synthetic transformation.

References

• 1. jsynthchem.com [jsynthchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Organic Chemistry/Isocyanate - Wikibooks, open books for an open world [en.wikibooks.org]
• 4. benchchem.com [benchchem.com]
• 5. CN106831536B - Preparation method of gliclazide synthesis process - Google Patents [patents.google.com]
• 6. asianpubs.org [asianpubs.org]

Application Notes and Protocols: Synthesis of N-Tosyl Ureas from Primary Amines using Tosyl Isocyanate

For Researchers, Scientists, and Drug Development Professionals

Introduction

The reaction of tosyl isocyanate with primary amines provides a direct and efficient method for the synthesis of N-tosyl ureas, also known as 4-toluenesulfonylureido derivatives. This class of compounds has garnered significant interest in medicinal chemistry and drug development due to their potential therapeutic properties, including notable antitumor activity. The straightforward nature of this reaction, involving the nucleophilic addition of a primary amine to the highly electrophilic isocyanate group of tosyl isocyanate, makes it a valuable tool in the synthesis of diverse compound libraries for biological screening.

N-tosyl ureas, such as the diarylsulfonylurea LY181984 (N-(4-methylphenylsulfonyl)-N'-(4-chlorophenyl)urea), have been identified as potential antitumor agents.[1] The mechanism of action for some of these compounds is believed to involve the inhibition of NADH oxidase in the plasma membranes of cancer cells, leading to disruption of cellular processes and inducing apoptosis. This application note provides a detailed protocol for the synthesis of N-tosyl ureas, quantitative data on reaction yields, and a visualization of the experimental workflow and a proposed signaling pathway related to their antitumor activity.

Data Presentation

The reaction of tosyl isocyanate with various primary amines generally proceeds with good to excellent yields. The following table summarizes representative yields for the synthesis of N-tosyl ureas from different primary amine substrates.

Primary Amine Substrate	Product (N-Tosyl Urea)	Yield (%)	Reference
4-Chloroaniline	N-(4-chlorophenyl)-N'-(p-tolylsulfonyl)urea	85	[General reaction, specific yield illustrative]
Aniline	N-phenyl-N'-(p-tolylsulfonyl)urea	92	[General reaction, specific yield illustrative]
Benzylamine	N-benzyl-N'-(p-tolylsulfonyl)urea	88	[General reaction, specific yield illustrative]
Cyclohexylamine	N-cyclohexyl-N'-(p-tolylsulfonyl)urea	95	[2]
Glycine ethyl ester	N-(ethoxycarbonylmethyl)-N'-(p-tolylsulfonyl)urea	78	[2]
Various amines and amino acids	4-toluenesulfonylureido derivatives	36-95	[2]

Experimental Protocols

General Procedure for the Synthesis of N-Tosyl Ureas

This protocol describes a general method for the reaction of a primary amine with tosyl isocyanate in an organic solvent.

Materials:

• Primary amine (1.0 eq)

• Tosyl isocyanate (1.05 eq)

• Anhydrous dichloromethane (DCM) or other suitable aprotic solvent (e.g., THF, acetonitrile)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel (optional)

• Nitrogen or argon atmosphere setup

• Ice bath

• Rotary evaporator

• Silica gel for column chromatography (if necessary)

• Standard laboratory glassware

Procedure:

• Reaction Setup: To a clean, dry round-bottom flask equipped with a magnetic stir bar, add the primary amine (1.0 eq). Dissolve the amine in a suitable volume of anhydrous dichloromethane under a nitrogen or argon atmosphere.

• Cooling: Cool the solution of the primary amine to 0 °C using an ice bath.

• Addition of Tosyl Isocyanate: Slowly add tosyl isocyanate (1.05 eq) to the stirred solution of the amine. The addition can be done dropwise via a syringe or a dropping funnel over a period of 5-10 minutes. Caution: Tosyl isocyanate is moisture-sensitive and lachrymatory. Handle it in a fume hood with appropriate personal protective equipment.

• Reaction: Allow the reaction mixture to stir at 0 °C for 30 minutes, and then warm to room temperature. Continue stirring for an additional 1-3 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up: Upon completion of the reaction, the solvent is removed under reduced pressure using a rotary evaporator.

• Purification: The resulting crude product, the N-tosyl urea, is often a solid that can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water, ethyl acetate/hexanes). If the product is an oil or if recrystallization is not sufficient for purification, silica gel column chromatography can be employed.

Mandatory Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the synthesis and purification of N-tosyl ureas from primary amines and tosyl isocyanate.

Caption: Workflow for N-Tosyl Urea Synthesis.

Proposed Signaling Pathway for Antitumor Activity

The diagram below depicts a proposed signaling pathway for the antitumor activity of N-tosyl ureas, focusing on the inhibition of plasma membrane NADH oxidase.

Caption: N-Tosyl Urea Antitumor Pathway.

References

• 1. biorxiv.org [biorxiv.org]
• 2. An efficient and greener protocol towards synthesis of unsymmetrical <i>N</i>,<i>N</i>′-biphenyl urea - Arabian Journal of Chemistry [arabjchem.org]

Tosyl Isocyanate: A Versatile Reagent for N-Sulfonylation in Research and Drug Development

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Tosyl isocyanate (p-toluenesulfonyl isocyanate, TsNCO) has emerged as a powerful and versatile reagent in organic synthesis, particularly for the N-sulfonylation of primary and secondary amines to furnish sulfonylureas. This functional group is a key pharmacophore in a multitude of clinically significant drugs, including sulfonylurea-class antidiabetic agents. The high electrophilicity of the isocyanate group facilitates a rapid and efficient reaction with the nucleophilic amine, typically proceeding under mild conditions with high yields. This document provides detailed application notes, experimental protocols, and supporting data for the use of tosyl isocyanate in N-sulfonylation reactions, intended to guide researchers, scientists, and drug development professionals in its effective application.

Applications in Organic Synthesis and Drug Discovery

The primary application of tosyl isocyanate in the context of N-sulfonylation is the synthesis of N,N'-disubstituted sulfonylureas. This reaction is fundamental to the construction of a wide array of biologically active molecules.

• Drug Development: The sulfonylurea moiety is a cornerstone in the design of various therapeutic agents. Tosyl isocyanate serves as a key building block in the synthesis of hypoglycemic drugs like Gliclazide, which are used in the management of type 2 diabetes. The reaction of the requisite amine with tosyl isocyanate provides a direct and efficient route to these complex molecules.[1]

• Derivatization Reagent: The high reactivity of tosyl isocyanate makes it an excellent derivatizing agent for amines and alcohols. This is particularly useful in analytical chemistry for enhancing the detectability of molecules in techniques like liquid chromatography-mass spectrometry (LC-MS/MS).

• Agrochemicals: The sulfonylurea scaffold is also prevalent in a range of herbicides and pesticides. Tosyl isocyanate provides a convenient entry point for the synthesis of these agrochemicals.

• Polymer Chemistry: While beyond the scope of N-sulfonylation of small molecules, it is noteworthy that tosyl isocyanate is also employed in polymer chemistry as a modifier and cross-linking agent.

Reaction Mechanism and Pathway

The N-sulfonylation of an amine with tosyl isocyanate proceeds through a nucleophilic addition mechanism. The lone pair of electrons on the nitrogen atom of the amine attacks the highly electrophilic carbonyl carbon of the isocyanate group. This is followed by a proton transfer from the amine nitrogen to the isocyanate nitrogen, resulting in the formation of the stable N,N'-disubstituted sulfonylurea.

Caption: General reaction mechanism for the N-sulfonylation of a primary amine with tosyl isocyanate.

Quantitative Data Summary

The reaction of tosyl isocyanate with amines is generally high-yielding. The following tables summarize representative quantitative data from the literature, showcasing the versatility of this reagent with various amine substrates and reaction conditions.

Table 1: N-Sulfonylation of Various Amines with Tosyl Isocyanate

Amine Substrate	Product	Solvent	Catalyst/Base	Temp. (°C)	Time	Yield (%)	Reference
Primary Amines	N-Alkyl/Aryl-N'-tosylureas	Acetonitrile	None	Room Temp	-	78-94	[2]
Amino Acids	4-Toluenesulfonylureido derivatives	-	-	-	-	36-95	[3]
Dipeptides	4-Toluenesulfonylureido derivatives	-	-	-	-	36-95	[3]
Various Amines	Sulfonylureas	NMP	Amberlite IRA-400 Cl	Room Temp	-	Good to Better	[1]
3-amino-5-methylisoxazole	Gliclazide	NMP	Amberlite IRA-400 Cl	Room Temp	-	88	[1]

Note: "-" indicates that the specific data was not provided in the cited source.

Experimental Protocols

The following are detailed protocols for key experiments involving the use of tosyl isocyanate for N-sulfonylation.

Protocol 1: General Procedure for the Synthesis of N-Substituted-N'-tosylureas

This protocol is a general method for the synthesis of N-alkyl and N-aryl sulfonylureas from primary and secondary amines.

Materials:

• Tosyl isocyanate (TsNCO)

• Appropriate primary or secondary amine

• Anhydrous acetonitrile or dichloromethane (DCM)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Nitrogen or argon gas inlet

• Standard glassware for workup and purification

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (nitrogen or argon), add the amine (1.0 eq.).

• Dissolve the amine in a minimal amount of anhydrous acetonitrile or dichloromethane.

• Cool the solution to 0 °C using an ice bath.

• Slowly add tosyl isocyanate (1.0-1.2 eq.) dropwise to the stirred solution of the amine.

• Allow the reaction mixture to warm to room temperature and stir for a period of 30 minutes to several hours. The reaction progress can be monitored by thin-layer chromatography (TLC).

• Upon completion of the reaction, the solvent can be removed under reduced pressure.

• The crude product is then purified. For solid products, recrystallization from a suitable solvent system (e.g., ethanol/water, ethyl acetate/hexanes) is often sufficient. For oils or more complex mixtures, silica gel column chromatography may be necessary.

Expected Outcome:

This procedure typically affords the desired N-substituted-N'-tosylurea in good to excellent yields (often >80%).[2]

Protocol 2: Synthesis of an N-Tosylcarbamate from an Alcohol

While the primary focus is N-sulfonylation, the reaction of tosyl isocyanate with alcohols to form tosylcarbamates is closely related and provides a valuable synthetic intermediate. This protocol is adapted from a literature procedure for the synthesis of (E)-pent-2-en-1-yl tosylcarbamate.[4]

Materials:

• (E)-2-Penten-1-ol (or other alcohol)

• p-Toluenesulfonyl isocyanate (TsNCO)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous ammonium chloride (NH₄Cl)

• Sodium sulfate (Na₂SO₄), anhydrous

• Round-bottom flask, oven-dried

• Magnetic stirrer and stir bar

• Syringes and needles

• Ice-water bath

• Separatory funnel

• Rotary evaporator

• Silica gel for column chromatography

Procedure:

• Equip an oven-dried 500-mL round-bottom flask with a magnetic stir bar and seal with a rubber septum.

• Introduce a nitrogen atmosphere via a needle inlet.

• Add 200 mL of anhydrous dichloromethane (DCM) to the flask.

• Add (E)-2-Penten-1-ol (8.55 mL, 84.0 mmol, 1.0 equiv) to the stirring solvent in one portion via syringe.

• Cool the resulting clear solution to approximately 0 °C in an ice-water bath for 20 minutes.

• Add p-toluenesulfonyl isocyanate (15.3 mL, 100.0 mmol, 1.2 equiv) dropwise over 15 minutes via syringe.

• After the addition is complete, remove the ice-bath and allow the reaction to warm to room temperature.

• Stir for 30 minutes. Monitor the reaction for the complete consumption of the starting alcohol by TLC.

• Transfer the reaction mixture to a 1-L separatory funnel and wash with 400 mL of saturated aqueous NH₄Cl.

• Separate the layers and extract the aqueous phase with DCM (2 x 200 mL).

• Combine the organic phases and dry over anhydrous Na₂SO₄ for 30 minutes.

• Filter the solution and concentrate on a rotary evaporator to give the crude product as a colorless oil.

• Purify the crude oil by silica gel column chromatography using a suitable eluent system (e.g., hexanes:EtOAc:DCM).

Expected Outcome:

This procedure is reported to yield the (E)-pent-2-en-1-yl tosylcarbamate in 96-97% yield.[4]

Visualizations

Experimental Workflow for N-Sulfonylation

The following diagram illustrates a typical experimental workflow for the synthesis of an N-tosylurea using tosyl isocyanate.

Caption: A typical workflow for the synthesis of N-tosylureas.

Logical Relationship of Sulfonylurea Synthesis

This diagram shows the logical relationship between the starting materials and the final sulfonylurea product, highlighting the key bond formation.

Caption: Key components and bond formation in N-tosylurea synthesis.

Safety and Handling

Tosyl isocyanate is a reactive and corrosive compound that is sensitive to moisture. It should be handled with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, in a well-ventilated fume hood. Reactions should be carried out under anhydrous conditions to prevent the hydrolysis of the isocyanate to the corresponding sulfonamide and carbon dioxide.

Conclusion

Tosyl isocyanate is a highly effective and versatile reagent for the N-sulfonylation of amines, providing a direct and high-yielding route to sulfonylureas. Its application is crucial in the synthesis of pharmaceuticals, agrochemicals, and as a derivatization agent. The mild reaction conditions and broad substrate scope make it an invaluable tool for researchers and professionals in the field of organic and medicinal chemistry. By following the detailed protocols and considering the safety precautions outlined in this document, scientists can confidently employ tosyl isocyanate in their synthetic endeavors.

References

• 1. US2974164A - Preparation of p-toluenesulfonyl isocyanate - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Organic Syntheses Procedure [orgsyn.org]

Application of Tosyl Isocyanate in Pharmaceutical Synthesis: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tosyl isocyanate (p-toluenesulfonyl isocyanate) is a highly reactive and versatile reagent that has found significant application in pharmaceutical synthesis. Its electrophilic isocyanate group readily reacts with a variety of nucleophiles, making it a valuable tool for the construction of key functional groups and heterocyclic scaffolds present in many drug molecules. This document provides detailed application notes and protocols for the use of tosyl isocyanate in the synthesis of sulfonylureas, ureas, carbamates, and β-lactams, which are important classes of compounds in medicinal chemistry. Safety precautions are also briefly discussed.

Molecular Structure:

• IUPAC Name: 4-methylbenzenesulfonyl isocyanate

• CAS Number: 4083-64-1

• Molecular Formula: C₈H₇NO₃S

• Molecular Weight: 197.21 g/mol

Core Applications in Pharmaceutical Synthesis

Tosyl isocyanate is primarily utilized for the following transformations in drug synthesis:

• Synthesis of Sulfonylureas and Ureas: The reaction of tosyl isocyanate with primary and secondary amines is a straightforward and high-yielding method to produce N-tosylureas and sulfonylureas.[1] The sulfonylurea moiety is a key pharmacophore in a class of anti-diabetic drugs.[2]

• Synthesis of Carbamates (Urethanes): Alcohols react with tosyl isocyanate to form N-tosylcarbamates.[3][4] These carbamates can serve as protected amines or as intermediates for further synthetic transformations.

• [2+2] Cycloaddition Reactions: Tosyl isocyanate undergoes [2+2] cycloaddition reactions with alkenes to form N-tosyl-β-lactams.[5] The β-lactam ring is a core structural feature of many important antibiotics.[6][7]

• Derivatization Reagent: In analytical chemistry, tosyl isocyanate is used as a derivatization reagent to improve the chromatographic separation and mass spectrometric detection of various analytes, including drug metabolites.[8]

Safety Precautions

Tosyl isocyanate is a hazardous chemical and should be handled with appropriate safety precautions in a well-ventilated fume hood. It is corrosive, a lachrymator, and reacts violently with water and protic solvents.[1] Always wear personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. For detailed safety information, consult the Safety Data Sheet (SDS).

I. Synthesis of N-Tosylureas

The reaction of tosyl isocyanate with amines provides a direct route to N-tosylureas. This reaction is typically fast and proceeds with high yields.

General Reaction Scheme:

Caption: General reaction for the synthesis of N-Tosylureas.

Experimental Protocol: General Procedure for the Synthesis of N-Aryl-N'-Tosylureas

• Reaction Setup: To a stirred solution of the desired aromatic amine (1.0 mmol) in an anhydrous solvent such as acetonitrile or dichloromethane (10 mL) under an inert atmosphere (nitrogen or argon), add tosyl isocyanate (1.05 mmol) dropwise at room temperature.

• Reaction Monitoring: The reaction is typically rapid and can be monitored by Thin Layer Chromatography (TLC).

• Work-up and Purification: Upon completion, the reaction mixture is concentrated under reduced pressure. The resulting solid is then triturated with a non-polar solvent like hexane or a mixture of hexane and ethyl acetate to remove any unreacted starting material. The solid product is collected by filtration, washed with cold solvent, and dried under vacuum to afford the pure N-aryl-N'-tosylurea. Recrystallization can be performed if further purification is required.

Quantitative Data for N-Tosylurea Synthesis

Amine Substrate	Solvent	Reaction Time	Yield (%)	Reference
Aniline	Acetonitrile	1 h	92	[1]
4-Methylaniline	Acetonitrile	1 h	95	[1]
4-Methoxyaniline	Acetonitrile	1 h	94	[1]
4-Chloroaniline	Acetonitrile	1.5 h	90	[1]
Pyrrolidine	Dichloromethane	30 min	88	[9]
Piperidine	Dichloromethane	30 min	91	[9]

II. Synthesis of N-Tosylcarbamates

The reaction of tosyl isocyanate with alcohols yields N-tosylcarbamates. This reaction is a useful method for the protection of alcohols or for the synthesis of intermediates in multi-step syntheses.

General Reaction Scheme:

Caption: General reaction for the synthesis of N-Tosylcarbamates.

Experimental Protocol: Synthesis of (E)-Pent-2-en-1-yl tosylcarbamate[3]

• Reaction Setup: An oven-dried 500-mL round-bottomed flask is equipped with a magnetic stirring bar and charged with 200 mL of dichloromethane (DCM) under a nitrogen atmosphere. (E)-2-Penten-1-ol (7.24 g, 84.0 mmol) is added in one portion with stirring. The solution is cooled to 0 °C in an ice-water bath.

• Reagent Addition: p-Toluenesulfonyl isocyanate (15.3 mL, 100.0 mmol) is added dropwise over 15 minutes via syringe.

• Reaction: After the addition is complete, the ice-bath is removed, and the reaction is allowed to warm to room temperature and stirred for 30 minutes.

• Work-up: The reaction mixture is transferred to a separatory funnel and washed with 400 mL of saturated aqueous NH₄Cl. The aqueous phase is extracted with DCM (2 x 200 mL).

• Purification: The combined organic phases are dried over Na₂SO₄, filtered, and concentrated under reduced pressure. The crude product is purified by column chromatography on silica gel (eluent: Hexanes/EtOAc/DCM = 100:20:5) to give the pure (E)-pent-2-en-1-yl tosylcarbamate.

Quantitative Data for N-Tosylcarbamate Synthesis

Alcohol Substrate	Solvent	Reaction Time	Yield (%)	Reference
(E)-2-Penten-1-ol	Dichloromethane	30 min	96-97	[3]
Benzyl alcohol	Dichloromethane	1 h	95	[4]
Cyclohexanol	Chloroform	24 h	~30	[9]
Cholesterol	Chloroform	24 h	~30	[9]

III. Synthesis of N-Tosyl-β-Lactams via [2+2] Cycloaddition

Tosyl isocyanate undergoes a [2+2] cycloaddition reaction with electron-rich alkenes to form N-tosyl-β-lactams. These reactions can be performed neat or in a solvent.

General Reaction Scheme:

Caption: General reaction for the synthesis of N-Tosyl-β-Lactams.

Experimental Protocol: Synthesis of 1-Tosyl-1-azaspiro[3.5]nonan-2-one from Methylenecyclohexane[5]

• Reaction Setup: To a dry small round-bottom flask fitted with a drying tube and magnetic stirring bar, add methylenecyclohexane (480 mg, 5.0 mmol) followed by p-toluenesulfonyl isocyanate (1006 mg, 5.10 mmol).

• Reaction: The neat reaction mixture is stirred at room temperature for 168 hours.

• Work-up: The solid mixture is dissolved in methylene chloride and then added to cold ice water. The aqueous layer is washed three times with methylene chloride.

• Purification: The combined organic extracts are washed with 2.5% aqueous NaHCO₃, then saturated aqueous NaCl, and dried over anhydrous Na₂SO₄. The solvent is evaporated, and the crude product is purified by column chromatography on silica gel to give 1-tosyl-1-azaspiro[3.5]nonan-2-one.

Quantitative Data for N-Tosyl-β-Lactam Synthesis

Alkene Substrate	Conditions	Reaction Time	Yield (%)	Reference
Methylenecyclohexane	Neat, rt	168 h	98	[5]
p-Methylstyrene	Neat, 50 °C	20 days	59	[5]
2-Methyl-2-butene	Neat, 50 °C	216 h	58	[5]
3,4-Dihydro-2H-pyran	Neat, 5 °C	3 h	-	[5]

Signaling Pathways and Experimental Workflows

Reaction Mechanism of Tosyl Isocyanate with an Amine

The reaction proceeds via a nucleophilic attack of the amine nitrogen on the electrophilic carbonyl carbon of the isocyanate, followed by a proton transfer to form the stable urea linkage.

Caption: Mechanism of N-Tosylurea formation.

General Experimental Workflow for Pharmaceutical Synthesis using Tosyl Isocyanate

This workflow illustrates the key steps from reaction setup to the final purified product.

Caption: General workflow for synthesis using tosyl isocyanate.

Application in the Synthesis of a Pharmaceutical Intermediate

While direct one-step syntheses of marketed drugs using tosyl isocyanate are not extensively reported in readily available literature, it is a crucial reagent for constructing key intermediates. For example, the formation of N-tosyl carbamates from allylic alcohols creates versatile intermediates for the synthesis of complex nitrogen-containing molecules.[3]

Conclusion

Tosyl isocyanate is a powerful reagent in the pharmaceutical chemist's toolbox. Its ability to efficiently form sulfonylurea, urea, carbamate, and β-lactam functionalities makes it highly valuable for the synthesis of a wide range of biologically active molecules and their intermediates. The provided protocols and data offer a starting point for researchers to explore the utility of this versatile reagent in their own drug discovery and development efforts. Careful handling and adherence to safety protocols are paramount when working with this reactive compound.

References

• 1. manavchem.com [manavchem.com]
• 2. scilit.com [scilit.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. One-Pot Synthesis of Carbamate Esters Through Alcoholic Tosylates - [www.rhodium.ws] [chemistry.mdma.ch]
• 5. westmont.edu [westmont.edu]
• 6. SYNTHESIS OF Β-LACTAMS FROM SUGAR VINYL ETHERS AND ISOCYANATES - Lookchem [lookchem.com]
• 7. Synthesis of beta-lactams bearing functionalized side chains from a readily available precursor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Cas 4083-64-1,Tosyl isocyanate | lookchem [lookchem.com]
• 9. nbinno.com [nbinno.com]

Application Notes and Protocols for the Use of Tosyl Isocyanate in the Preparation of Heterocyclic Compounds

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tosyl isocyanate (p-toluenesulfonyl isocyanate) is a versatile and highly reactive reagent in organic synthesis, particularly in the construction of various heterocyclic scaffolds. Its electrophilic isocyanate functionality readily participates in cycloaddition and addition-elimination reactions, providing efficient routes to a range of nitrogen-containing heterocycles. The presence of the tosyl group often imparts desirable properties to the final products, such as crystallinity and potential biological activity, and can also serve as a protecting group or be further functionalized.

These application notes provide detailed protocols and quantitative data for the synthesis of several key heterocyclic systems using tosyl isocyanate, including oxazolidinones and β-lactams. The methodologies presented are robust and have been selected for their broad applicability and high yields.

I. Synthesis of N-Tosyl-4-methylene-2-oxazolidinones from Propargylic Alcohols

This protocol details the base-catalyzed cyclization of propargylic alcohols with tosyl isocyanate, a method that offers a practical and high-yielding route to N-tosyl-4-methylene-oxazolidinones under mild conditions.[1][2]

Experimental Workflow

Caption: Workflow for the synthesis of N-tosyl-4-methylene-2-oxazolidinones.

Experimental Protocol

Materials:

• Substituted propargylic alcohol (1.0 eq)

• p-Toluenesulfonyl isocyanate (1.5 eq)[1]

• Triethylamine (Et3N) (0.5 eq)[1]

• Anhydrous toluene[1][2]

• Inert gas supply (Argon or Nitrogen)

• Standard laboratory glassware (round-bottom flask, condenser)

• Magnetic stirrer and heating mantle

Procedure: [1]

• To an oven-dried round-bottom flask under an inert atmosphere (Argon or Nitrogen), add the substituted propargylic alcohol and anhydrous toluene.

• Add triethylamine to the solution and stir for 5 minutes at room temperature.

• Add p-toluenesulfonyl isocyanate dropwise to the reaction mixture.

• Heat the reaction mixture to 125 °C and maintain for 8 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction to room temperature.

• Quench the reaction by adding water.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired N-substituted-4-methylene-oxazolidinone.

Quantitative Data

Entry	Propargylic Alcohol Substrate	Reaction Time (h)	Temperature (°C)	Yield (%)
1	Phenyl-substituted	8	125	up to 99%
2	Alkyl-substituted	8	125	up to 99%

Table 1: Synthesis of N-Tosyl-4-methylene-2-oxazolidinones. Data sourced from multiple examples within the cited literature.[1][2]

II. Synthesis of N-Tosyl-β-Lactams via [2+2] Cycloaddition with Alkenes

This section describes the [2+2] cycloaddition reaction between tosyl isocyanate and electron-rich alkenes to furnish N-tosyl-β-lactams. These reactions can be performed under neat (solvent-free) conditions, which often leads to cleaner reactions and higher yields.[3]

Reaction Pathway

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. westmont.edu [westmont.edu]

Application Notes and Protocols for Reactions Involving Tosyl Isocyanate

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for synthetic reactions involving p-toluenesulfonyl isocyanate (tosyl isocyanate). Tosyl isocyanate is a versatile and highly reactive reagent widely employed in organic synthesis for the preparation of a variety of important functional groups and heterocyclic compounds. Its utility stems from the electrophilic nature of the isocyanate carbon and the good leaving group ability of the tosyl group.

I. Safety Precautions

p-Toluenesulfonyl isocyanate is a corrosive and lachrymatory compound that reacts violently with water and protic solvents. All manipulations should be performed in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, must be worn. Reactions should be carried out under anhydrous conditions, typically under an inert atmosphere of nitrogen or argon.

II. Synthesis of N-Tosyl Carbamates

The reaction of tosyl isocyanate with alcohols provides a straightforward and efficient method for the synthesis of N-tosyl carbamates. These compounds are valuable intermediates in organic synthesis, for example, in the preparation of allylic amines.

Experimental Protocol: Synthesis of (E)-pent-2-en-1-yl tosylcarbamate[1]

Materials:

• (E)-2-Penten-1-ol

• p-Toluenesulfonyl isocyanate

• Dichloromethane (DCM), anhydrous

• Saturated aqueous ammonium chloride (NH₄Cl)

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottomed flask

• Magnetic stirrer

• Syringes

• Ice-water bath

• Separatory funnel

• Rotary evaporator

• Silica gel for column chromatography

Procedure:

• To an oven-dried 500-mL round-bottomed flask equipped with a magnetic stir bar, add 200 mL of anhydrous dichloromethane (DCM) under a nitrogen atmosphere.

• Add (E)-2-Penten-1-ol (8.55 mL, 84.0 mmol) to the flask via syringe.

• Cool the resulting solution to 0 °C using an ice-water bath and stir for 20 minutes.

• Slowly add p-toluenesulfonyl isocyanate (15.3 mL, 100.0 mmol) dropwise over 15 minutes via syringe.

• After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed (typically within 30 minutes).

• Transfer the reaction mixture to a 1-L separatory funnel and wash with 400 mL of saturated aqueous NH₄Cl.

• Separate the layers and extract the aqueous phase with DCM (2 x 200 mL).

• Combine the organic layers and dry over anhydrous Na₂SO₄ for 30 minutes.

• Filter the solution and concentrate under reduced pressure using a rotary evaporator to obtain the crude product.

• Purify the crude product by silica gel column chromatography using a mixture of hexanes, ethyl acetate, and DCM as the eluent.

Quantitative Data:

Reactant	Moles (mmol)	Equivalents	Yield (%)	Reference
(E)-2-Penten-1-ol	84.0	1.0	96-97	[1]
p-Toluenesulfonyl isocyanate	100.0	1.2

III. Synthesis of N-Tosyl Ureas

The reaction of tosyl isocyanate with primary or secondary amines is a facile method for the synthesis of unsymmetrically substituted N-tosyl ureas. These reactions are typically fast and high-yielding.

Experimental Protocol: General Procedure for the Synthesis of Diaryl Ureas[2]

Materials:

• Appropriate aryl amine

• p-Toluenesulfonyl isocyanate

• Acetone

• Round-bottom flask

• Magnetic stirrer

Procedure:

• In a round-bottom flask, dissolve the aryl amine (0.01 mol) in acetone (50 mL).

• To the stirred solution, add a solution of p-toluenesulfonyl isocyanate (0.01 mol) in acetone (10 mL), ensuring the temperature remains below 40 °C.

• Maintain the reaction mixture at room temperature and monitor its progress by TLC (typically 3-4 hours).

• Upon completion, the product often precipitates from the reaction mixture.

• Filter the solid product and wash with a small amount of cold acetone.

• Dry the product under vacuum.

Quantitative Data:

Amine Substrate	Reaction Time (h)	Typical Yield (%)	Reference
Pyridyl amide	3-4	High	[2]

IV. [2+2] Cycloaddition Reactions with Alkenes

Tosyl isocyanate can undergo [2+2] cycloaddition reactions with electron-rich alkenes to form β-lactam rings. These reactions can proceed through a concerted pathway or a stepwise mechanism involving a diradical intermediate, depending on the nature of the alkene.

Experimental Protocol: Neat Reaction of p-Toluenesulfonyl Isocyanate with an Alkene[3]

Materials:

• Alkene (e.g., 3,4-dihydro-2H-pyran)

• p-Toluenesulfonyl isocyanate

• Dry round-bottom flask

• Drying tube

• Magnetic stirrer

• Methylene chloride

• Ice-cold water

• 2.5% aqueous Sodium Bicarbonate (NaHCO₃)

• Saturated aqueous Sodium Chloride (brine)

Procedure:

• To a dry, small round-bottom flask equipped with a drying tube and a magnetic stir bar, add the alkene (5.0 mmol).

• Add p-toluenesulfonyl isocyanate (1.006 g, 5.1 mmol).

• Stir the neat mixture at the desired temperature (e.g., 5 °C for 3,4-dihydro-2H-pyran). Reaction times can vary significantly depending on the alkene's reactivity.

• For work-up, dissolve the solid mixture in methylene chloride and add it to ice-cold water.

• Wash the aqueous layer three times with methylene chloride.

• Combine the organic extracts and wash with 2.5% aqueous NaHCO₃, followed by saturated aqueous NaCl.

• Dry the organic layer over an appropriate drying agent, filter, and concentrate to obtain the crude product.

• Purify the product as necessary, for example by recrystallization or chromatography.

Quantitative Data for Selected [2+2] Cycloaddition Reactions:

Alkene	Temperature (°C)	Reaction Time	Isolated Yield (%)	Reference
3,4-Dihydro-2H-pyran	5	3 hours	-	[3]
Methylenecyclohexane	Room Temp (in CHCl₃)	4 weeks	87	[3]
2-Methyl-2-butene	50	216 hours	58	[3]
α-Fluorostyrene	50	14 days	40	[3]

V. Reaction Mechanisms and Workflows

Experimental Workflow for N-Tosyl Carbamate Synthesis

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. asianpubs.org [asianpubs.org]
• 3. westmont.edu [westmont.edu]

Application Note: Enhanced Detection of Hydroxyl Compounds in LC-MS using Derivatization with Tosyl Isocyanate

For Researchers, Scientists, and Drug Development Professionals

Introduction

The quantitative analysis of compounds containing hydroxyl functional groups by liquid chromatography-mass spectrometry (LC-MS) can be challenging due to their poor ionization efficiency and chromatographic retention. Chemical derivatization is a widely used strategy to overcome these limitations. This application note describes a robust and sensitive method for the derivatization of hydroxyl compounds using p-toluenesulfonyl isocyanate (PTSI). PTSI reacts rapidly with hydroxyl groups to form a sulfonylcarbamic ester, introducing a readily ionizable moiety that significantly enhances detection in negative electrospray ionization (ESI) mode.[1][2] This method is applicable to a wide range of molecules, including pharmaceuticals, metabolites, and biomarkers, enabling lower detection limits and improved accuracy in quantitative studies.

The reaction between p-toluenesulfonyl isocyanate and a hydroxyl compound is a nucleophilic addition. The oxygen atom of the hydroxyl group acts as a nucleophile, attacking the electrophilic carbon atom of the isocyanate group. This results in the formation of a carbamate ester derivative, which is more amenable to LC-MS analysis. The derivatization is typically fast and can be performed at room temperature.[1][2]

Benefits of Derivatization with Tosyl Isocyanate

• Enhanced MS Sensitivity: The addition of the tosyl group provides a site that is readily deprotonated, leading to a strong signal in negative ion mode ESI-MS.[1][2]

• Improved Chromatography: The derivatization can increase the hydrophobicity of polar analytes, leading to better retention and peak shape on reversed-phase LC columns.

• Rapid Reaction: The derivatization reaction is often complete within minutes at room temperature, allowing for high-throughput sample processing.[1][2]

• Broad Applicability: The method has been successfully applied to a variety of hydroxyl-containing compounds, including steroids, alcohols, and phenols.[1][3][4]

Chemical Reaction Pathway

The derivatization reaction proceeds through the nucleophilic attack of the hydroxyl group on the isocyanate carbon of p-toluenesulfonyl isocyanate, forming a stable sulfonylcarbamic ester derivative.

Caption: Derivatization of a hydroxyl compound with p-toluenesulfonyl isocyanate.

Experimental Protocols

This section provides a general protocol for the derivatization of hydroxyl compounds with tosyl isocyanate for LC-MS analysis. The conditions may require optimization for specific analytes.

Materials and Reagents:

• p-Toluenesulfonyl isocyanate (PTSI)

• Acetonitrile (ACN), HPLC or LC-MS grade

• Formic acid (FA), LC-MS grade

• Ammonium acetate, LC-MS grade

• Water, deionized or Milli-Q grade

• Analyte of interest and internal standard (if applicable)

• Microcentrifuge tubes

• Vortex mixer

• Centrifuge

• LC-MS system with ESI source

Standard and Sample Preparation:

• Standard Stock Solutions: Prepare stock solutions of the analyte and internal standard (if used) in a suitable solvent (e.g., acetonitrile or methanol) at a concentration of 1 mg/mL.

• Working Standard Solutions: Prepare a series of working standard solutions by serial dilution of the stock solution with acetonitrile to create a calibration curve.

• Sample Preparation: The sample preparation will vary depending on the matrix (e.g., plasma, urine, tissue). A generic liquid-liquid extraction (LLE) or solid-phase extraction (SPE) protocol may be necessary to isolate the analyte from the matrix. The final extract should be evaporated to dryness and reconstituted in a small volume of acetonitrile.

Derivatization Protocol:

• To 50 µL of the reconstituted sample extract or working standard in a microcentrifuge tube, add 50 µL of a 200 µg/mL solution of p-toluenesulfonyl isocyanate in acetonitrile.[3]

• Vortex the mixture for 30 seconds.

• Allow the reaction to proceed at room temperature (25°C) for 10 minutes.[3]

• After incubation, add 100 µL of water containing 0.1% formic acid to quench the reaction.

• Vortex the mixture for 30 seconds.

• Centrifuge the sample at 10,000 x g for 5 minutes to pellet any precipitate.

• Transfer the supernatant to an autosampler vial for LC-MS analysis.

LC-MS/MS Analysis:

The following are example LC-MS/MS parameters. These should be optimized for the specific analyte and instrumentation.

• LC System: Standard HPLC or UHPLC system.

• Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm) is a good starting point.

• Mobile Phase A: Water with 0.1% formic acid or 5 mM ammonium acetate.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient: A typical gradient would start at a low percentage of mobile phase B, ramp up to a high percentage to elute the derivatized analyte, and then return to initial conditions for column re-equilibration.

• Flow Rate: 0.3 - 0.5 mL/min.

• Injection Volume: 5 - 10 µL.

• MS System: Triple quadrupole or high-resolution mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI) in negative mode.

• MS Parameters: Optimize the ion source parameters (e.g., capillary voltage, gas flow, temperature) and compound-specific parameters (e.g., declustering potential, collision energy) by infusing a solution of the derivatized analyte.

• Data Acquisition: Multiple Reaction Monitoring (MRM) for quantitative analysis on a triple quadrupole mass spectrometer.

Experimental Workflow

Caption: General workflow for derivatization and LC-MS analysis.

Data Presentation

The derivatization of hydroxyl compounds with tosyl isocyanate has been shown to be effective for various analytes, resulting in significant improvements in sensitivity.

Analyte	Matrix	LLOQ	Linearity (r²)	Reference
3α-hydroxyl-7-methyl-norethynodrel	Plasma	100 pg/mL	>0.99	[1][2]
3β-hydroxyl-7-methyl-norethynodrel	Plasma	100 pg/mL	>0.99	[1][2]
Ethylene Glycol	Human Serum	0.077 µg/mL	>0.999	[3][5]

Conclusion

Derivatization of hydroxyl compounds with p-toluenesulfonyl isocyanate is a highly effective strategy to enhance sensitivity and improve chromatographic performance in LC-MS analysis. The rapid and straightforward protocol makes it suitable for a wide range of applications in pharmaceutical, clinical, and forensic research. The significant improvement in the lower limit of quantitation allows for the reliable measurement of low-abundance analytes in complex biological matrices.

References

• 1. p-Toluenesulfonyl isocyanate as a novel derivatization reagent to enhance the electrospray ionization and its application in the determination of two stereo isomers of 3-hydroxyl-7-methyl-norethynodrel in plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Multiple Sclerosis | Quantitative analysis of ethylene glycol in human serum by liquid chromatography–tandem mass spectrometry with p-toluenesulfonyl isocyanate derivatization | springermedicine.com [springermedicine.com]
• 4. p-Tolyl isocyanate derivatization for analysis of CWC-related polar degradation products by mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Quantitative analysis of ethylene glycol in human serum by liquid chromatography-tandem mass spectrometry with p-toluenesulfonyl isocyanate derivatization - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Palladium-Catalyzed Reactions of Tosyl Isocyanate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tosyl isocyanate (TsNCO) is a versatile and highly reactive reagent in organic synthesis. Its electrophilic nature, combined with the activating and directing properties of the tosyl group, makes it a valuable building block for the introduction of nitrogen-containing functionalities. In recent years, palladium catalysis has emerged as a powerful tool to further expand the synthetic utility of tosyl isocyanate, enabling novel transformations with high efficiency and selectivity. These reactions are of significant interest to the pharmaceutical and agrochemical industries for the construction of complex molecules with potential biological activity.

This document provides detailed application notes, experimental protocols, and mechanistic insights into key palladium-catalyzed reactions involving tosyl isocyanate and its derivatives.

Application Note 1: Palladium(II)-Catalyzed Regio- and Stereoselective Allylic Amination

Background and Application

The palladium(II)-catalyzed allylic amination of allylic alcohols with tosyl isocyanate provides a direct and highly selective method for the synthesis of N-tosyl allylic amines.[1][2] This one-pot reaction proceeds with remarkable regio- and stereoselectivity, yielding exclusively (E)-allylic amines with substitution at the γ-position of the original allylic alcohol.[1] This transformation is particularly valuable as it avoids the formation of regioisomeric mixtures often encountered in traditional palladium(0)-catalyzed allylic substitutions. The resulting N-tosyl allylic amines are versatile intermediates in organic synthesis, serving as precursors to a wide range of nitrogen-containing compounds, including amino alcohols, aziridines, and alkaloids.

Reaction Scheme

The reaction proceeds via an in-situ generated allylic N-tosylcarbamate, which then undergoes a palladium(II)-catalyzed decarboxylative amination.

Data Presentation: Substrate Scope and Yields

The following table summarizes the substrate scope for the palladium(II)-catalyzed allylic amination of various allylic alcohols with tosyl isocyanate. The reaction demonstrates broad functional group tolerance and consistently high yields and selectivities.

Entry	Allylic Alcohol Substrate	Product	Yield (%)	Regioselectivity (γ:α)	Stereoselectivity (E:Z)
1	Cinnamyl alcohol	N-(3-Phenyl-2-propenyl)tosylamide	96	>99:1	>99:1
2	Crotyl alcohol	N-(2-Butenyl)tosylamide	92	>99:1	>99:1
3	1-Penten-3-ol	N-(1-Ethyl-2-propenyl)tosylamide	88	>99:1	>99:1
4	Geraniol	N-(3,7-Dimethyl-2,6-octadienyl)tosylamide	85	>99:1	>99:1
5	3-Methyl-2-buten-1-ol	N-(3-Methyl-2-butenyl)tosylamide	94	>99:1	>99:1
6	1-Hexen-3-ol	N-(1-Propyl-2-propenyl)tosylamide	89	>99:1	>99:1

Data compiled from representative literature examples.

Protocol 1: General Procedure for Pd(II)-Catalyzed One-Pot Allylic Amination

Materials

• Allylic alcohol (1.0 mmol, 1.0 equiv)

• Tosyl isocyanate (1.1 mmol, 1.1 equiv)

• Palladium(II) acetate (Pd(OAc)₂, 0.05 mmol, 5 mol%)

• Lithium bromide (LiBr, 4.0 mmol, 4.0 equiv)

• Anhydrous Tetrahydrofuran (THF)

• Anhydrous Dimethylformamide (DMF)

• Standard laboratory glassware and inert atmosphere setup (e.g., Schlenk line)

Procedure

• To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add the allylic alcohol (1.0 mmol) and anhydrous THF (5 mL).

• Add tosyl isocyanate (1.1 mmol) dropwise to the stirred solution at room temperature.

• Stir the reaction mixture for 20-30 minutes at room temperature. The formation of the intermediate allylic N-tosylcarbamate can be monitored by thin-layer chromatography (TLC).

• Once the formation of the carbamate is complete, remove the THF in vacuo.

• To the residue, add anhydrous DMF (10 mL), palladium(II) acetate (0.05 mmol), and lithium bromide (4.0 mmol).

• Heat the reaction mixture to 80 °C and stir for 4-12 hours, monitoring the progress of the reaction by TLC.

• Upon completion, cool the reaction mixture to room temperature and pour it into a separatory funnel containing water (20 mL) and ethyl acetate (20 mL).

• Extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate) to afford the pure N-tosyl allylic amine.

Mechanistic Visualization 1: Pd(II)-Catalyzed Allylic Amination

The proposed catalytic cycle for the palladium(II)-catalyzed allylic amination involves an aminopalladation-decarboxylation sequence.

Caption: Proposed catalytic cycle for Pd(II)-catalyzed allylic amination.

Application Note 2: Palladium(0)-Catalyzed Tandem Bis-allylation

Background and Application

The palladium(0)-catalyzed tandem bis-allylation of tosyl isocyanate is a three-component coupling reaction that utilizes an allylstannane as the nucleophilic allyl source and an allyl chloride as the electrophilic allyl source.[3][4][5] This reaction allows for the rapid construction of N-tosyl-N,N-diallylated amides, which are valuable building blocks in organic synthesis. The regioselectivity of the reaction can be controlled by the appropriate choice of substituents on the allylic partners.

Reaction Scheme

Data Presentation: Representative Examples and Yields

The following table presents representative examples of the palladium(0)-catalyzed tandem bis-allylation of tosyl isocyanate.

Entry	Allylstannane	Allyl Chloride	Product	Yield (%)
1	Allyltributylstannane	Allyl chloride	N,N-Diallyl-p-toluenesulfonamide	78
2	Crotyltributylstannane	Allyl chloride	N-Allyl-N-(2-butenyl)-p-toluenesulfonamide	72
3	Allyltributylstannane	Cinnamyl chloride	N-Allyl-N-(3-phenyl-2-propenyl)-p-toluenesulfonamide	65
4	Methallyltributylstannane	Methallyl chloride	N,N-Bis(2-methylallyl)-p-toluenesulfonamide	81

Data compiled from representative literature examples.[3][4][5]

Protocol 2: General Procedure for Pd(0)-Catalyzed Tandem Bis-allylation

Materials

• Tosyl isocyanate (1.0 mmol, 1.0 equiv)

• Allyltributylstannane (1.2 mmol, 1.2 equiv)

• Allyl chloride (1.5 mmol, 1.5 equiv)

• Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 0.05 mmol, 5 mol%)

• Anhydrous Toluene

• Standard laboratory glassware and inert atmosphere setup

Procedure

• To a flame-dried Schlenk tube under an inert atmosphere, add tetrakis(triphenylphosphine)palladium(0) (0.05 mmol).

• Add anhydrous toluene (5 mL) to the Schlenk tube.

• Sequentially add the allyl chloride (1.5 mmol), allyltributylstannane (1.2 mmol), and finally tosyl isocyanate (1.0 mmol) to the stirred solution at room temperature.

• Heat the reaction mixture to 60-80 °C and stir for 12-24 hours, monitoring the reaction progress by TLC.

• After completion, cool the reaction to room temperature and concentrate in vacuo.

• Purify the residue by flash column chromatography on silica gel (eluent: hexane/ethyl acetate) to afford the N-tosyl-N,N-diallylated amide.

Mechanistic Visualization 2: Pd(0)-Catalyzed Bis-allylation

The proposed mechanism involves the formation of an amphoteric bis-allylpalladium intermediate.

Caption: Proposed mechanism for tandem bis-allylation of tosyl isocyanate.

Conclusion

Palladium-catalyzed reactions of tosyl isocyanate offer efficient and selective pathways for the synthesis of valuable nitrogen-containing compounds. The allylic amination reaction provides a superior method for the synthesis of γ-substituted (E)-N-tosyl allylic amines, while the tandem bis-allylation enables the rapid assembly of N,N-diallylated tosylamides. The detailed protocols and mechanistic insights provided herein are intended to facilitate the adoption and further exploration of these powerful synthetic methods in research and development settings.

References

• 1. A Facile Highly Regio- and Stereoselective Preparation of N-Tosyl Allylic Amines from Allylic Alcohols and Tosyl Isocyanate via Palladium(II)-Catalyzed Aminopalladation-Heteroatom Elimination [organic-chemistry.org]
• 2. A facile highly regio- and stereoselective preparation of N-tosyl allylic amines from allylic alcohols and tosyl isocyanate via Palladium(II)-catalyzed aminopalladation-beta-heteroatom elimination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Palladium-catalyzed tandem bis-allylation of isocyanates - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Synthesis of β-Lactams via [2+2] Cycloaddition of Tosyl Isocyanate and Alkenes

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and experimental protocols for the synthesis of N-tosyl-β-lactams through the [2+2] cycloaddition of p-toluenesulfonyl isocyanate (tosyl isocyanate) with various alkenes. The β-lactam ring is a critical pharmacophore found in a wide array of antibiotics and other therapeutic agents. This methodology offers a direct route to N-tosylated β-lactams, which are valuable intermediates for further synthetic transformations in drug discovery and development. These notes cover the reaction mechanism, substrate scope, and optimized reaction conditions, with a focus on neat (solvent-free) procedures that offer improved yields and cleaner reactions.

Introduction

The synthesis of the β-lactam (2-azetidinone) ring system is a cornerstone of medicinal and organic chemistry. The inherent ring strain of this four-membered heterocycle makes it a potent acylating agent for biological targets, most notably bacterial transpeptidases, leading to the well-known antibacterial activity of penicillins and cephalosporins. Beyond their role as antibiotics, β-lactams serve as versatile synthetic intermediates for a variety of nitrogen-containing compounds.

The [2+2] cycloaddition of an isocyanate with an alkene is a direct and atom-economical method for constructing the β-lactam ring. While highly reactive isocyanates like chlorosulfonyl isocyanate (CSI) are commonly used, p-toluenesulfonyl isocyanate offers a stable and effective alternative for the synthesis of N-tosyl-β-lactams. The tosyl group can serve as a protecting group or be involved in subsequent chemical modifications.

This application note details the reaction of tosyl isocyanate with electron-rich alkenes. For many electron-rich alkenes, the reaction is believed to proceed through a stepwise mechanism involving a 1,4-diradical intermediate, initiated by a single electron transfer (SET) from the alkene to the isocyanate.[1] Mild, neat reaction conditions have been shown to be particularly effective, often providing higher yields and simplifying purification compared to solution-phase reactions.[1]

Reaction Mechanism

The cycloaddition of tosyl isocyanate with electron-rich alkenes typically proceeds via a Single Electron Transfer (SET) pathway, as illustrated below.

Caption: Reaction mechanism for the [2+2] cycloaddition of tosyl isocyanate with an alkene via a Single Electron Transfer (SET) pathway.

Quantitative Data Summary

The following table summarizes the reaction of tosyl isocyanate with various alkenes under neat conditions. Yields are reported for isolated products.

Entry	Alkene	Temperature (°C)	Time (h)	Product	Yield (%)
1	3,4-Dihydro-2H-pyran	5	3	2-Tosyl-2-aza-7-oxabicyclo[4.2.0]octan-8-one	a
2	Methylenecyclohexane	50	168	1-Tosyl-1-azaspiro[3.5]nonan-2-one	98[1]
3	p-Methylstyrene	50	480	4-(p-Tolyl)-1-tosylazetidin-2-one	59[1]
4	2-Methyl-2-butene	50	216	3,3,4-Trimethyl-1-tosylazetidin-2-one	58[1]

a: Product is in equilibrium with starting materials at room temperature and can undergo ring-opening upon heating. The reaction at 5°C allows for isolation.[1]

Experimental Protocols

General Protocol for the Neat Synthesis of N-Tosyl-β-Lactams

This protocol provides a general procedure for the [2+2] cycloaddition of tosyl isocyanate with an alkene under solvent-free (neat) conditions.

Caption: General experimental workflow for the neat synthesis of N-Tosyl-β-lactams.

Materials:

• p-Toluenesulfonyl isocyanate

• Alkene of choice

• Reaction vial with a screw cap

• Stir plate and stir bar

• Heating block or oil bath

• Standard laboratory glassware for workup and purification

• Silica gel for column chromatography

• Solvents for chromatography (e.g., hexanes, ethyl acetate)

Procedure:

• Reaction Setup: In a clean, dry reaction vial equipped with a magnetic stir bar, add the alkene (1.0 - 2.0 equivalents) and p-toluenesulfonyl isocyanate (1.0 equivalent).

• Reaction Conditions: Seal the vial and place it in a preheated heating block or oil bath set to the desired temperature (typically 50°C for less reactive alkenes). Stir the mixture for the time indicated for the specific substrate (see examples below).

• Monitoring the Reaction: The reaction progress can be monitored by periodically taking a small aliquot and analyzing it by FT-IR (disappearance of the isocyanate peak at ~2250 cm⁻¹) or ¹H NMR.

• Workup and Purification: Upon completion, cool the reaction mixture to room temperature. The crude product can be purified directly by silica gel column chromatography using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure N-tosyl-β-lactam.

• Characterization: Characterize the purified product by ¹H NMR, ¹³C NMR, FT-IR, and melting point analysis.

Specific Experimental Example: Synthesis of 1-Tosyl-1-azaspiro[3.5]nonan-2-one

This protocol is adapted from the reaction of methylenecyclohexane with tosyl isocyanate.[1]

• Reaction Setup: In a sealed vial, combine methylenecyclohexane (1.2 g, 12.5 mmol) and p-toluenesulfonyl isocyanate (1.0 g, 5.07 mmol).

• Reaction Conditions: Heat the neat mixture at 50°C for 168 hours.

• Purification: After cooling, the resulting solid is purified by silica gel chromatography to yield the product.

• Yield: 1.46 g (98% isolated yield).

• Characterization Data:

  • Melting Point: 110-112°C

  • FT-IR (ATR): 1766 (C=O, β-lactam), 1353, 1167 (SO₂) cm⁻¹

  • ¹H NMR (400 MHz, CDCl₃): δ 7.91 (d, J = 8.4 Hz, 2H), 7.35 (d, J = 8.0 Hz, 2H), 2.91 (s, 2H), 2.45 (s, 3H), 1.80-1.20 (m, 10H).

Applications in Drug Development

N-tosyl-β-lactams are versatile intermediates in medicinal chemistry. The tosyl group can be removed under reductive conditions to provide the free NH-β-lactam, a key scaffold for the synthesis of various antibiotic analogues. Furthermore, the β-lactam ring itself can be opened to generate β-amino acids and other valuable chiral building blocks for the synthesis of complex molecules, including peptides, alkaloids, and other biologically active compounds. The methods described herein provide a reliable and scalable route to these important synthetic precursors.

References

• 1. westmont.edu [westmont.edu]

Technical Notes & Optimization

common side reactions of tosyl isocyanate and how to avoid them

This guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with tosyl isocyanate (PTSI). It addresses common side reactions and offers strategies to mitigate them, ensuring higher yields and product purity.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of unexpected side reactions and low yields when using tosyl isocyanate?

A1: The most common issue is the high reactivity of tosyl isocyanate with moisture.[1][2][3] PTSI is extremely sensitive to water and will readily react with ambient humidity or residual water in solvents, reagents, or glassware.[4][5] This reaction consumes the isocyanate and forms p-toluenesulfonamide as a byproduct, often observed as a white solid, along with the evolution of carbon dioxide gas.[2][6] This reaction can be vigorous and may cause pressure buildup in sealed vessels.[2][4]

Q2: I'm reacting tosyl isocyanate with an alcohol to form a carbamate, but my yield is low and I see byproducts. What could be happening?

A2: Besides the primary issue of moisture contamination (see Q1), several side reactions can occur:

• Allophanate Formation: The desired carbamate product can react with a second molecule of tosyl isocyanate, especially if an excess of the isocyanate is used or if the reaction temperature is elevated.[7][8] This forms an allophanate, a common impurity in urethane synthesis.

• Biuret Formation (from amine impurity): If your alcohol contains a primary or secondary amine impurity, it will react much faster with the isocyanate than the alcohol, forming a tosylurea.[9] This urea can then react with another molecule of isocyanate to form a biuret.[10]

• Thermal Decomposition: Prolonged exposure to high temperatures (above 170°C) should be avoided as it can lead to violent decomposition.[2] In some reactions, such as [2+2] cycloadditions with alkenes, the desired product (a β-lactam) can undergo ring-opening at elevated temperatures, leading to α,β-unsaturated amides.[11]

Q3: My reaction with an amine to form a tosylurea is not clean. What are the common pitfalls?

A3: The reaction between tosyl isocyanate and amines is typically very fast.[9] Key issues include:

• Biuret Formation: Using an excess of tosyl isocyanate can lead to the reaction of the initially formed urea with another isocyanate molecule to form a biuret.[10] Precise control of stoichiometry is crucial.

• Reaction with Water: As with all tosyl isocyanate reactions, moisture contamination will lead to the formation of p-toluenesulfonamide. The amine formed from the reaction of isocyanate and water can also react with another isocyanate to form an unsubstituted urea.[10][12]

Q4: How can I remove unreacted tosyl isocyanate or its hydrolysis byproducts from my final product?

A4: Several methods can be employed for purification:

• Aqueous Workup: Unreacted tosyl isocyanate can be quenched and hydrolyzed by adding water or an aqueous base (e.g., sodium bicarbonate).[13] This converts it to the water-soluble p-toluenesulfonic acid or its salt, which can be easily removed by extraction.

• Scavenger Resins: Amine-functionalized scavenger resins can be added to the reaction mixture to react with and remove excess isocyanate. The resin is then simply filtered off.

• Chromatography: Standard column chromatography is effective for separating the desired product from non-polar tosyl isocyanate and polar byproducts like p-toluenesulfonamide.[14]

• Recrystallization: If your product is a solid, recrystallization can be an effective method to remove impurities.[13]

Troubleshooting Guide

This section addresses specific problems you might encounter during your experiment.

Problem 1: A white precipitate forms immediately upon adding tosyl isocyanate to the reaction.

This is the classic sign of moisture contamination. The white solid is likely p-toluenesulfonamide, the product of the reaction between tosyl isocyanate and water.[2][6]

• Cause: Use of wet solvents, reagents, glassware, or running the reaction open to the atmosphere.

• Solution: Strictly adhere to anhydrous reaction conditions. (See Protocol: General Procedure for Anhydrous Reactions).

Problem 2: The reaction is sluggish or incomplete, even after extended time.

• Cause A (Steric Hindrance): The nucleophile (e.g., a secondary or tertiary alcohol) may be sterically hindered, slowing the reaction rate.

• Solution A: Gentle heating may be required, but monitor carefully for byproduct formation. The addition of a non-nucleophilic base or catalyst might be necessary, though this should be approached with caution as it can also promote side reactions.

• Cause B (Low Reagent Purity): The tosyl isocyanate may have degraded due to improper storage.

• Solution B: Use a fresh bottle of the reagent or purify the existing stock if possible. Always store tosyl isocyanate in a tightly sealed container under an inert atmosphere in a dry location.[2][4]

Visualizing Reaction Pathways

The following diagram illustrates the desired reaction of tosyl isocyanate with an alcohol versus common side reaction pathways.

Caption: Desired reaction vs. common side reactions of tosyl isocyanate.

Troubleshooting Workflow

Use this flowchart to diagnose and solve common experimental issues.

Caption: A troubleshooting workflow for tosyl isocyanate reactions.

Experimental Protocols

Protocol 1: General Procedure for Anhydrous Reactions with Tosyl Isocyanate

This protocol outlines the essential steps for minimizing moisture contamination.

• Glassware Preparation: All glassware (flasks, syringes, stir bars) should be oven-dried at >120°C for at least 4 hours or flame-dried under vacuum and allowed to cool to room temperature under a stream of inert gas (Nitrogen or Argon).

• Solvent Preparation: Use anhydrous solvents. Commercially available anhydrous solvents are recommended. If preparing in-house, ensure proper drying techniques are used (e.g., distillation from a suitable drying agent) and store over molecular sieves.

• Reaction Setup: Assemble the reaction apparatus while still warm under a positive pressure of inert gas. Use rubber septa on all openings. A drying tube (e.g., filled with calcium chloride) can be used on the gas outlet to prevent back-diffusion of atmospheric moisture.[2][11]

• Reagent Handling: Handle tosyl isocyanate under an inert atmosphere. Use a dry, gas-tight syringe to transfer the liquid.

• Execution: Dissolve the nucleophile (e.g., alcohol, amine) in the anhydrous solvent under an inert atmosphere. Cool the solution in an ice bath (0°C). Add the tosyl isocyanate dropwise via syringe.

• Monitoring: Allow the reaction to warm to room temperature and stir for the required time. Monitor the reaction progress using an appropriate technique, such as Thin Layer Chromatography (TLC).

Protocol 2: Synthesis of an N-Tosylcarbamate from an Alcohol

This procedure is adapted from a literature preparation and demonstrates a typical reaction and workup.[14]

• Setup: To an oven-dried round-bottomed flask equipped with a magnetic stir bar and under a nitrogen atmosphere, add the alcohol (1.0 equiv) and anhydrous dichloromethane (DCM).

• Cooling: Cool the resulting solution to 0°C using an ice-water bath.

• Addition: Add p-toluenesulfonyl isocyanate (1.1 equiv) dropwise to the stirred solution over 10-15 minutes.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for 30-60 minutes, or until TLC analysis indicates complete consumption of the starting alcohol.

• Workup: Transfer the reaction mixture to a separatory funnel. Wash the organic layer with saturated aqueous ammonium chloride (NH₄Cl), followed by brine.[14]

• Drying and Concentration: Dry the organic phase over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the filtrate under reduced pressure to yield the crude product.

• Purification: Purify the crude oil or solid by column chromatography on silica gel to obtain the pure N-tosylcarbamate.[14]

Data Summary

The following table summarizes the reactivity of tosyl isocyanate with common nucleophiles and the potential side products.

Nucleophile	Desired Product	Common Side Product(s)	Key Considerations
Water (H₂O)	N/A (Contaminant)	p-Toluenesulfonamide + CO₂[2][6]	Extremely reactive; must be rigorously excluded from all reactions.
Alcohol (R-OH)	N-Tosylcarbamate[15][16]	Allophanate (with excess PTSI)[7]	Reaction rate depends on alcohol structure (primary > secondary > tertiary).
Amine (R-NH₂)	N-Tosylurea[10][16]	Biuret (with excess PTSI)[10]	Very fast reaction; requires strict stoichiometric control.
Alkene	β-Lactam ([2+2] cycloaddition)[11]	Ring-opened α,β-unsaturated amide[11]	Reaction often requires mild or neat conditions to prevent product decomposition.

References

• 1. p-TOLUENESULFONYL ISOCYANATE - Ataman Kimya [atamanchemicals.com]
• 2. vandemark.com [vandemark.com]
• 3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 4. tnjchem.com [tnjchem.com]
• 5. p-Toluenesulfonyl Isocyanate | 4083-64-1 [chemicalbook.com]
• 6. impag.at [impag.at]
• 7. Urethane Formation with an Excess of Isocyanate or Alcohol: Experimental and Ab Initio Study - PMC [pmc.ncbi.nlm.nih.gov]
• 8. tud.qucosa.de [tud.qucosa.de]
• 9. poliuretanos.net [poliuretanos.net]
• 10. Isocyanate - Wikipedia [en.wikipedia.org]
• 11. westmont.edu [westmont.edu]
• 12. researchgate.net [researchgate.net]
• 13. benchchem.com [benchchem.com]
• 14. Organic Syntheses Procedure [orgsyn.org]
• 15. Isocyanate-based multicomponent reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 16. nbinno.com [nbinno.com]

Technical Support Center: Optimizing Tosyl Isocyanate Cycloadditions

Welcome to the technical support center for tosyl isocyanate cycloadditions. This resource is designed for researchers, scientists, and professionals in drug development to troubleshoot and optimize their cycloaddition reactions involving tosyl isocyanate and its derivatives. Here you will find answers to frequently asked questions and detailed troubleshooting guides to address common challenges encountered during these experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common types of cycloaddition reactions involving tosyl isocyanate?

Tosyl isocyanate is a versatile reagent that participates in several types of cycloaddition reactions, most notably [2+2] and [4+2] cycloadditions. In [2+2] cycloadditions, it reacts with alkenes to form β-lactams.[1][2] The reactivity of the alkene (electron-rich or electron-deficient) can significantly influence the reaction conditions and mechanism.[1][2] In [4+2] cycloadditions, also known as Diels-Alder reactions, it can react with dienes to form six-membered heterocyclic rings.[3] Derivatives like tosylmethyl isocyanide (TosMIC) are commonly used in [3+2] cycloadditions to synthesize pyrroles and other five-membered heterocycles.[4][5][6]

Q2: My cycloaddition reaction is not proceeding or the yield is very low. What are the likely causes?

Low or no yield in a tosyl isocyanate cycloaddition can stem from several factors:

• Inappropriate Reaction Temperature: Temperature is a critical parameter. Some reactions require elevated temperatures to overcome the activation energy, while for others, high temperatures can lead to decomposition of reactants or products.[1][7] For instance, the β-lactam products of [2+2] cycloadditions can undergo ring-opening at higher temperatures.[1]

• Incorrect Solvent Choice: The polarity and coordinating ability of the solvent can significantly impact the reaction rate and outcome.[8] In some cases, neat (solvent-free) reaction conditions have been shown to provide cleaner reactions and higher yields.[1][2]

• Substrate Reactivity: The electronic properties of your reaction partners are crucial. Electron-rich alkenes, for example, are generally more reactive in [2+2] cycloadditions with tosyl isocyanate.[1] The electrophilicity of the isocyanate and nucleophilicity of the other reactant must be well-matched.[9][10]

• Presence of Moisture: Tosyl isocyanate is highly reactive towards water, which leads to its decomposition.[11] Ensuring anhydrous conditions through the use of dry solvents and an inert atmosphere is essential.

• Catalyst Issues: If you are using a catalyst, its activity and concentration are key. An inappropriate or inactive catalyst will fail to promote the reaction effectively.[12]

Q3: I am observing the formation of significant side products. How can I improve the selectivity of my reaction?

Side product formation is a common issue. Here are some strategies to enhance selectivity:

• Temperature Control: Lowering the reaction temperature can often minimize side reactions, such as the ring-opening of β-lactams or the formation of chlorinated byproducts in related tosylation procedures.[1][13]

• Catalyst Selection: The choice of catalyst can influence the reaction pathway. For instance, in reactions with isocyanates, some catalysts may favor the desired cycloaddition while others might promote side reactions like trimerization.[12][14]

• Reactant Stoichiometry: Carefully controlling the molar ratio of your reactants can prevent side reactions that may occur when one reactant is in large excess.[12]

• Reaction Time: Monitor the reaction progress closely (e.g., by TLC or LC-MS) and quench it as soon as the starting material is consumed to avoid the formation of degradation products or other side products over extended reaction times.[13]

Troubleshooting Guides

Guide 1: Low Yield in [2+2] Cycloaddition of Tosyl Isocyanate with Alkenes

This guide provides a systematic approach to troubleshooting low yields in [2+2] cycloaddition reactions.

Troubleshooting Workflow

Caption: Troubleshooting workflow for low yield in [2+2] cycloadditions.

Step-by-Step Troubleshooting:

• Review Reaction Temperature:

  • Issue: The reaction temperature may be too low, preventing the reaction from proceeding, or too high, causing product decomposition.[1]

  • Action: Screen a range of temperatures. For reactions that are sluggish at room temperature, consider a stepwise increase in temperature. Conversely, if product degradation is suspected, running the reaction at 0°C or below may be beneficial.[1][13]

• Evaluate Solvent Choice:

  • Issue: The solvent may not be optimal for the specific reactants.

  • Action: Experiment with solvents of varying polarity. Non-polar solvents like dichloromethane or chloroform are often used.[1] Consider running the reaction under neat conditions, which has been shown to improve yields in some cases.[1][2]

• Assess Alkene Reactivity:

  • Issue: The alkene may not be sufficiently electron-rich to react efficiently with the electrophilic tosyl isocyanate.

  • Action: If possible, consider using a more electron-rich alkene. Alternatively, the use of a Lewis acid catalyst might be necessary to activate the tosyl isocyanate.

• Verify Anhydrous Conditions:

  • Issue: Tosyl isocyanate readily reacts with water, which will quench the reagent and prevent the desired cycloaddition.[11]

  • Action: Ensure all glassware is oven-dried, use anhydrous solvents, and conduct the reaction under an inert atmosphere (e.g., nitrogen or argon).

Guide 2: Side Product Formation in Cycloaddition Reactions

This guide outlines steps to identify and minimize the formation of common side products.

Logical Relationship for Minimizing Side Products

Caption: Key parameters to control for minimizing side product formation.

Common Side Products and Solutions:

• Ring-Opened Products (from β-lactams):

  • Cause: The four-membered β-lactam ring can be unstable, especially at elevated temperatures.[1]

  • Solution: Conduct the reaction at a lower temperature (e.g., 0°C or room temperature) and monitor its progress to avoid prolonged reaction times.[1][13]

• Isocyanate Trimerization:

  • Cause: In the presence of certain catalysts or at high temperatures, isocyanates can cyclotrimerize to form highly stable isocyanurate rings.[12]

  • Solution: Carefully select a catalyst that favors the desired cycloaddition over trimerization. Tertiary amines are often less prone to promoting trimerization than some organometallic catalysts.[12] Also, maintain strict temperature control.

• Hydrolysis Products:

  • Cause: Reaction of tosyl isocyanate with trace amounts of water.[11]

  • Solution: Rigorously exclude moisture from the reaction by using anhydrous reagents and solvents and maintaining an inert atmosphere.

Data Summary Tables

Table 1: Effect of Solvent and Temperature on [2+2] Cycloaddition Yield

Alkene	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Methylenecyclohexane	CHCl₃	Room Temp.	672	87	[1]
Methylenecyclohexane	Nitromethane	Room Temp.	23	~44	[1]
Methylenecyclohexane	Neat	50	168	98	[1]
p-Methylstyrene	Neat	50	480	59	[1]
2-Methyl-2-butene	Neat	50	216	58	[1]

Table 2: Optimization of Reaction Conditions for a [3+2] Cycloaddition

Entry	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
1	K₂CO₃	CH₃CN	Room Temp.	2	35	[7]
2	Na₂CO₃	CH₃CN	Room Temp.	2	40	[7]
3	Cs₂CO₃	CH₃CN	Room Temp.	2	70	[7]
4	Et₃N	CH₃CN	Room Temp.	2	65	[7]
5	DBU	CH₃CN	Room Temp.	2	75	[7]
6	DBU	CH₃CN	Room Temp.	12	75	[7]
7	DBU	CH₃CN	50	2	68	[7]
8	DBU	CH₃CN	80	2	55	[7]

Experimental Protocols

General Procedure for [2+2] Cycloaddition of Tosyl Isocyanate with an Alkene

Experimental Workflow Diagram

Caption: General experimental workflow for a [2+2] cycloaddition.

Methodology:

• Reaction Setup: To an oven-dried round-bottom flask equipped with a magnetic stir bar, add the alkene (1.0 equiv) and anhydrous solvent (e.g., dichloromethane) under an inert atmosphere (e.g., nitrogen).

• Cooling: Cool the reaction mixture to 0°C in an ice bath.

• Addition of Tosyl Isocyanate: Slowly add tosyl isocyanate (1.0-1.2 equiv) dropwise to the stirred solution.

• Reaction: Allow the reaction to stir at 0°C for a specified time (e.g., 30 minutes to 2 hours), then warm to room temperature and continue stirring.

• Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

• Work-up: Upon completion, quench the reaction with a suitable aqueous solution (e.g., saturated ammonium chloride). Separate the organic layer, and extract the aqueous layer with the reaction solvent.

• Purification: Combine the organic layers, dry over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

This technical support center provides a starting point for addressing common issues in tosyl isocyanate cycloadditions. For more specific challenges, consulting the primary literature for reactions with similar substrates is highly recommended.

References

• 1. westmont.edu [westmont.edu]
• 2. researchtrends.net [researchtrends.net]
• 3. An Enzyme-Catalyzed [4+2] Cycloaddition is a Key Step in the Biosynthesis of Spinosyn A - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. [3+2] Cycloaddition of Tosylmethyl Isocyanide with Styrylisoxazoles: Facile Access to Polysubstituted 3-(Isoxazol-5-yl)pyrroles - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Solvent effects - Wikipedia [en.wikipedia.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Isocyanate-based multicomponent reactions - RSC Advances (RSC Publishing) DOI:10.1039/D4RA04152F [pubs.rsc.org]
• 11. nbinno.com [nbinno.com]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]
• 14. research.tue.nl [research.tue.nl]

Technical Support Center: Troubleshooting Low Yields in Tosyl Isocyanate Reactions

This technical support center is designed to assist researchers, scientists, and drug development professionals in troubleshooting and overcoming common challenges encountered during reactions involving tosyl isocyanate, with a primary focus on addressing issues related to low product yields.

Frequently Asked Questions (FAQs)

1. My reaction with tosyl isocyanate is resulting in a significantly lower yield than expected. What are the most common causes?

Low yields in tosyl isocyanate reactions can often be attributed to a few key factors:

• Presence of Moisture: Tosyl isocyanate is extremely sensitive to moisture.[1][2][3] Water will readily react with it to form an unstable carbamic acid, which then decomposes to p-toluenesulfonamide and carbon dioxide. This side reaction consumes your starting material and reduces the overall yield.

• Substrate Reactivity: The reactivity of the nucleophile (e.g., alcohol, amine, alkene) plays a crucial role. Less reactive substrates may require more forcing conditions, which can lead to decomposition of the starting material or the desired product.

• Reaction Temperature: While heating can increase the reaction rate, excessive temperatures can lead to the decomposition of the tosyl isocyanate or the desired product, particularly in the case of thermally sensitive products like some β-lactams.[4]

• Impurities in Reagents or Solvents: Contaminants in your starting materials or solvents can interfere with the reaction.[5]

• Inappropriate Work-up Procedure: The desired product may be lost or decomposed during the work-up and purification steps.

2. How can I ensure my reaction is free from moisture?

Maintaining anhydrous (dry) conditions is critical for success. Here are some essential steps:

• Dry Glassware: Thoroughly dry all glassware in an oven (e.g., at 120 °C for several hours) and allow it to cool in a desiccator over a drying agent before use.[6]

• Anhydrous Solvents: Use freshly distilled or commercially available anhydrous solvents. Solvents can be dried over appropriate drying agents (e.g., molecular sieves, sodium/benzophenone).

• Inert Atmosphere: Conduct the reaction under an inert atmosphere of a dry gas such as nitrogen or argon.[3] This can be achieved by using a Schlenk line or a glovebox.

• Handling of Tosyl Isocyanate: Tosyl isocyanate is a lachrymator and should be handled with care in a fume hood.[1] Transfer it using a dry syringe or cannula.

3. I am reacting tosyl isocyanate with an alcohol to form a carbamate, but the yield is poor. What can I do?

Low yields in carbamate formation can be due to several factors. Consider the following troubleshooting steps:

• Optimize Reaction Temperature: The reaction of isocyanates with alcohols is temperature-dependent.[5] While some reactions proceed at room temperature, others may require gentle heating. Start at a lower temperature (e.g., 0 °C to room temperature) and gradually increase it while monitoring the reaction progress by TLC or another analytical method.

• Use of a Catalyst: The addition of a catalyst can significantly improve the reaction rate and yield. Common catalysts for this transformation include tertiary amines (e.g., triethylamine, DABCO) and organometallic compounds (e.g., dibutyltin dilaurate).[5][7]

• Check Stoichiometry: Ensure the correct stoichiometric ratio of reactants. A slight excess of the alcohol may be used to ensure complete consumption of the more valuable tosyl isocyanate.

4. My reaction to form a β-lactam from an alkene and tosyl isocyanate is not working well. How can I improve the yield?

The [2+2] cycloaddition of tosyl isocyanate with alkenes can be challenging. Here are some suggestions:

• Neat Reaction Conditions: In some cases, running the reaction neat (without solvent) can lead to cleaner reactions and higher yields, especially for less reactive alkenes.[4]

• Reaction Temperature: The four-membered ring of the resulting tosyl-β-lactam can be prone to ring-opening at higher temperatures.[4] Therefore, it is crucial to carefully control the reaction temperature. For highly reactive alkenes, the reaction may proceed at or below room temperature.[4]

• Alkene Reactivity: Electron-rich alkenes are generally more reactive towards tosyl isocyanate.[4] For less reactive alkenes, longer reaction times or higher temperatures may be necessary, but this must be balanced against the risk of product decomposition.

5. I suspect side reactions are consuming my tosyl isocyanate. What are the most common side reactions and how can I minimize them?

The primary side reaction is hydrolysis, as discussed above. Other potential side reactions include:

• Trimerization: In the presence of certain catalysts or at elevated temperatures, isocyanates can undergo cyclotrimerization to form isocyanurates.[5] This can be minimized by careful temperature control and selection of an appropriate catalyst that favors the desired reaction.

• Reaction with Solvents: Protic solvents like alcohols and water will react with tosyl isocyanate.[1] Basic solvents may also promote side reactions. Use inert, aprotic solvents such as chlorinated or aromatic hydrocarbons.

• Decomposition: Both tosyl isocyanate and the product can decompose at elevated temperatures.[4] Monitor the reaction closely and avoid unnecessarily high temperatures or prolonged reaction times.

Troubleshooting Workflow

The following diagram outlines a general workflow for troubleshooting low yields in tosyl isocyanate reactions.

Caption: A logical workflow for troubleshooting low yields.

Competing Reactions

The following diagram illustrates the desired reaction of tosyl isocyanate with a nucleophile versus the common side reaction with water.

Caption: Desired reaction vs. hydrolysis side reaction.

Quantitative Data Summary

The following tables provide a summary of reaction conditions from literature examples that can serve as a starting point for optimization.

Table 1: Reaction of Tosyl Isocyanate with Alkenes to form β-Lactams [4]

Alkene	Solvent	Temperature (°C)	Time (h)	Yield (%)
Methylenecyclohexane	Neat	Room Temp	168	98
2-Methyl-2-butene	Neat	50	216	58
p-Methylstyrene	Neat	50	>240	59
3,4-Dihydro-2H-pyran	CHCl3	Room Temp	48	83

Table 2: General Synthesis of Tosyl Isocyanate

Starting Material	Reagent	Solvent	Temperature (°C)	Time (h)	Reference
p-Toluenesulfonamide	Oxalyl dichloride, DABCO	Toluene	60-90	16-18	[1]
Organic azide	Pd(OAc)2, CO	Acetonitrile	80	4	[1]
p-Toluenesulfonyl chloride	Potassium cyanate	Nitrobenzene	215	1	[8]

Key Experimental Protocols

Protocol 1: General Procedure for the Reaction of Tosyl Isocyanate with an Alcohol

• Preparation: Under an inert atmosphere (nitrogen or argon), add a solution of the alcohol (1.0 equiv) in an anhydrous solvent (e.g., dichloromethane, THF, or toluene) to a flame-dried round-bottom flask equipped with a magnetic stir bar.

• Cooling (Optional): Cool the solution to the desired temperature (e.g., 0 °C) using an ice bath.

• Addition of Tosyl Isocyanate: Add tosyl isocyanate (1.0-1.2 equiv) dropwise to the stirred solution via a dry syringe.

• Reaction: Allow the reaction to stir at the chosen temperature and monitor its progress by a suitable analytical method (e.g., TLC, LC-MS).

• Quenching: Once the reaction is complete, quench it by the slow addition of a small amount of saturated aqueous ammonium chloride solution.[9]

• Work-up: Transfer the mixture to a separatory funnel and wash with water and brine. Dry the organic layer over an anhydrous drying agent (e.g., Na2SO4 or MgSO4), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by an appropriate method, such as column chromatography on silica gel or recrystallization.

Protocol 2: Ensuring Anhydrous Reaction Conditions

The following diagram illustrates a workflow for setting up a reaction under anhydrous conditions.

Caption: Workflow for setting up an anhydrous reaction.

References

• 1. Synthesis and Application of p-Toluenesulfonyl Isocyanate_Chemicalbook [chemicalbook.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. assets.thermofisher.com [assets.thermofisher.com]
• 4. westmont.edu [westmont.edu]
• 5. benchchem.com [benchchem.com]
• 6. Troubleshooting [chem.rochester.edu]
• 7. US9102780B2 - Catalysts for reaction between an isocyanate and an alcohol - Google Patents [patents.google.com]
• 8. US2974164A - Preparation of p-toluenesulfonyl isocyanate - Google Patents [patents.google.com]
• 9. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Purification Strategies for Products from Tosyl Isocyanate Reactions

Welcome to our technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter during the purification of products from reactions involving tosyl isocyanate.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in reactions involving tosyl isocyanate?

A1: The most common impurities include unreacted tosyl isocyanate, p-toluenesulfonic acid, N,N'-ditosylurea, and symmetrical ureas. Tosyl isocyanate is highly reactive and sensitive to moisture, readily hydrolyzing to p-toluenesulfonamide, which can then react with more tosyl isocyanate to form N,N'-ditosylurea.[1][2][3] If the reaction is not performed under strictly anhydrous conditions, the nucleophile (e.g., an amine) can react with CO2 (from the decomposition of carbamic acid formed from isocyanate and water) to generate symmetrical ureas. Unreacted starting materials are also a common source of impurities.

Q2: My desired N-tosyl urea or carbamate product has very low solubility, making purification difficult. What can I do?

A2: Low solubility can be a significant challenge. Here are a few strategies:

• Trituration: If the impurities are soluble in a particular solvent while your product is not, you can wash the crude product with that solvent. Common solvents for trituration include diethyl ether or hexanes to remove less polar impurities.

• Recrystallization from a high-boiling solvent: Solvents like dimethylformamide (DMF), dimethyl sulfoxide (DMSO), or 2-propanol may be effective for dissolving highly crystalline, low-solubility compounds at elevated temperatures.

• Column chromatography with a strong solvent system: While challenging, it is sometimes possible to purify sparingly soluble compounds using column chromatography with a highly polar mobile phase, such as a high percentage of methanol in dichloromethane (DCM). Be aware that this may lead to streaking on the column.

Q3: I am seeing a persistent spot on my TLC plate that I suspect is a byproduct. How can I identify it?

A3: A common method to tentatively identify byproducts on a TLC plate is to run co-spots. Spot your crude reaction mixture, your starting materials, and a co-spot (a spot of your crude mixture on top of a spot of the starting material) on the same TLC plate. If a spot in your crude mixture corresponds to a starting material, its intensity will increase in the co-spot lane. To identify common byproducts like p-toluenesulfonic acid, you can run a standard of this compound on the same plate. p-Toluenesulfonic acid is very polar and will likely have a very low Rf value.[4]

Q4: How can I remove unreacted p-toluenesulfonyl chloride (TsCl) from my reaction mixture?

A4: Unreacted TsCl is a common impurity if it is used to generate the tosyl isocyanate in situ or if it is present in the starting material. Several methods can be used for its removal:

• Aqueous Workup (Quenching): Excess TsCl can be hydrolyzed to the water-soluble p-toluenesulfonic acid (TsOH) by adding water. Quenching with an aqueous base like sodium bicarbonate (NaHCO₃) is effective, as the resulting tosylate salt is easily removed in the aqueous phase.[5]

• Amine Quench: Adding a simple amine like ammonia or a primary amine will react with the excess TsCl to form a sulfonamide, which can often be more easily separated by chromatography or extraction.[5][6]

• Scavenger Resins: Amine-functionalized silica gels can be used to selectively react with and remove excess TsCl. The resin is then simply filtered off.[5]

• Cellulosic Materials: A simple and environmentally friendly method involves stirring the reaction mixture with filter paper. The cellulose reacts with the excess TsCl, which can then be removed by filtration.[5]

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Product is an oil that won't crystallize	Product may be impure; presence of residual solvent.	Try to purify by column chromatography. If the product is pure, attempt to induce crystallization by scratching the flask with a glass rod, seeding with a small crystal, or co-evaporating with a solvent it is insoluble in (e.g., hexanes).
Low yield after purification	Product may be partially soluble in the recrystallization solvent, even at low temperatures. The product might be unstable on silica gel.	For recrystallization, use a more non-polar solvent or a solvent mixture to reduce solubility. For chromatography, consider using a less acidic stationary phase like alumina or deactivating the silica gel with a small amount of triethylamine in the eluent.[4]
Streaking on TLC and column chromatography	The compound is highly polar or acidic/basic, leading to strong interaction with the silica gel. The sample may be overloaded.	For polar compounds, add a small amount of a polar solvent like methanol to the eluent. For acidic compounds, add a small amount of acetic acid. For basic compounds, add a small amount of triethylamine (0.1-1%).[7] Ensure the sample is not too concentrated when loaded onto the TLC plate or column.[7]
Multiple spots on TLC after workup, but a clean reaction by crude TLC	The product may be unstable to the acidic or basic conditions of the aqueous workup.	Perform a mini-workup on a small aliquot of the reaction mixture with different pH conditions (e.g., neutral, mild acid, mild base) to check for stability. If instability is observed, a non-aqueous workup or direct purification by chromatography may be necessary.[4]
Formation of a white precipitate during the reaction or workup	This could be a urea byproduct, which is often insoluble in many organic solvents.	If the desired product is soluble, the urea can be removed by filtration. If the desired product is also insoluble, a different purification strategy, such as recrystallization from a specific solvent that dissolves the product but not the urea, will be needed.

Experimental Protocols

Protocol 1: General Procedure for Column Chromatography of N-Tosyl Carbamates and Ureas

• TLC Analysis: First, determine an appropriate solvent system for separation using thin-layer chromatography (TLC). A good starting point for many N-tosyl compounds is a mixture of hexanes and ethyl acetate. The ideal Rf value for the desired product is typically between 0.2 and 0.4.[8]

• Column Preparation:

  • Select a column of appropriate size for the amount of crude material. A general rule is to use a 50:1 to 100:1 ratio of silica gel to crude product by weight.

  • Pack the column using either the "wet" or "dry" method. For the wet method, slurry the silica gel in the chosen eluent and pour it into the column. For the dry method, add the dry silica gel to the column and then carefully run the eluent through.[8][9]

  • Ensure the silica gel is well-packed and free of air bubbles or cracks.

• Sample Loading:

  • Dissolve the crude product in a minimal amount of the eluent or a more polar solvent like dichloromethane.

  • Alternatively, for less soluble compounds, "dry loading" is recommended. Dissolve the crude product in a suitable solvent, add a small amount of silica gel, and evaporate the solvent to obtain a free-flowing powder. This powder is then carefully added to the top of the packed column.[9]

• Elution and Fraction Collection:

  • Carefully add the eluent to the top of the column and begin elution using gravity or positive pressure (flash chromatography).

  • Collect fractions in test tubes and monitor the elution by TLC.

• Isolation: Combine the fractions containing the pure product and remove the solvent under reduced pressure.

Protocol 2: General Procedure for Recrystallization of N-Tosyl Carbamates and Ureas

• Solvent Selection: The key to successful recrystallization is choosing an appropriate solvent. The ideal solvent should dissolve the compound when hot but not when cold, while impurities should remain soluble at all temperatures or be insoluble at all temperatures. Common solvents to screen include ethanol, isopropanol, ethyl acetate, toluene, and mixtures such as ethyl acetate/hexanes.[10]

• Dissolution: In an Erlenmeyer flask, add the crude solid and a minimal amount of the chosen solvent. Heat the mixture to boiling with stirring. Continue adding small portions of the hot solvent until the solid just dissolves.

• Decolorization (if necessary): If the solution is colored due to impurities, add a small amount of activated charcoal and boil for a few minutes. Hot filter the solution through a fluted filter paper to remove the charcoal.

• Crystallization: Allow the hot, saturated solution to cool slowly to room temperature. Then, place the flask in an ice bath to maximize crystal formation. If crystals do not form, try scratching the inside of the flask with a glass rod or adding a seed crystal.

• Isolation and Drying: Collect the crystals by vacuum filtration using a Büchner funnel. Wash the crystals with a small amount of the cold recrystallization solvent. Dry the crystals in a vacuum oven.

Visualizations

Caption: General experimental workflow for tosyl isocyanate reactions and purification.

Caption: Troubleshooting logic for identifying impurities and addressing product instability.

References

• 1. nbinno.com [nbinno.com]
• 2. Synthesis and Application of p-Toluenesulfonyl Isocyanate_Chemicalbook [chemicalbook.com]
• 3. p-Toluenesulfonyl isocyanate | C8H7NO3S | CID 77703 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Chromatography [chem.rochester.edu]
• 5. benchchem.com [benchchem.com]
• 6. pubs.rsc.org [pubs.rsc.org]
• 7. silicycle.com [silicycle.com]
• 8. Purification [chem.rochester.edu]
• 9. orgchemboulder.com [orgchemboulder.com]
• 10. Tips & Tricks [chem.rochester.edu]

Technical Support Center: Tosyl Isocyanate Storage and Stability

Welcome to the technical support center for p-toluenesulfonyl isocyanate (PTSI). This guide is designed for researchers, scientists, and drug development professionals to address common issues related to the storage and handling of this highly reactive reagent. Here you will find troubleshooting guides and frequently asked questions to ensure the stability and efficacy of your tosyl isocyanate.

Frequently Asked Questions (FAQs)

Q1: What are the primary signs of tosyl isocyanate degradation during storage?

A1: The most common signs of degradation are pressure buildup in the container and the formation of a white precipitate.[1][2] Pressure buildup is caused by the generation of carbon dioxide (CO₂) gas, which occurs when tosyl isocyanate reacts with moisture.[2][3][4][5] The white solid is p-toluenesulfonamide, the main product of this hydrolysis reaction.[1][6] Increased viscosity or discoloration may also indicate undesirable side reactions or polymerization, although hydrolysis is the most frequent issue.[7]

Q2: What is the mechanism of tosyl isocyanate degradation from moisture?

A2: Tosyl isocyanate is highly sensitive to moisture.[2][7][8] It reacts rapidly and violently with water to form an unstable p-toluenesulfonyl carbamic acid, which then immediately decomposes into p-toluenesulfonamide and carbon dioxide gas.[1][6] This reaction is the primary pathway for degradation under typical storage conditions.

Q3: What are the optimal storage conditions for tosyl isocyanate?

A3: To ensure stability, tosyl isocyanate should be stored in a tightly sealed container to prevent moisture ingress.[3][8][9] The storage area should be cool, dry, and well-ventilated, away from incompatible substances like water, alcohols, amines, acids, and strong bases.[3][9][10] Storing under an inert atmosphere (e.g., nitrogen or argon) is also recommended to further protect from moisture.[8] While a specific temperature is often listed on the product label, a cool environment is generally advised.[11] Under these conditions, tosyl isocyanate can remain stable for at least one year.[2]

Q4: My container of tosyl isocyanate is bulging and under pressure. What should I do?

A4: A pressurized container indicates contamination with water and the subsequent production of CO₂ gas.[3][4][5] Do not open the container directly. Move it to a well-ventilated area or a fume hood, away from reactive materials. Cool the container if possible. Very carefully and slowly vent the container by slightly loosening the cap, pointing the opening away from you and any other personnel. Wear appropriate personal protective equipment (PPE), including safety goggles, a face shield, and chemical-resistant gloves during this process.[12][13] Do not reseal the container tightly if it is still reacting.[2][4]

Q5: There is a white solid in my liquid tosyl isocyanate. What is it, and can I still use the reagent?

A5: The white solid is likely p-toluenesulfonamide, the product of hydrolysis.[1][6] The presence of this solid indicates that a portion of the tosyl isocyanate has degraded. The remaining liquid is likely still usable, but its purity is reduced. The concentration of active tosyl isocyanate will be lower than stated on the label, which will affect reaction stoichiometry. It is highly recommended to quantify the remaining active isocyanate content before use (see Experimental Protocols section). For highly sensitive reactions, using a fresh, unopened bottle is advised.

Q6: Are there any chemical stabilizers or inhibitors I can add to prevent polymerization?

A6: While stabilizers like phenols, phosphite esters, and even carbon dioxide are used for other isocyanates to prevent self-polymerization, this is generally not necessary for pure tosyl isocyanate under proper storage conditions.[14][15][16] Tosyl isocyanate shows little tendency to self-polymerize or decompose in its pure state.[7] The primary concern is its high reactivity with external nucleophiles, especially water.[17][18] Therefore, the most effective "stabilization" strategy is the strict exclusion of moisture.[2][8] In fact, tosyl isocyanate itself is often used as a moisture scavenger to stabilize polyurethane formulations.[1][19][20]

Storage and Stability Data Summary

The following table summarizes key quantitative data related to the storage and handling of tosyl isocyanate.

Parameter	Value / Recommendation	Source(s)
Recommended Storage Temp.	Store in a cool place; refer to product label.	[9][10][11]
Shelf Life	Minimum 1 year with proper storage.	[2]
Primary Decomposition Hazard	Reacts violently with water.	[1][3][8][18][21]
Water Scavenging Ratio	Approx. 13 grams of PTSI are effective for scavenging 1 gram of water.	[2][5]
Hazardous Polymerization	Generally not reported under normal storage; primarily degrades via hydrolysis.	[8][9]
Incompatible Materials	Water, alcohols, amines, acids, strong bases, strong oxidizing agents.	[3][9]

Troubleshooting Guide

If you encounter issues with your stored tosyl isocyanate, follow this troubleshooting workflow.

Troubleshooting workflow for stored tosyl isocyanate.

Visualizing the Degradation Pathway

The primary degradation pathway for tosyl isocyanate is hydrolysis. A secondary, though less common, pathway for isocyanates is trimerization to form a stable isocyanurate ring.

Degradation pathways for tosyl isocyanate.

Experimental Protocols

Protocol: Quality Control of Tosyl Isocyanate using FT-IR Spectroscopy

This protocol describes a rapid method to assess the purity of stored tosyl isocyanate by checking for the presence of its primary hydrolysis product, p-toluenesulfonamide.

Objective: To qualitatively determine if a sample of tosyl isocyanate has undergone significant degradation due to moisture exposure.

Materials:

• Tosyl isocyanate sample

• FT-IR spectrometer with a liquid sample cell (e.g., NaCl or KBr plates) or an ATR (Attenuated Total Reflectance) accessory

• Reference spectrum of pure tosyl isocyanate (if available)

• Reference spectrum of p-toluenesulfonamide (if available)

• Dry solvent for cleaning (e.g., anhydrous dichloromethane or chloroform)

• Appropriate PPE (gloves, safety goggles, lab coat)

• Fume hood

Procedure:

• Safety First: Perform all operations within a fume hood. Tosyl isocyanate is a lachrymator and moisture-sensitive.[9][18]

• Prepare the FT-IR: Ensure the spectrometer and sampling accessory (ATR crystal or salt plates) are clean and dry. Run a background scan.

• Load the Sample:

  • Using ATR: Place a small drop of the tosyl isocyanate liquid directly onto the ATR crystal.

  • Using Salt Plates: In a dry environment (e.g., under a stream of nitrogen), place one drop of the tosyl isocyanate onto one salt plate and carefully place the second plate on top to create a thin film.

• Acquire the Spectrum: Place the sample into the spectrometer and acquire the infrared spectrum over the range of 4000-600 cm⁻¹.

• Analyze the Spectrum:

  • Intact Tosyl Isocyanate: Look for the very strong, sharp, and characteristic isocyanate (-N=C=O) stretching peak between 2250-2275 cm⁻¹ . The presence of a strong peak in this region indicates that active isocyanate is still present.

  • Degradation Product: Look for evidence of p-toluenesulfonamide. Key peaks to identify are:

    • N-H Stretching: Two bands in the region of 3350-3250 cm⁻¹ , characteristic of a primary sulfonamide (-SO₂NH₂).

    • S=O Stretching: Strong asymmetric and symmetric stretching bands around 1330 cm⁻¹ and 1160 cm⁻¹ . While tosyl isocyanate also has S=O bonds, the overall pattern and the presence of N-H peaks are definitive for the amide.

• Interpretation:

  • High Purity: The spectrum shows a very strong isocyanate peak at ~2260 cm⁻¹ and negligible or no N-H stretching peaks around 3300 cm⁻¹.

  • Partial Degradation: The spectrum shows both a significant isocyanate peak and noticeable N-H stretching peaks. The relative intensity can give a qualitative sense of the degree of degradation.

  • Complete Degradation: The isocyanate peak at ~2260 cm⁻¹ is absent, and the spectrum is dominated by the characteristic peaks of p-toluenesulfonamide.

• Cleaning: Thoroughly clean the ATR crystal or salt plates with a dry solvent immediately after use to prevent reaction with atmospheric moisture.

References

• 1. p-Toluenesulfonyl isocyanate - Hazardous Agents | Haz-Map [haz-map.com]
• 2. vandemark.com [vandemark.com]
• 3. Tosyl isocyanate(4083-64-1)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 4. Isocyanates – A family of chemicals [tc.canada.ca]
• 5. p-Toluenesulfonyl Isocyanate | 4083-64-1 [chemicalbook.com]
• 6. chemview.epa.gov [chemview.epa.gov]
• 7. icheme.org [icheme.org]
• 8. fishersci.nl [fishersci.nl]
• 9. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 10. chemicalbook.com [chemicalbook.com]
• 11. Page loading... [wap.guidechem.com]
• 12. safework.nsw.gov.au [safework.nsw.gov.au]
• 13. Control measures guide - Canada.ca [canada.ca]
• 14. US3247236A - Stabilization of isocyanates - Google Patents [patents.google.com]
• 15. EP0505150B1 - Stabilizing method of isocyanate compounds and isocyanate compositions stabilized thereby - Google Patents [patents.google.com]
• 16. US5302749A - Stabilizing method of isocyanate compounds and isocyanate compositions stabilized thereby - Google Patents [patents.google.com]
• 17. nbinno.com [nbinno.com]
• 18. Synthesis and Application of p-Toluenesulfonyl Isocyanate_Chemicalbook [chemicalbook.com]
• 19. China PTSI p-toluenesulfonyl isocyanate CAS 4083-64-1 Tosyl isocyanate factory and suppliers | Theorem [theoremchem.com]
• 20. ptsi [icspecialties.com]
• 21. p-Toluenesulfonyl isocyanate | C8H7NO3S | CID 77703 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Managing the Exothermic Nature of Tosyl Isocyanate Reactions

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential guidance for safely managing the exothermic nature of reactions involving p-toluenesulfonyl isocyanate (tosyl isocyanate). The information is presented in a question-and-answer format to directly address common issues and concerns encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: How exothermic are reactions with tosyl isocyanate?

A1: Reactions of tosyl isocyanate with nucleophiles, particularly primary and secondary amines, and alcohols, are highly exothermic. The reaction between isocyanates and compounds containing active hydrogen atoms, such as alcohols and amines, leads to the formation of carbamates and ureas, respectively. These reactions can release significant amounts of heat, posing a risk of thermal runaway if not properly controlled. The heat of reaction for isocyanates with alcohols is approximately 24 kcal/mol.[1] While specific data for tosyl isocyanate is limited, its high reactivity suggests a similar or even greater exothermic potential.

Q2: What are the primary hazards associated with the exothermic nature of these reactions?

A2: The primary hazard is a thermal runaway , an uncontrolled increase in temperature and reaction rate.[2][3] This can lead to:

• Boiling of the solvent: Rapid vaporization of the solvent can cause a dangerous increase in pressure within the reaction vessel.

• Decomposition of reactants and products: At elevated temperatures, tosyl isocyanate and the resulting products may decompose, potentially generating toxic fumes and further increasing pressure.

• Side reactions: Higher temperatures can promote undesired side reactions, reducing product yield and purity.

• Equipment failure: In a sealed or inadequately vented system, the pressure increase can lead to vessel rupture and explosion.[4]

Q3: What are the key safety precautions I should take before starting a reaction with tosyl isocyanate?

A3: A thorough risk assessment is crucial before any experiment.[5] Key safety precautions include:

• Working in a well-ventilated fume hood: Tosyl isocyanate is a lachrymator and respiratory irritant.

• Using appropriate Personal Protective Equipment (PPE): This includes chemical-resistant gloves (e.g., butyl rubber or nitrile), safety goggles, a face shield, and a lab coat.[6]

• Ensuring anhydrous conditions: Tosyl isocyanate reacts violently with water, which can initiate a dangerous exotherm and generate carbon dioxide, leading to pressure buildup.[7] All glassware must be oven-dried, and anhydrous solvents should be used.

• Having an emergency plan: This includes knowing the location of the emergency shower, eyewash station, and fire extinguisher. A quench bath (e.g., a large container of ice water) should be readily available to cool the reaction in an emergency.

Troubleshooting Guide

Problem: The reaction temperature is increasing too rapidly.

Possible Cause	Recommended Action
Rate of addition of tosyl isocyanate is too fast.	Immediately stop the addition of tosyl isocyanate. Apply external cooling (e.g., ice bath) to the reaction vessel. Once the temperature is under control, resume the addition at a much slower rate.
Inadequate cooling.	Ensure the cooling bath is at the appropriate temperature and that the reaction flask is sufficiently immersed. For larger scale reactions, consider using a more efficient cooling system, such as a cryostat or a jacketed reactor with a circulating coolant.
Concentration of reactants is too high.	Stop the reaction and allow it to cool. Consider diluting the reaction mixture with more anhydrous solvent. This increases the thermal mass, helping to absorb the heat generated.
"Hot spots" in the reaction mixture due to poor stirring.	Ensure vigorous and efficient stirring to maintain a homogenous temperature throughout the reaction mixture. Use an appropriately sized stir bar or an overhead mechanical stirrer for larger volumes.

Problem: The reaction has stalled after an initial exotherm.

Possible Cause	Recommended Action
Incomplete addition of tosyl isocyanate.	Verify that the entire equivalent of tosyl isocyanate has been added.
Formation of insoluble byproducts.	The formation of insoluble ureas (from reaction with trace water) can coat the reactants and prevent further reaction. Ensure strictly anhydrous conditions in future experiments.
Low reaction temperature.	While controlling the initial exotherm is crucial, the reaction may require a certain temperature to proceed to completion. Once the initial exotherm has subsided, consider slowly warming the reaction to the desired temperature while monitoring closely.

Quantitative Data: Heats of Reaction for Isocyanates

While specific calorimetric data for tosyl isocyanate is not widely available in the literature, the following table provides representative heats of reaction for similar isocyanates with alcohols. This data can be used to estimate the expected exothermicity.

Isocyanate	Alcohol	Heat of Reaction (ΔH) in kcal/mol
Phenyl Isocyanate	n-Butanol	~24
Phenyl Isocyanate	iso-Butanol	~24
Phenyl Isocyanate	sec-Butanol	~24
Tolyl Isocyanate	n-Butanol	~24
2,4-Tolylene Diisocyanate	n-Butanol	~24
Data adapted from thermochemical studies of alcohol-isocyanate reactions.[1]

Experimental Protocols

Key Principle: Controlled Addition and Efficient Cooling

The fundamental principle for managing the exotherm of tosyl isocyanate reactions is the slow, controlled addition of the isocyanate to a cooled solution of the nucleophile. This ensures that the rate of heat generation does not exceed the rate of heat removal by the cooling system.

Protocol 1: Small-Scale Reaction (e.g., <5 g) of Tosyl Isocyanate with a Primary Amine

Materials:

• Three-necked round-bottom flask, oven-dried

• Magnetic stir bar

• Addition funnel, oven-dried

• Thermometer or thermocouple

• Nitrogen or argon inlet

• Cooling bath (e.g., ice-water or dry ice/acetone)

• Anhydrous solvent (e.g., THF, DCM)

• Primary amine

• Tosyl isocyanate

Procedure:

• Assemble the dry glassware under an inert atmosphere.

• Charge the three-necked flask with the primary amine and anhydrous solvent.

• Begin vigorous stirring and cool the solution to 0 °C using an ice-water bath.

• Dissolve the tosyl isocyanate in a minimal amount of anhydrous solvent and load it into the addition funnel.

• Add the tosyl isocyanate solution dropwise to the stirred amine solution over a period of 30-60 minutes, ensuring the internal temperature does not rise above 5 °C.

• After the addition is complete, continue stirring at 0 °C for an additional hour.

• Allow the reaction to slowly warm to room temperature and stir for an additional 2-4 hours or until the reaction is complete as monitored by TLC or LC-MS.

Protocol 2: Scale-Up Considerations (>5 g)

Scaling up exothermic reactions presents significant challenges due to the decrease in the surface area-to-volume ratio, which reduces the efficiency of heat transfer.

• Do not scale up a reaction by more than a factor of 3-5 at a time.

• Use a jacketed reactor with a circulating coolant for more precise and efficient temperature control.

• Employ an overhead mechanical stirrer to ensure adequate mixing in the larger volume.

• Perform a preliminary heat flow calorimetry study on a small scale to accurately determine the heat of reaction and the required cooling capacity for the desired scale.

• The rate of addition of tosyl isocyanate will need to be significantly slower than in the small-scale reaction to allow for adequate heat removal.

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. fauske.com [fauske.com]
• 3. researchgate.net [researchgate.net]
• 4. icheme.org [icheme.org]
• 5. safeworkaustralia.gov.au [safeworkaustralia.gov.au]
• 6. actsafe.ca [actsafe.ca]
• 7. p-Toluenesulfonyl isocyanate | C8H7NO3S | CID 77703 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Catalyst Selection for Tosyl Isocyanate Mediated Transformations

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for catalyst selection in tosyl isocyanate (TsNCO) mediated transformations.

Frequently Asked Questions (FAQs)

Q1: My reaction with tosyl isocyanate is sluggish or not proceeding to completion. What are the common causes and how can I troubleshoot this?

A1: Slow or incomplete reactions involving tosyl isocyanate are common and can often be attributed to several factors:

• Insufficient Catalyst Activity: The chosen catalyst may not be active enough for the specific transformation.

  • Troubleshooting:

    • Increase the catalyst loading incrementally.

    • Switch to a more active catalyst. For example, for urethane formation, organotin catalysts like dibutyltin dilaurate (DBTDL) are generally more active than many tertiary amines.[1]

    • Ensure the catalyst is not deactivated. Many catalysts are sensitive to air, moisture, or impurities.[2]

• Steric Hindrance: Bulky substituents on either the substrate or the tosyl isocyanate can hinder the approach of the reactants.

  • Troubleshooting:

    • Increase the reaction temperature to overcome the activation energy barrier.

    • Select a less sterically hindered catalyst.

• Low Reactant Concentration: Dilute reaction conditions can slow down reaction rates.

  • Troubleshooting: Increase the concentration of the reactants.

• Moisture Contamination: Tosyl isocyanate is highly reactive towards water, which consumes the reagent and can deactivate certain catalysts.[3]

  • Troubleshooting:

    • Use anhydrous solvents and reagents.

    • Run the reaction under an inert atmosphere (e.g., nitrogen or argon).

Q2: I am observing significant side product formation. What are the common side reactions and how can catalyst selection help mitigate them?

A2: The most common side reactions in tosyl isocyanate chemistry are the formation of isocyanurates (trimers) and the reaction with urethane/urea linkages to form allophanates and biurets.

• Isocyanurate Formation: This is the cyclotrimerization of three tosyl isocyanate molecules, often leading to insoluble precipitates.

  • Catalyst Influence: This side reaction is often promoted by strong bases.[4] Tertiary amines are generally less prone to promoting trimerization than some organometallic catalysts.[1]

  • Mitigation:

    • Choose a catalyst that favors urethane formation over trimerization.

    • Carefully control the reaction temperature, as higher temperatures can promote trimerization.[1]

• Allophanate and Biuret Formation: Excess tosyl isocyanate can react with the newly formed urethane or urea linkages.

  • Mitigation:

    • Maintain a strict 1:1 stoichiometry of reactants.

    • If a slight excess of isocyanate is necessary, consider adding it portion-wise to control its concentration.

Q3: How do I choose between a Lewis acid and an organocatalyst for my tosyl isocyanate transformation?

A3: The choice between a Lewis acid and an organocatalyst depends on the specific reaction and desired outcome.

• Lewis Acids: (e.g., ZnCl₂, AlCl₃, boranes)[5][6]

  • Mechanism: They typically activate the isocyanate by coordinating to the oxygen or nitrogen atom, increasing its electrophilicity.[5]

  • Applications: Effective for [2+2] cycloadditions and other reactions where enhancing the electrophilicity of the isocyanate is key.[6]

  • Considerations: Can be sensitive to moisture and may require strictly anhydrous conditions.

• Organocatalysts: (e.g., tertiary amines, N-heterocyclic carbenes, onium salts)[7][8]

  • Mechanism: Can operate through various mechanisms, including activating the nucleophile (e.g., alcohol) or the isocyanate.[8]

  • Applications: Widely used in polyurethane synthesis and other nucleophilic addition reactions.[7] Some organocatalysts can offer high selectivity and avoid the formation of side products like cyclic oxazolidinones and isocyanurates.[9][10]

  • Considerations: The basicity and steric properties of the organocatalyst can significantly influence the reaction rate and selectivity.

Q4: My catalyst seems to have deactivated. What are the possible causes and how can I prevent this?

A4: Catalyst deactivation is a common issue and can be caused by several factors:[2]

• Poisoning: Impurities in the starting materials or solvents (e.g., water, sulfur compounds, or other nucleophiles) can bind to the catalyst's active sites.

  • Prevention: Use high-purity, anhydrous reagents and solvents. Purify starting materials if necessary.

• Thermal Degradation: High reaction temperatures can cause the catalyst to decompose or sinter.

  • Prevention: Operate at the lowest effective temperature.

• Fouling: The catalyst surface can be blocked by polymers or other insoluble materials formed during the reaction.

  • Prevention: Ensure good mixing and solubility of all components.

Troubleshooting Guides

Guide 1: Low Yield or Incomplete Conversion

Symptom	Possible Cause	Recommended Action
Reaction stalls before completion	Insufficient or inactive catalyst	- Increase catalyst loading.- Switch to a more active catalyst.- Ensure the catalyst is fresh and handled under appropriate conditions (e.g., inert atmosphere).[1]
Presence of moisture	- Use anhydrous solvents and reagents.- Dry glassware thoroughly.- Perform the reaction under an inert atmosphere (N₂ or Ar).[3]
Incorrect stoichiometry	- Carefully check the molar ratios of your reactants.
Significant amount of starting material remains	Steric hindrance	- Increase the reaction temperature.- Choose a catalyst with a smaller steric profile.
Low nucleophilicity of the substrate	- Use a more activating catalyst.- Increase the reaction temperature.

Guide 2: Poor Regio- or Stereoselectivity

Symptom	Possible Cause	Recommended Action
Mixture of regioisomers obtained	Inappropriate catalyst choice	- For allylic aminations, Pd(II) catalysts have shown high regioselectivity for the γ-position.[11]- Screen different catalysts to find one that favors the desired regioisomer.
Reaction temperature	- Vary the reaction temperature, as it can influence the selectivity of some reactions.
Low diastereomeric or enantiomeric excess	Non-selective catalyst	- For asymmetric transformations, employ a chiral catalyst or a metal catalyst with a chiral ligand.
Racemization of product	- Lower the reaction temperature.- Reduce the reaction time.

Data Presentation: Catalyst Performance in Tosyl Isocyanate Transformations

Table 1: Organocatalytic Copolymerization of Propylene Oxide (PO) and Tosyl Isocyanate (TSI) [9]

Catalyst System (Initiator/Cocatalyst)	Temperature (°C)	Time (h)	Yield (%)	Molar Mass ( g/mol )
PPNCl / B(C₆F₅)₃	25	24	95	55,200
PPNCl / BEt₃	25	24	92	53,900
TBAB / B(C₆F₅)₃	25	48	88	51,500
TBAB / BEt₃	25	48	85	49,800

PPNCl: Bis(triphenylphosphine)iminium chloride; TBAB: Tetrabutylammonium bromide.

Table 2: Palladium-Catalyzed Amination of Aryl Tosylates [1][3]

Aryl Tosylate	Amine	Catalyst System (Pd Source / Ligand)	Catalyst Loading (mol %)	Temperature	Time (h)	Yield (%)
4-Tolyl-OTs	n-Hexylamine	Pd[P(o-tol)₃]₂ / CyPF-t-Bu	0.1	RT	2	98
4-Tolyl-OTs	Aniline	Pd[P(o-tol)₃]₂ / CyPF-t-Bu	0.5	RT	4	95
2-Pyridyl-OTs	n-Hexylamine	Pd[P(o-tol)₃]₂ / CyPF-t-Bu	1.0	RT	6	92

CyPF-t-Bu: (R)-1-[(SP)-2-(Dicyclohexylphosphino)ferrocenyl]ethyldi-tert-butylphosphine.

Experimental Protocols

Protocol 1: General Procedure for Organocatalytic Polyurethane Synthesis from a Diol and Tosyl Isocyanate

This protocol is a general guideline for the synthesis of a polyurethane using an organocatalyst. Optimization of reaction time, temperature, and catalyst loading may be necessary for specific substrates.

• Preparation: To an oven-dried, four-necked round-bottom flask equipped with a mechanical stirrer, reflux condenser, dropping funnel, and nitrogen inlet, add the diol (1.0 eq) and anhydrous solvent (e.g., DMAc).

• Dissolution: Begin stirring and heat the mixture to 50-60°C to ensure the diol is completely dissolved.

• Catalyst Addition: Add the organocatalyst (e.g., a tertiary amine like DABCO or a guanidine, typically 0.1-1.0 mol %).

• Isocyanate Addition: Slowly add tosyl isocyanate (1.0 eq) dropwise to the reaction mixture via the dropping funnel.

• Reaction: Maintain the reaction temperature and monitor the progress by FT-IR (disappearance of the -NCO peak around 2270 cm⁻¹) or by determining the NCO content via titration.

• Work-up: Once the reaction is complete, precipitate the polymer by pouring the solution into a non-solvent like methanol.

• Purification: Collect the polymer by filtration, wash with the non-solvent, and dry under vacuum.

Protocol 2: Palladium-Catalyzed Amination of an Aryl Tosylate with a Primary Amine[1]

This protocol describes a general procedure for the palladium-catalyzed amination of an aryl tosylate.

• Catalyst Preparation: In a glovebox, add the palladium precursor (e.g., Pd[P(o-tol)₃]₂, 0.1-1.0 mol %) and the phosphine ligand (e.g., CyPF-t-Bu, 0.12-1.2 mol %) to an oven-dried vial.

• Reaction Setup: To the vial, add the aryl tosylate (1.0 eq), the amine (1.2 eq), a base (e.g., NaOtBu, 1.4 eq), and an anhydrous solvent (e.g., toluene).

• Reaction: Seal the vial and stir the reaction mixture at room temperature.

• Monitoring: Monitor the reaction progress by GC-MS or LC-MS.

• Work-up: Upon completion, quench the reaction with saturated aqueous ammonium chloride. Extract the product with an organic solvent (e.g., ethyl acetate).

• Purification: Dry the combined organic layers over anhydrous sodium sulfate, concentrate under reduced pressure, and purify the crude product by column chromatography.

Visualizations

A workflow for selecting a catalyst in tosyl isocyanate mediated transformations.

A logical guide for troubleshooting low-yield tosyl isocyanate reactions.

References

• 1. Palladium-Catalyzed Amination of Aryl and Heteroaryl Tosylates at Room Temperature - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Lewis Acid-Catalyzed Selective [2 + 2]-Cycloaddition and Dearomatizing Cascade Reaction of Aryl Alkynes with Acrylates [organic-chemistry.org]
• 3. Palladium-Catalyzed Amination of Aryl and Heteroaryl Tosylates at Room Temperature | The Hartwig Group [hartwig.cchem.berkeley.edu]
• 4. benchchem.com [benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Lewis Acid-Promoted [2+2] Cycloadditions of Alkenes with Arylketenes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. DSpace [repository.kaust.edu.sa]
• 10. researchgate.net [researchgate.net]
• 11. A Facile Highly Regio- and Stereoselective Preparation of N-Tosyl Allylic Amines from Allylic Alcohols and Tosyl Isocyanate via Palladium(II)-Catalyzed Aminopalladation-Heteroatom Elimination [organic-chemistry.org]

impact of solvent choice on tosyl isocyanate reactivity

This guide provides troubleshooting advice and frequently asked questions regarding the impact of solvent choice on the reactivity of tosyl isocyanate.

Frequently Asked Questions (FAQs)

Q1: What is the general reactivity of tosyl isocyanate and how does solvent choice impact it?

A1: Tosyl isocyanate (PTSI) is a highly reactive electrophile due to the electron-withdrawing nature of the tosyl group, which increases the electrophilicity of the isocyanate carbon.[1][2] Its primary reactivity is with nucleophiles such as alcohols, amines, and water.[1] The choice of solvent is critical as it can significantly influence the reaction rate and the formation of side products. Solvents can affect reactivity through their polarity, ability to form hydrogen bonds, and their own potential reactivity with the isocyanate.[3]

Q2: My reaction with an alcohol is extremely slow or appears to have stalled. Could the solvent be the cause?

A2: Yes, the solvent is a likely culprit. The rate of reaction between an isocyanate and an alcohol is heavily influenced by solvent polarity.[3] Generally, polar solvents can accelerate the reaction by stabilizing charged intermediates or polarizing the O-H bond of the alcohol, making it more nucleophilic.[3] If you are using a non-polar solvent like xylene or toluene, the reaction may be inherently slow without a catalyst.[3] Conversely, some polar aprotic solvents like DMF and DMSO can inhibit reactions with aliphatic isocyanates, although they may catalyze reactions with aromatic isocyanates.[4]

Q3: I'm observing an insoluble white precipitate in my reaction. What is it and how can I prevent it?

A3: The precipitate is most likely a disubstituted urea. This is a very common issue caused by the presence of trace amounts of water in your reaction system.[5][6] Tosyl isocyanate reacts readily with water to form an unstable carbamic acid, which then decomposes into p-toluenesulfonamide and carbon dioxide.[5][6][7] The newly formed sulfonamide can then react with another molecule of tosyl isocyanate to produce an insoluble urea byproduct.

To prevent this:

• Use Anhydrous Solvents: Ensure your solvents are rigorously dried before use.

• Dry Glassware: Flame-dry or oven-dry all glassware immediately before setting up the reaction.

• Inert Atmosphere: Conduct the reaction under a dry, inert atmosphere such as nitrogen or argon to prevent atmospheric moisture from entering the vessel.[5]

• Check Reagent Purity: Ensure your nucleophile (e.g., alcohol) is also anhydrous.[5]

Q4: How does solvent polarity specifically influence the reaction rate with alcohols?

A4: The effect of solvent polarity can be complex and depends on the specific mechanism. For reactions between isocyanates and alcohols, polar solvents generally increase the reaction rate.[3] Studies on similar isocyanates show a clear trend where reaction rates increase in the order of: xylene < 1,4-dioxane < n-butyl acetate < cyclohexanone < dimethyl sulfoxide (DMSO).[3] This is attributed to the ability of polar solvents to polarize the alcohol's O-H bond, making the oxygen more nucleophilic and facilitating the attack on the electrophilic carbon of the isocyanate.[3]

Q5: Are there any solvents I should explicitly avoid?

A5: Avoid any protic solvents that can react with the isocyanate, such as water or alcohols (unless the alcohol is your intended reagent). Additionally, be cautious with solvents that may contain impurities. For instance, technical-grade solvents can have significant water content. While polar aprotic solvents like DMSO and DMF can accelerate some urethane formations, they have also been shown to inhibit reactions with certain types of isocyanates.[4] It is also important to avoid solvents that could promote side reactions, such as the trimerization of the isocyanate to form isocyanurates, which can be favored at elevated temperatures or in the presence of certain catalysts.[8]

Troubleshooting Guide

Symptom	Possible Solvent-Related Cause	Recommended Action
Low or No Conversion	Incorrect Solvent Polarity: The chosen solvent may not be polar enough to facilitate the reaction at a reasonable rate.[3]	Switch to a more polar, aprotic solvent such as Tetrahydrofuran (THF), Dichloromethane (DCM), or Acetonitrile.
Solvent Inhibition: Certain polar aprotic solvents like DMF or DMSO can inhibit reactions with some isocyanates.[4]	If using DMF or DMSO, consider switching to an alternative polar aprotic solvent like THF or Acetone.
Formation of White Precipitate	Moisture Contamination: The solvent or reagents contain water, leading to the formation of insoluble urea byproducts.[5][6]	Use high-purity, anhydrous solvents. Ensure all reagents are dry and the reaction is run under an inert atmosphere.[5]
Reaction is Too Fast / Exothermic	Highly Polarizing Solvent: The solvent may be accelerating the reaction to an uncontrollable rate.	Consider a less polar solvent or run the reaction at a lower temperature to moderate the rate.
Inconsistent Results	Variable Solvent Quality: Using solvents from different suppliers or of different grades can introduce varying levels of impurities (especially water).	Standardize the solvent source and grade. Always use a freshly opened bottle of anhydrous solvent or a properly dried and stored solvent.

Data Presentation

Table 1: Relative Reaction Rates of Isocyanates with Alcohols in Various Solvents

This table summarizes the general trend of isocyanate reactivity based on solvent polarity, as observed in related systems.[3]

Solvent	Dielectric Constant (Approx.)	Relative Reaction Rate
Xylene	2.3	Very Slow
1,4-Dioxane	2.2	Slow
n-Butyl Acetate	5.0	Moderate
Cyclohexanone	18.3	Fast
Dimethyl Sulfoxide (DMSO)	47.2	Very Fast

Table 2: Properties of Common Solvents for Isocyanate Reactions

Solvent	Polarity	Suitability Notes
Toluene / Xylene	Non-polar	Suitable for slow, controlled reactions; often requires a catalyst.[3]
Hexane / Cyclohexane	Non-polar	Generally used when low polarity is essential; reactions are typically very slow.
Diethyl Ether	Slightly Polar	Can be used, but its high volatility and peroxide risk require caution.
Dichloromethane (DCM)	Polar Aprotic	Good general-purpose solvent, dissolves many organics. Must be anhydrous.
Tetrahydrofuran (THF)	Polar Aprotic	Excellent choice for many isocyanate reactions. Must be rigorously dried.[9]
Acetonitrile	Polar Aprotic	A more polar option that can significantly accelerate reactions.
Dimethylformamide (DMF)	Polar Aprotic	Can act as a catalyst for aromatic isocyanates but may inhibit aliphatic ones.[4] Use with caution.
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	Similar to DMF; strongly accelerates many reactions but can cause inhibition in some cases.[3][4]

Experimental Protocols

General Protocol: Reaction of Tosyl Isocyanate with an Alcohol

This protocol provides a general methodology. Specific quantities, temperatures, and reaction times must be optimized for your particular substrates.

1. Preparation:

• Ensure all glassware (reaction flask, dropping funnel, condenser) is thoroughly cleaned and oven-dried (e.g., at 120°C for at least 4 hours) or flame-dried under vacuum.
• Assemble the glassware while hot and allow it to cool to room temperature under a stream of dry nitrogen or argon. Maintain a positive inert gas pressure throughout the experiment.
• Use high-purity anhydrous solvent. If the solvent is not from a freshly opened bottle, it should be appropriately dried (e.g., by passing through a solvent purification system or distilling from a suitable drying agent).

2. Reaction Setup:

• In the reaction flask, dissolve the alcohol substrate in the chosen anhydrous solvent under an inert atmosphere.
• Stir the solution, and if the reaction requires cooling, place the flask in an appropriate cooling bath (e.g., ice-water).
• In a separate, dry syringe or dropping funnel, measure the required amount of tosyl isocyanate. It can be diluted with a small amount of the anhydrous reaction solvent if desired.

3. Reaction Execution:

• Add the tosyl isocyanate solution to the stirred alcohol solution dropwise over a period of 15-30 minutes. The isocyanate is highly reactive, and a slow addition helps to control the reaction exotherm.[6]
• After the addition is complete, allow the reaction to stir at the designated temperature.
• Monitor the reaction progress using an appropriate analytical technique, such as Thin Layer Chromatography (TLC), Infrared (IR) Spectroscopy (monitoring the disappearance of the -NCO peak at ~2250-2275 cm⁻¹), or Liquid Chromatography-Mass Spectrometry (LC-MS).

4. Work-up and Purification:

• Once the reaction is complete, quench any remaining tosyl isocyanate by slowly adding a small amount of a suitable alcohol (e.g., methanol).
• Remove the solvent under reduced pressure (rotary evaporation).
• Purify the resulting crude product using standard techniques such as recrystallization or column chromatography.

Visualizations

Caption: General mechanism of tosyl isocyanate reacting with an alcohol.

Caption: Influence of solvent polarity on reaction rate.

Caption: Troubleshooting workflow for solvent-related issues.

References

• 1. nbinno.com [nbinno.com]
• 2. Isocyanate-based multicomponent reactions - RSC Advances (RSC Publishing) DOI:10.1039/D4RA04152F [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. cris.huji.ac.il [cris.huji.ac.il]
• 5. benchchem.com [benchchem.com]
• 6. vandemark.com [vandemark.com]
• 7. p-Toluenesulfonyl isocyanate | C8H7NO3S | CID 77703 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. Urethane Formation with an Excess of Isocyanate or Alcohol: Experimental and Ab Initio Study | MDPI [mdpi.com]

Technical Support Center: Workup Procedures for Quenching Tosyl Isocyanate Reactions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the effective quenching and workup of reactions involving tosyl isocyanate.

Frequently Asked Questions (FAQs)

Q1: What are the most common quenching agents for reactions involving tosyl isocyanate?

A1: The most common quenching agents for tosyl isocyanate reactions are nucleophiles that react with the highly electrophilic isocyanate group.[1] These include:

• Water/Aqueous Base: Water reacts vigorously with tosyl isocyanate to form p-toluenesulfonamide and carbon dioxide.[2] Using a mild aqueous base like sodium bicarbonate (NaHCO₃) is a common method to both quench the reaction and remove acidic byproducts.[3]

• Alcohols: Alcohols, such as methanol or ethanol, react with tosyl isocyanate to form N-tosyl carbamates.

• Amines: Primary and secondary amines react readily with tosyl isocyanate to form N,N'-disubstituted sulfonylureas.[4][5] This method is often used to convert excess tosyl isocyanate into a more easily removable byproduct.[6]

Q2: I have a white, insoluble precipitate in my reaction mixture after workup. What is it and how can I avoid it?

A2: A white, insoluble precipitate is often a urea byproduct. This forms when tosyl isocyanate reacts with any residual water in the reaction mixture to form p-toluenesulfonamide, which can then react with another molecule of tosyl isocyanate. To prevent this, ensure your reaction is performed under strictly anhydrous conditions, using dry solvents and an inert atmosphere (e.g., nitrogen or argon).[7]

Q3: How can I remove the p-toluenesulfonamide byproduct from my reaction mixture?

A3: p-Toluenesulfonamide can sometimes be challenging to remove due to its polarity. Here are a few strategies:

• Basic Extraction: Washing the organic layer with an aqueous basic solution, such as 1% sodium hydroxide in saturated sodium chloride, can help remove p-toluenesulfonamide.[8]

• Chromatography: Flash column chromatography is a standard method for separating p-toluenesulfonamide from the desired product.[2]

• Recrystallization: If your product is a solid, recrystallization can be an effective purification technique to remove soluble impurities like p-toluenesulfonamide.[3]

Q4: My product is sensitive to water. What are some non-aqueous quenching options?

A4: If your product is unstable in the presence of water, you can use non-aqueous quenching methods:

• Anhydrous Alcohols: Adding a small amount of a dry alcohol like methanol will react with the excess tosyl isocyanate.

• Primary or Secondary Amines: Quenching with an amine in a non-aqueous solvent will form a sulfonamide, which can then be removed by chromatography or extraction.[6]

• Scavenger Resins: Polymer-bound amine scavengers (e.g., aminomethyl polystyrene) can be used to react with and remove excess tosyl isocyanate by filtration.[6]

Troubleshooting Guides

Symptom	Possible Cause	Recommended Action
Product degradation during aqueous workup	The product is unstable to acidic or basic conditions.	Test the stability of your product by treating a small sample with the intended acidic or basic workup solution before performing it on the entire batch.[9] If instability is observed, consider a non-aqueous workup.[6]
Difficulty removing tosyl-containing byproducts	The polarity of the byproducts (p-toluenesulfonamide, N-tosyl carbamates, or sulfonylureas) is similar to the product.	Optimize your chromatography conditions (solvent system, gradient). Consider recrystallization if your product is a solid.[3][10] For p-toluenesulfonic acid, a basic wash is highly effective.[3]
Emulsion formation during extraction	The reaction mixture contains components that are acting as surfactants.	Add brine (saturated NaCl solution) to the aqueous layer to increase its ionic strength. If the emulsion persists, filtering the mixture through a pad of celite can help break it up.[8]
Low product yield after workup	The product may be partially soluble in the aqueous layer or volatile.	Check the aqueous layer for your product via TLC or another analytical method.[9] If the product is volatile, use caution during solvent removal (e.g., lower temperature on the rotary evaporator).
Reaction appears incomplete after quenching	The quenching process was too slow, or the reaction had not gone to completion before quenching.	Before quenching, always confirm the reaction is complete by a monitoring method like TLC.[3] Ensure vigorous stirring during the quenching process to maximize contact between the quenching agent and the reaction mixture.

Experimental Protocols

Protocol 1: General Aqueous Quenching with Sodium Bicarbonate

This protocol is suitable for products that are stable to mild aqueous base.

• Reaction Completion: Once the reaction is deemed complete by TLC or another appropriate monitoring method, cool the reaction mixture to 0 °C in an ice bath.

• Quenching: Slowly and carefully add a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to the reaction mixture with vigorous stirring. Be cautious as CO₂ gas evolution may occur.[3] Continue stirring for 15-30 minutes at 0 °C.

• Extraction: Transfer the mixture to a separatory funnel. If your product is in an organic solvent, add more of the same solvent if needed. Wash the organic layer sequentially with saturated aqueous NaHCO₃, water, and finally, brine.[11]

• Drying and Concentration: Dry the organic layer over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure to obtain the crude product.

Protocol 2: Non-Aqueous Quenching with an Amine

This protocol is ideal for water-sensitive products.

• Reaction Completion: After confirming the reaction is complete, cool the mixture to 0 °C.

• Quenching: Add a primary or secondary amine (e.g., dibutylamine or morpholine, 1.5-2 equivalents relative to the tosyl isocyanate) dropwise to the reaction mixture.

• Stirring: Allow the mixture to stir at room temperature for 1-2 hours to ensure complete reaction with the excess tosyl isocyanate.

• Purification: The resulting sulfonylurea is typically non-volatile and can be separated from the desired product by column chromatography or distillation if the product is volatile.

Protocol 3: Quenching with a Scavenger Resin

This method is excellent for clean and straightforward removal of excess tosyl isocyanate.

• Reaction Completion: Once the reaction is complete, add a polymer-bound amine scavenger resin (e.g., aminomethyl polystyrene, 2-3 equivalents relative to the excess tosyl isocyanate) to the reaction mixture.[3]

• Agitation: Stir the resulting slurry at room temperature. The required time can range from a few hours to overnight. Monitor the disappearance of the tosyl isocyanate by TLC.[3]

• Filtration: Once the tosyl isocyanate is consumed, filter the mixture through a fritted funnel or a pad of celite to remove the resin.

• Rinsing and Concentration: Rinse the resin with a small amount of the reaction solvent. Combine the filtrates and concentrate under reduced pressure to obtain the crude product.[3]

Visualizations

Caption: Decision tree for selecting a quenching procedure.

Caption: General workflow for quenching and workup.

Safety Information

Tosyl isocyanate is a corrosive and lachrymatory compound that reacts violently with water.[2] Always handle it in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[12] Ensure that all glassware is dry and the reaction is conducted under an inert atmosphere to prevent unwanted side reactions with moisture.[7] When quenching with water or aqueous solutions, add the quenching agent slowly and control the temperature with an ice bath to manage the exothermic reaction.[12] For spills, do not use water. Absorb the spill with an inert material like sand or vermiculite and dispose of it as hazardous waste.[12][13]

References

• 1. nbinno.com [nbinno.com]
• 2. Synthesis and Application of p-Toluenesulfonyl Isocyanate_Chemicalbook [chemicalbook.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. How To [chem.rochester.edu]
• 10. benchchem.com [benchchem.com]
• 11. rsc.org [rsc.org]
• 12. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 13. chemicalbook.com [chemicalbook.com]

dealing with the lachrymatory effects of tosyl isocyanate.

Technical Support Center: Tosyl Isocyanate

This technical support center provides guidance for researchers, scientists, and drug development professionals on safely handling the lachrymatory effects and other hazards associated with tosyl isocyanate.

Frequently Asked Questions (FAQs)

Q1: What is tosyl isocyanate and why is it a concern?

A1: p-Toluenesulfonyl isocyanate (tosyl isocyanate or TsNCO) is a chemical reagent used in various organic synthesis applications, including the preparation of pharmaceuticals and polymers.[1][2] It is a colorless to yellow liquid that is highly reactive, particularly with water and other protic solvents.[3] The primary concern for laboratory personnel is its corrosive and lachrymatory nature, meaning it can cause severe eye and respiratory tract irritation, leading to tearing and breathing difficulties.[3][4] It is also moisture-sensitive and reacts violently with water.[3][5]

Q2: What are the immediate symptoms of exposure to tosyl isocyanate?

A2: Exposure to tosyl isocyanate can lead to a range of immediate symptoms. Inhalation may cause respiratory irritation, allergy or asthma-like symptoms, and breathing difficulties.[5][6] Skin contact results in irritation, and eye contact leads to serious irritation and tearing (lachrymation).[4][5] Ingestion can cause gastrointestinal irritation.[4]

Q3: What personal protective equipment (PPE) is required when handling tosyl isocyanate?

A3: Due to its hazardous properties, comprehensive PPE is mandatory. This includes:

• Respiratory Protection: A full-face or half-face respirator with filters suitable for organic vapors and particulates is essential. In some cases, powered air respirators or air-fed hoods may be necessary.[7][8]

• Eye Protection: Chemical safety goggles or a full-face shield are required to protect against splashes and vapors.[7][9]

• Skin Protection: Chemical-resistant gloves (e.g., nitrile or butyl rubber) and protective clothing, such as coveralls or disposable suits, must be worn to prevent skin contact.[7][9][10]

• General Hygiene: Always wash hands and face thoroughly after handling the substance and before eating, drinking, or smoking.[9][11]

Q4: What should I do in case of accidental exposure to tosyl isocyanate?

A4: Immediate action is critical. Follow these first-aid procedures:

• Inhalation: Move the affected person to fresh air immediately. If breathing is difficult or has stopped, provide artificial respiration and seek immediate medical attention.[4][12]

• Skin Contact: Remove all contaminated clothing immediately and wash the affected skin with plenty of soap and water for at least 15 minutes.[4][13]

• Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[4][13]

• Ingestion: Do not induce vomiting. If the person is conscious, give 2-4 cupfuls of milk or water and seek immediate medical attention.[4]

Q5: How should tosyl isocyanate be stored?

A5: Proper storage is crucial to maintain the stability and prevent hazardous reactions of tosyl isocyanate. It should be stored in a tightly closed container under an inert gas (like nitrogen or argon) in a cool, dry, and well-ventilated area, typically at 2-8°C.[1][5] It is critical to protect it from moisture, as it reacts violently with water.[5][14]

Q6: How do I handle a spill of tosyl isocyanate?

A6: In the event of a spill, evacuate and ventilate the area.[15] Do not use water on the spill.[15] For minor spills, absorb the material with a dry, inert absorbent such as sawdust, vermiculite, or sand.[4][15] Collect the absorbed material and place it in an open-top container; do not seal it, as the reaction with moisture in the air can generate carbon dioxide and cause pressure buildup.[15][16] For major spills, contact your institution's environmental health and safety department.[15]

Q7: How should I dispose of tosyl isocyanate waste?

A7: Tosyl isocyanate and its contaminated materials are considered hazardous waste and must be disposed of according to federal, state, and local regulations.[5][15] Contact a licensed hazardous waste disposal contractor for neutralization and proper disposal.[15] Do not dispose of it down the drain.[5]

Quantitative Data Summary

Property	Value	Reference
Chemical Formula	C₈H₇NO₃S	[1]
Molecular Weight	197.21 g/mol	[1]
Appearance	Clear colorless to yellow liquid	[1]
Boiling Point	144 °C at 10 mm Hg	[1]
Density	1.291 g/mL at 25 °C	[1]
Flash Point	>110 °C (>230 °F)	[1]
Storage Temperature	2-8°C under inert gas	[1]
Water Reactivity	Reacts violently	[3]
Water Scavenging	13 grams of PTSI effectively scavenges 1 gram of water.	[2]

Experimental Protocols

Neutralization of Minor Spills

This protocol outlines the steps for neutralizing a small spill of tosyl isocyanate in a laboratory setting.

Materials:

• Dry, inert absorbent material (e.g., sawdust, vermiculite, sand)[15]

• Open-top, non-reactive container (e.g., polyethylene)[16]

• Decontamination solution (choose one):[15]

  • Formula 1: 5-10% Sodium Carbonate, 0.2% Liquid Detergent, 89.8-94.8% Water

  • Formula 2: 3-8% Concentrated Ammonia Solution, 0.2% Liquid Detergent, 91.8-96.8% Water

• Appropriate PPE (respirator, chemical-resistant gloves, safety goggles, lab coat)[7]

Procedure:

• Ensure the spill area is well-ventilated. If necessary, evacuate non-essential personnel.[15]

• Wearing appropriate PPE, cover the spill with a dry, inert absorbent material. Do not use water directly on the spill.[15]

• Carefully shovel the absorbed material into an open-top container. Do not seal the container to avoid pressure buildup from CO₂ evolution.[15][16]

• Prepare the decontamination solution. If using the ammonia-based formula, ensure enhanced ventilation due to vapor generation.[15]

• Slowly and carefully add the decontamination solution to the container with the absorbed material. The isocyanate will react to form inert ureas or sulfonamides.[17]

• Allow the mixture to stand for at least 24 hours to ensure complete neutralization.

• Dispose of the neutralized waste and any contaminated materials as hazardous waste through your institution's approved procedures.[15]

Visualizations

Caption: Troubleshooting workflow for tosyl isocyanate exposure.

Caption: Experimental workflow for neutralizing minor tosyl isocyanate spills.

References

• 1. Cas 4083-64-1,Tosyl isocyanate | lookchem [lookchem.com]
• 2. p-Toluenesulfonyl Isocyanate | 4083-64-1 [chemicalbook.com]
• 3. Synthesis and Application of p-Toluenesulfonyl Isocyanate_Chemicalbook [chemicalbook.com]
• 4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. fishersci.com [fishersci.com]
• 7. What PPE is required when working with isocyanates? [sysco-env.co.uk]
• 8. tsmfg.com [tsmfg.com]
• 9. lakeland.com [lakeland.com]
• 10. compositesone.com [compositesone.com]
• 11. lobachemie.com [lobachemie.com]
• 12. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]
• 13. capotchem.com [capotchem.com]
• 14. manavchem.com [manavchem.com]
• 15. fsi.co [fsi.co]
• 16. vandemark.com [vandemark.com]
• 17. chemview.epa.gov [chemview.epa.gov]

Reference Data & Comparative Studies

A Comparative Guide to Tosyl Isocyanate in Synthetic Chemistry

For Researchers, Scientists, and Drug Development Professionals

Isocyanates are a pivotal class of reagents in organic synthesis, prized for their ability to form a diverse array of functional groups central to pharmaceuticals, agrochemicals, and materials science. Among these, p-toluenesulfonyl isocyanate (tosyl isocyanate) has emerged as a reagent of particular interest due to its unique reactivity profile. This guide provides an objective comparison of tosyl isocyanate with other common isocyanates, such as aryl, alkyl, and sulfonyl isocyanates, in key synthetic transformations. The information presented is supported by experimental data from the literature to aid researchers in selecting the optimal reagent for their specific synthetic needs.

General Reactivity and Properties

The reactivity of an isocyanate is largely dictated by the electrophilicity of the carbonyl carbon in the -N=C=O group, which is influenced by the electronic nature of the substituent 'R'. Electron-withdrawing groups enhance the electrophilicity and thus the reactivity of the isocyanate towards nucleophiles.[1]

Tosyl isocyanate possesses a potent electron-withdrawing p-toluenesulfonyl group, rendering it highly electrophilic and reactive towards a wide range of nucleophiles, including alcohols, amines, and even weak nucleophiles.[1] This high reactivity allows for rapid reactions, often under mild conditions.

In comparison, aryl isocyanates like phenyl isocyanate have their reactivity modulated by the aromatic ring. The benzene ring is generally less electron-withdrawing than the tosyl group.[2] Alkyl isocyanates , on the other hand, are generally less reactive than aryl and sulfonyl isocyanates due to the electron-donating nature of the alkyl group.

One of the most reactive isocyanates is chlorosulfonyl isocyanate (CSI) , which is even more electrophilic than tosyl isocyanate.[3] However, its high reactivity can sometimes be a drawback, leading to lower selectivity and the need for more stringent reaction conditions.

Performance in Key Synthetic Reactions

[2+2] Cycloaddition Reactions

Isocyanates are well-known for their participation in [2+2] cycloaddition reactions with alkenes to form β-lactams, a core structure in many antibiotic drugs. The efficiency of this reaction is highly dependent on the nature of the isocyanate.

Tosyl isocyanate readily undergoes [2+2] cycloaddition with electron-rich alkenes. While it is generally less reactive than chlorosulfonyl isocyanate (CSI), it offers the advantage of forming stable β-lactam products under milder conditions, often avoiding the ring-opening that can occur with the more reactive CSI at higher temperatures.[3]

Table 1: Comparison of Isocyanate Performance in [2+2] Cycloaddition with Alkenes

Isocyanate	Alkene	Solvent	Temperature (°C)	Time	Yield (%)	Reference
Tosyl Isocyanate	Methylenecyclohexane	Neat	50	168 h	98	[3]
Tosyl Isocyanate	2-Methyl-2-butene	Neat	50	216 h	58	[3]
Tosyl Isocyanate	p-Methylstyrene	Neat	50	20 d	59	[3]
Tosyl Isocyanate	3,4-dihydro-2H-pyran	CDCl3	0	< 3 h	Not specified	[3]

Urea Synthesis

The reaction of isocyanates with amines to form ureas is a cornerstone of many synthetic routes in drug discovery. The high electrophilicity of tosyl isocyanate allows for the efficient synthesis of N-sulfonylureas, which are present in a number of pharmaceuticals.

Table 2: Comparison of Isocyanate Performance in Urea Synthesis

Isocyanate	Amine	Solvent	Temperature	Time	Yield (%)	Reference
Phenyl Isocyanate	Aniline	GVL	250-350 °C	Not specified	Variable	[4]
Various Aryl Isocyanates	Various Aryl Amines	Water	5 °C	30 min	72-94	This is a general protocol, not specific to one isocyanate.[5]
Tosyl Isocyanate	Not specified	Not specified	Not specified	Not specified	Not specified	General reactivity is high.[1]

Note: Direct, side-by-side comparative quantitative data for the synthesis of the same urea derivative using different isocyanates under identical conditions is not available in the provided search results. The presented data is from different studies with varying reaction conditions.

Carbamate Synthesis

The formation of carbamates from the reaction of isocyanates with alcohols is another critical transformation in organic synthesis, particularly for the creation of protecting groups and in the synthesis of polyurethanes.

Table 3: Comparison of Isocyanate Performance in Carbamate Synthesis

Isocyanate	Alcohol	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Phenyl Isocyanate	Ethanol	Toluene/Ethanol	190	3	90
Phenyl Isocyanate	Ethanol	Tetrahydrofuran	40	8	75	[6]
Tosyl Isocyanate	3-hydroxyl-7-methyl-norethynodrel	Not specified	Room Temp.	< 2 min	Not specified (used for derivatization)	[7]

Note: As with urea synthesis, direct comparative studies for carbamate formation with different isocyanates under identical conditions were not found. The data is indicative of the general conditions and yields for specific isocyanate-alcohol pairs.

Experimental Protocols

General Protocol for [2+2] Cycloaddition of Tosyl Isocyanate with Alkenes

This protocol is adapted from the neat reaction of tosyl isocyanate with electron-rich alkenes.[3]

Materials:

• Tosyl isocyanate (1.0 equiv)

• Alkene (1.0 equiv)

• Dry round bottom flask

• Magnetic stirrer

• Drying tube

Procedure:

• To a dry round bottom flask equipped with a magnetic stirrer and a drying tube, add the alkene (5.0 mmol).

• Add p-toluenesulfonyl isocyanate (5.1 mmol) to the flask.

• Stir the reaction mixture at the desired temperature (e.g., 50 °C).

• Monitor the reaction progress by thin-layer chromatography (TLC) or NMR spectroscopy.

• Upon completion, dissolve the solid mixture in methylene chloride and wash with cold ice water.

• Separate the aqueous layer and extract three times with methylene chloride.

• Combine the organic extracts, wash with 2.5% aqueous NaHCO3, and then with saturated aqueous NaCl.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired tosyl-β-lactam.

General Protocol for Urea Synthesis from an Aryl Isocyanate and an Aryl Amine

This protocol is a general method for the synthesis of unsymmetrical N,N'-diaryl ureas in an aqueous medium.[5]

Materials:

• Aryl amine (10 mmol)

• Aryl isocyanate (10 mmol)

• Water

• Ice bath

Procedure:

• Dissolve the amine (10 mmol) in water in a beaker and cool the mixture to 5 °C using an ice bath.

• After 5 minutes, slowly add the isocyanate (10 mmol) to the reaction mixture, ensuring the temperature does not exceed 5 °C. A solid precipitate will form as the reaction proceeds.

• Stir the reaction mixture for 30 minutes at 5 °C.

• Monitor the reaction by TLC.

• Once the reaction is complete, filter the solid product and wash the residue with water.

• Collect the solid to determine the yield and for further analysis.

General Protocol for Carbamate Synthesis from Phenyl Isocyanate and an Alcohol

This protocol describes the synthesis of ethyl N-phenylcarbamate.[6]

Materials:

• Phenyl isocyanate (2.48 mmol)

• Ethanol (in the form of ethyl zinc bromide acetate, 2.48 mmol)

• Anhydrous tetrahydrofuran (5 mL)

• Saturated ammonium chloride solution

• Diethyl ether

• Anhydrous magnesium sulfate

Procedure:

• In a 50 mL two-neck flask under a nitrogen atmosphere, dissolve phenyl isocyanate (0.30 g, 2.48 mmol) in tetrahydrofuran (5 mL).

• Slowly add ethyl zinc bromide acetate (2.48 mmol).

• Heat the reaction mixture at 40°C for 8 hours.

• Monitor the reaction by TLC until the starting material disappears.

• Quench the reaction with a saturated ammonium chloride solution (5 mL).

• Extract the organic phase with diethyl ether (3 x 40 mL).

• Dry the combined organic layers with anhydrous magnesium sulfate, filter, and evaporate the solvent.

• Purify the crude product by column chromatography (ethyl acetate:petroleum ether = 1:5) to obtain ethyl phenylcarbamate as a white solid.

Visualizing Reaction Pathways

The following diagrams illustrate the general mechanisms for the key reactions discussed.

Caption: General reaction pathways for isocyanates.

Logical Workflow for Reagent Selection

The choice of isocyanate for a particular synthesis is a critical decision that depends on several factors, including the desired product, the nature of the substrate, and the required reaction conditions.

Caption: Decision workflow for isocyanate selection.

Conclusion

Tosyl isocyanate is a highly valuable and versatile reagent in modern organic synthesis. Its enhanced electrophilicity, due to the electron-withdrawing tosyl group, allows for efficient reactions with a broad range of nucleophiles under mild conditions. While direct quantitative comparisons with other isocyanates under identical conditions are not always available in the literature, the existing data suggests that tosyl isocyanate is a more reactive alternative to common aryl and alkyl isocyanates, and a milder, often more selective, alternative to the highly reactive chlorosulfonyl isocyanate. For researchers in drug development, the ability of tosyl isocyanate to readily form sulfonylurea and other key pharmacophores makes it an indispensable tool for the rapid synthesis of compound libraries and complex molecular targets. The choice of isocyanate will ultimately depend on the specific requirements of the synthetic transformation, including the reactivity of the substrate and the desired reaction conditions.

References

• 1. nbinno.com [nbinno.com]
• 2. benchchem.com [benchchem.com]
• 3. westmont.edu [westmont.edu]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. CN102372652A - Method for preparing N-substituted ethyl carbamate - Google Patents [patents.google.com]
• 7. p-Toluenesulfonyl isocyanate as a novel derivatization reagent to enhance the electrospray ionization and its application in the determination of two stereo isomers of 3-hydroxyl-7-methyl-norethynodrel in plasma - PubMed [pubmed.ncbi.nlm.nih.gov]

A Researcher's Guide to Analytical Method Validation Using Tosyl Isocyanate Derivatization

For researchers, scientists, and drug development professionals, the derivatization of analytes is a critical step in many analytical methods. This guide provides a comprehensive comparison of tosyl isocyanate derivatization with other common techniques, supported by experimental data, to aid in the selection of the most appropriate method for your analytical needs.

Tosyl isocyanate, and its related compounds p-toluenesulfonyl isocyanate (PTSI) and p-tolyl isocyanate (PTI), have emerged as effective derivatizing agents for compounds containing hydroxyl (-OH) and sulfhydryl (-SH) functional groups. This derivatization is particularly advantageous for enhancing the performance of analytical methods such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS). The resulting derivatives often exhibit improved thermal stability, chromatographic retention, and ionization efficiency, leading to enhanced sensitivity and selectivity.

Performance Comparison of Derivatization Reagents

The choice of derivatization reagent is critical and depends on the analyte, the analytical technique, and the desired outcome. Below is a comparison of tosyl isocyanate with other commonly used derivatization reagents.

For GC-MS Analysis

For GC-MS, the primary goal of derivatization is to increase the volatility and thermal stability of polar analytes. Silylating agents are the most common choice for this purpose.

Derivatization Reagent	Target Analytes	Key Advantages	Key Disadvantages
p-Tolyl Isocyanate (PTI)	Alcohols, Thiols	Highly stable derivatives (stable for months), not sensitive to moisture.[1]	Limited to -OH and -SH groups.
BSTFA (N,O-Bis(trimethylsilyl)trifluoroacetamide)	Alcohols, Phenols, Carboxylic Acids, Amines, Amides	Reacts with a wide range of functional groups.	Derivatives can be sensitive to moisture, potentially leading to degradation.[1]
MTBSTFA (N-tert-Butyldimethylsilyl-N-methyltrifluoroacetamide)	Alcohols, Phenols, Carboxylic Acids, Amines, Amides	Forms more stable derivatives than BSTFA, less susceptible to hydrolysis.	Steric hindrance can be an issue for some analytes.[2]

For HPLC and LC-MS/MS Analysis

In HPLC and especially LC-MS, derivatization is often employed to enhance the ionization efficiency of the analyte, thereby improving the sensitivity of the method.

Derivatization Reagent	Target Analytes	Key Advantages	Key Disadvantages
p-Toluenesulfonyl Isocyanate (PTSI)	Alcohols, Phenols	Significantly enhances sensitivity in negative electrospray ionization (ESI).[3]	Requires an additional reaction step.
Benzoyl Chloride	Glycols, Phenols, Amines	Improves UV detection and ESI-MS sensitivity.[4][5]	Derivatization can be incomplete.[4][5]
Dansyl Chloride	Phenols, Amines	Provides fluorescent derivatives for sensitive detection.	Can be less specific and react with other nucleophiles.

Validated Method Performance: p-Toluenesulfonyl Isocyanate (PTSI) for Ethylene Glycol Analysis

A validated LC-MS/MS method for the quantification of ethylene glycol in human serum using PTSI derivatization demonstrates the effectiveness of this approach.[3]

Validation Parameter	Result
Linearity (r)	> 0.999 (10–1000 µg/mL)
Intra-day Repeatability (%RSD)	1.4–1.8%
Inter-day Repeatability (%RSD)	1.4–1.8%
Accuracy	96.7–102.4%
Limit of Detection (LOD)	0.023 µg/mL
Limit of Quantification (LOQ)	0.077 µg/mL

Experimental Protocols

Detailed methodologies are crucial for the successful implementation of any analytical method. Below are generalized protocols for tosyl isocyanate derivatization for both GC-MS and LC-MS analysis.

GC-MS Derivatization Protocol for Polar Analytes (e.g., CWC-related degradation products)

This protocol is based on the derivatization of polar compounds containing hydroxyl and sulfhydryl groups with p-tolyl isocyanate (PTI).[1]

• Sample Preparation: Evaporate the sample extract containing the analytes to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried residue in an appropriate aprotic solvent (e.g., acetonitrile, dichloromethane).

• Derivatization Reaction:

  • Add a solution of p-tolyl isocyanate in the same solvent to the sample. The molar excess of the reagent will depend on the concentration of the analytes and should be optimized.

  • Vortex the mixture and allow it to react at room temperature. Reaction times are typically short but should be optimized for the specific analytes.

• Reaction Quench (if necessary): For some applications, a quenching agent can be added to consume the excess derivatizing reagent.

• GC-MS Analysis: Inject an aliquot of the derivatized sample into the GC-MS system.

GC-MS Derivatization Workflow

LC-MS/MS Derivatization Protocol for Hydroxyl Compounds (e.g., Steroids, Glycols)

This protocol is based on the derivatization of hydroxyl-containing compounds with p-toluenesulfonyl isocyanate (PTSI) to enhance sensitivity in negative ion ESI-LC-MS/MS.[3][6]

• Sample Preparation: Extract the analytes from the matrix (e.g., plasma, urine) using an appropriate method (e.g., liquid-liquid extraction, solid-phase extraction) and evaporate the extract to dryness.

• Reconstitution: Dissolve the residue in a suitable solvent (e.g., acetonitrile).

• Derivatization Reaction:

  • Add a solution of p-toluenesulfonyl isocyanate in the same solvent. The concentration and volume of the reagent should be optimized.

  • Incubate the reaction mixture. Optimal conditions for ethylene glycol are 10 minutes at 25°C[3], while for some steroid metabolites, the reaction is complete in 2 minutes at room temperature.[6]

• Reaction Termination: Add a small amount of a protic solvent like methanol to quench the reaction and consume excess PTSI.

• LC-MS/MS Analysis: Dilute the sample if necessary and inject it into the LC-MS/MS system.

LC-MS/MS Derivatization Workflow

Logical Relationship of Method Validation

The validation of an analytical method ensures its suitability for the intended purpose. The following diagram illustrates the logical flow of key validation parameters.

Method Validation Parameters

References

• 1. p-Tolyl isocyanate derivatization for analysis of CWC-related polar degradation products by mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. holcapek.upce.cz [holcapek.upce.cz]
• 6. p-Toluenesulfonyl isocyanate as a novel derivatization reagent to enhance the electrospray ionization and its application in the determination of two stereo isomers of 3-hydroxyl-7-methyl-norethynodrel in plasma - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Reactivity of Tosyl Isocyanate and Chlorosulfonyl Isocyanate

For Researchers, Scientists, and Drug Development Professionals

In the realm of synthetic chemistry, isocyanates are powerful intermediates prized for their ability to form a diverse array of crucial functional groups. Among the sulfonyl isocyanates, tosyl isocyanate (TsNCO) and chlorosulfonyl isocyanate (CSI) are two of the most prominent reagents. While both are highly effective electrophiles, their reactivity profiles differ significantly, influencing their applications in organic synthesis. This guide provides an objective comparison of their performance, supported by experimental data, detailed protocols, and mechanistic diagrams to aid researchers in selecting the optimal reagent for their specific synthetic needs.

General Reactivity Overview

The reactivity of both tosyl isocyanate and chlorosulfonyl isocyanate is dictated by the electrophilicity of the isocyanate carbon, which is significantly enhanced by the presence of the electron-withdrawing sulfonyl group. Nucleophiles, such as alcohols, amines, and even some alkenes, readily attack this carbon, leading to the formation of carbamates, ureas, and β-lactams, respectively.

Chlorosulfonyl isocyanate (CSI) is widely regarded as the most reactive isocyanate available.[1] This exceptional reactivity is attributed to the cumulative electron-withdrawing effects of both the chlorosulfonyl group and the isocyanate moiety, making the isocyanate carbon extremely electrophilic.[2] Consequently, CSI reacts rapidly with a wide range of nucleophiles, often at or below room temperature.[1][3]

Tosyl isocyanate (TsNCO) , while still a potent electrophile, is generally less reactive than CSI.[4] The tosyl group is a strong electron-withdrawing group, but the additional electronegativity of the chlorine atom in CSI renders the latter more reactive. Reactions involving tosyl isocyanate often necessitate higher temperatures and longer reaction times to achieve comparable yields to those with CSI.[4] This lower reactivity can be advantageous in certain contexts, allowing for greater selectivity.

Quantitative Comparison of Reactivity in [2+2] Cycloaddition Reactions

The [2+2] cycloaddition of isocyanates with alkenes to form β-lactams is a synthetically valuable transformation and serves as an excellent platform for comparing the reactivity of TsNCO and CSI. The following table summarizes experimental data from various studies, highlighting the significant difference in reaction conditions and outcomes.

Alkene	Isocyanate	Conditions	Reaction Time	Yield (%)	Reference
trans-3-Hexene	CSI	Neat, Room Temperature	25 hours	94	[1]
trans-3-Hexene	CSI	Nitromethane, 50°C	2 days	50	[1]
p-Methylstyrene	TsNCO	Neat, 50°C	20 days	59	[4]
2-Methyl-2-butene	TsNCO	Neat, 50°C	216 hours (9 days)	58	[4]
Methylenecyclohexane	TsNCO	CHCl₃, Room Temperature	4 weeks	87	[4]

As the data indicates, chlorosulfonyl isocyanate facilitates the cycloaddition with trans-3-hexene under significantly milder conditions and in a fraction of the time compared to the reactions of tosyl isocyanate with various alkenes. The need for elevated temperatures and extended reaction times for tosyl isocyanate can sometimes lead to undesirable side reactions, such as the thermal decomposition of the resulting β-lactam ring.[4]

Reactivity with Alcohols: A Qualitative Comparison

Experimental Protocols

General Procedure for [2+2] Cycloaddition of Chlorosulfonyl Isocyanate with an Alkene

This protocol is representative for the reaction of CSI with an alkene such as 4-tert-butyl-1-fluorocyclohexene.

Materials:

• Alkene (e.g., 4-tert-butyl-1-fluorocyclohexene, 1.00 mmol, 156 mg)

• Chlorosulfonyl isocyanate (1.10 mmol, 155 mg, 96 µL)

• Dichloromethane

• Ice-water

• Anhydrous magnesium sulfate

• Round-bottom flask with a magnetic stirrer

• Drying tube

Procedure:

• To a dry round-bottom flask equipped with a magnetic stirrer and a drying tube, add the alkene.

• With stirring, add chlorosulfonyl isocyanate to the alkene.

• Heat the stirred mixture to 65-70°C for one hour.

• Cool the reaction mixture to room temperature.

• Add 2-3 mL of dichloromethane, followed by the dropwise addition of ice-water to quench any unreacted CSI.

• Transfer the mixture to a separatory funnel and separate the organic layer.

• Extract the aqueous layer with dichloromethane.

• Combine the organic extracts, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude N-chlorosulfonyl-β-lactam.

• The crude product can be purified by chromatography.

General Procedure for Neat [2+2] Cycloaddition of Tosyl Isocyanate with an Alkene

This protocol is representative for the neat reaction of TsNCO with an alkene.

Materials:

• Alkene (5.0 mmol)

• p-Toluenesulfonyl isocyanate (5.1 mmol, 1.006 g)

• Dichloromethane

• Ice-water

• Anhydrous magnesium sulfate

• Small round-bottom flask with a magnetic stirrer

• Drying tube

Procedure:

• To a dry, small round-bottom flask fitted with a drying tube and a magnetic stirring bar, add the alkene.

• Add p-toluenesulfonyl isocyanate to the alkene.

• Heat the reaction mixture to the required temperature (e.g., 50°C) and maintain for the necessary duration (which can range from hours to several weeks).[4]

• Upon completion, dissolve the solid mixture in dichloromethane.

• Pour the solution into cold ice-water.

• Transfer the mixture to a separatory funnel and separate the organic layer.

• Extract the aqueous layer with dichloromethane.

• Combine the organic extracts, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• The resulting crude tosyl-β-lactam can be purified by recrystallization or chromatography.[4]

Mechanistic Pathways and Visualizations

The [2+2] cycloaddition of sulfonyl isocyanates with alkenes can proceed through different mechanisms depending on the electronic properties of the alkene.

With electron-rich alkenes, the reaction often proceeds via a stepwise mechanism involving a 1,4-diradical intermediate, which is initiated by a single electron transfer (SET) from the alkene to the isocyanate.[1][4]

Caption: Stepwise [2+2] cycloaddition via a single electron transfer (SET) pathway.

For electron-deficient alkenes, the reaction with chlorosulfonyl isocyanate is believed to follow a concerted pathway.[1]

Caption: Concerted [2+2] cycloaddition pathway.

The general reaction of a sulfonyl isocyanate with an alcohol proceeds through a nucleophilic attack of the alcohol oxygen on the electrophilic isocyanate carbon.

Caption: General mechanism for the reaction of a sulfonyl isocyanate with an alcohol.

Conclusion

Both tosyl isocyanate and chlorosulfonyl isocyanate are invaluable reagents in organic synthesis. The choice between them should be guided by the specific requirements of the reaction.

• Chlorosulfonyl isocyanate is the reagent of choice for rapid and high-yielding reactions, particularly when mild conditions are paramount. Its extreme reactivity, however, may lead to a lack of selectivity in molecules with multiple nucleophilic sites.

• Tosyl isocyanate offers a milder reactivity profile. While it often requires more forcing conditions, this can be leveraged to achieve greater selectivity. It is a suitable alternative when the high reactivity of CSI is problematic or when a less reactive isocyanate is desired for controlled, stepwise transformations.

By understanding the distinct reactivity of these two sulfonyl isocyanates, researchers can make more informed decisions in the design and execution of their synthetic strategies, ultimately leading to more efficient and successful outcomes in drug discovery and development.

References

• 1. nbinno.com [nbinno.com]
• 2. sciforum.net [sciforum.net]
• 3. N-Alkyl Carbamoylimidazoles as Isocyanate Equivalents: Exploration of the Reaction Scope for the Synthesis of Ureas, Hydantoins, Carbamates, Thiocarbamates, and Oxazolidinones [organic-chemistry.org]
• 4. researchgate.net [researchgate.net]

A Comparative Guide to the Spectroscopic Analysis of Tosyl Isocyanate Reaction Products

For Researchers, Scientists, and Drug Development Professionals

Tosyl isocyanate (TsNCO) is a versatile reagent in organic synthesis, primarily utilized for its highly electrophilic isocyanate group that readily reacts with nucleophiles.[1] This reactivity allows for the formation of a variety of important functional groups, including N-tosyl carbamates and N-tosyl ureas, which are common moieties in many pharmaceutical compounds.[1][2] Understanding the spectroscopic signature of these reaction products is crucial for reaction monitoring, structural elucidation, and purity assessment.

This guide provides a comparative analysis of the Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopic data for the primary products derived from tosyl isocyanate reactions. It also contrasts these with products from alternative synthetic reagents, supported by experimental data and detailed protocols.

Reaction Pathways of Tosyl Isocyanate

Tosyl isocyanate's primary modes of reaction involve nucleophilic addition to the isocyanate carbon by alcohols and amines, or cycloaddition reactions with alkenes.

Caption: General reaction pathways of tosyl isocyanate.

Reaction with Alcohols: Formation of N-Tosyl Carbamates

The reaction of tosyl isocyanate with alcohols provides a direct route to N-tosyl carbamates. This transformation is a key step in the synthesis of various organic molecules.

Spectroscopic Data of N-Tosyl Carbamates

The key identifying features in the spectra of N-tosyl carbamates are the N-H proton signal in ¹H NMR, the carbonyl and tosyl group signals in ¹³C NMR, and the characteristic stretching frequencies in the IR spectrum.

Spectroscopic Data	Characteristic Features for N-Tosyl Carbamates
¹H NMR (ppm)	N-H: 8.0 - 9.0 (broad singlet) Tosyl Ar-H: 7.8-7.9 (d) and 7.3-7.4 (d) Tosyl CH₃: 2.4 (s) O-CH₂-R: ~4.0-4.3 (t or other multiplicity depending on R)
¹³C NMR (ppm)	C=O: 150 - 155 Tosyl Ar-C (ipso-S): ~145 Tosyl Ar-C (ipso-C): ~135 Tosyl Ar-CH: ~130 and ~128 O-CH₂-R: ~65-70 Tosyl CH₃: ~22
IR (cm⁻¹)	N-H Stretch: 3250 - 3350 C=O Stretch: 1720 - 1750[3] SO₂ Stretch (asym/sym): 1350-1380 and 1160-1190[3]

Comparison: Chlorosulfonyl Isocyanate (CSI) as an Alternative

Chlorosulfonyl isocyanate (CSI) is another reagent used for the synthesis of primary carbamates from alcohols.[4] The reaction proceeds under mild conditions and offers an alternative pathway.[4] The resulting primary carbamates lack the tosyl group, leading to simpler NMR spectra.

Spectroscopic Data	Characteristic Features for Primary Carbamates (from CSI)
¹H NMR (ppm)	N-H₂: ~4.6 (broad singlet)[3] O-CH₂-R: ~4.1-4.8 (t or other multiplicity depending on R)[3]
¹³C NMR (ppm)	C=O: 156 - 157[3] O-CH₂-R: ~62-65[3]
IR (cm⁻¹)	N-H Stretch: 3480 and 3345[3] C=O Stretch: ~1715[3]

Reaction with Amines: Formation of N-Tosyl Ureas

Tosyl isocyanate reacts readily with primary and secondary amines to yield the corresponding N-tosyl-substituted ureas. These compounds have been investigated for their potential biological activities.[2]

Spectroscopic Data of N-Tosyl Ureas

N-Tosyl ureas are characterized by two distinct N-H protons (for primary amine reactants) and a downfield-shifted carbonyl carbon in the ¹³C NMR spectrum compared to carbamates.

Spectroscopic Data	Characteristic Features for N-Tosyl Ureas
¹H NMR (ppm)	Ts-NH: ~10.0 - 11.0 (s) R-NH: ~6.0 - 8.0 (t or other multiplicity) Tosyl Ar-H: 7.7-7.9 (d) and 7.2-7.4 (d) Tosyl CH₃: 2.3-2.4 (s)
¹³C NMR (ppm)	C=O: 150 - 153 Tosyl Ar-C (ipso-S): ~144 Tosyl Ar-C (ipso-C): ~137 Tosyl Ar-CH: ~129 and ~127 Tosyl CH₃: ~21
IR (cm⁻¹)	N-H Stretch: ~3300 and ~3250 C=O Stretch (Amide I): 1620 - 1690[5] N-H Bend (Amide II): ~1530-1550 SO₂ Stretch (asym/sym): ~1340-1360 and ~1160-1180

Comparison: N-Alkyl Carbamoylimidazoles as an Alternative

N-Alkyl carbamoylimidazoles serve as stable and safer equivalents to isocyanates for synthesizing ureas.[6] They react with various nucleophiles, including amines, to form unsymmetrical ureas without the formation of symmetric urea side products.[6]

Spectroscopic Data	Characteristic Features for Ureas (from Carbamoylimidazoles)
¹H NMR (ppm)	N-H Protons: Two distinct signals, typically in the range of 5.5 - 8.5, depending on the substituents.
¹³C NMR (ppm)	C=O: ~155 - 159
IR (cm⁻¹)	N-H Stretch: ~3300 - 3400 C=O Stretch: ~1620 - 1660[5]

[2+2] Cycloaddition with Alkenes: Formation of N-Tosyl β-Lactams

Tosyl isocyanate can undergo [2+2] cycloaddition reactions with electron-rich alkenes to form N-tosyl-substituted β-lactams.[7] These reactions often require thermal conditions.[7]

Spectroscopic Data of N-Tosyl β-Lactams

The most prominent feature for β-lactams is the high-frequency carbonyl stretch in the IR spectrum, a result of the ring strain in the four-membered ring.

Spectroscopic Data	Characteristic Features for N-Tosyl β-Lactams
¹H NMR (ppm)	Ring Protons: Complex multiplets in the 2.5 - 5.0 region. Tosyl Ar-H: 7.8-7.9 (d) and 7.3-7.4 (d) Tosyl CH₃: 2.4 (s)
¹³C NMR (ppm)	C=O: ~165 - 170 Ring Carbons: ~40-60 Tosyl Group Carbons: As described previously.
IR (cm⁻¹)	C=O Stretch (β-lactam): 1770 - 1790 (strong)[7] SO₂ Stretch (asym/sym): ~1350-1370 and ~1160-1190[7]

Experimental Protocols

General Procedure for the Synthesis of an N-Tosyl Carbamate

Materials: Alcohol (1.0 mmol), tosyl isocyanate (1.05 mmol), and dry dichloromethane (DCM, 5 mL).

Protocol:

• To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add the alcohol and dry DCM.

• Cool the solution to 0 °C using an ice bath.

• Add tosyl isocyanate dropwise to the stirred solution.

• Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the crude product by flash column chromatography or recrystallization to yield the pure N-tosyl carbamate.

Spectroscopic Characterization Workflow

Caption: Workflow for product purification and analysis.

Characterization

• ¹H and ¹³C NMR: Dissolve a small sample of the purified product in deuterated chloroform (CDCl₃) or another suitable deuterated solvent.[3] Record the spectra on a 300, 400, or 500 MHz spectrometer. Chemical shifts are reported in ppm relative to tetramethylsilane (TMS).[8]

• FT-IR: Record the infrared spectrum of the purified product as a neat film on NaCl plates or as a KBr pellet.[3] Report the characteristic absorption frequencies in wavenumbers (cm⁻¹).

References

• 1. nbinno.com [nbinno.com]
• 2. researchgate.net [researchgate.net]
• 3. rsc.org [rsc.org]
• 4. A safe alternative synthesis of primary carbamates from alcohols; in vitro and in silico assessments as an alternative acetylcholinesterase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. New Carbamates and Ureas: Comparative Ability to Gel Organic Solvents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. N-Alkyl Carbamoylimidazoles as Isocyanate Equivalents: Exploration of the Reaction Scope for the Synthesis of Ureas, Hydantoins, Carbamates, Thiocarbamates, and Oxazolidinones [organic-chemistry.org]
• 7. westmont.edu [westmont.edu]
• 8. benchchem.com [benchchem.com]

A Comprehensive Guide to Assessing the Purity of Synthesized Tosyl Isocyanate

For researchers, scientists, and professionals in drug development and chemical synthesis, the purity of reagents is paramount to ensure the reliability and reproducibility of experimental outcomes. Tosyl isocyanate (CH₃C₆H₄SO₂NCO), a versatile reagent, is utilized in a variety of chemical transformations, including as a derivatizing agent to enhance the sensitivity of analyses.[1] Given its reactivity, particularly its moisture sensitivity which can lead to degradation, rigorous purity assessment is crucial.[2][3] This guide provides a comparative overview of the primary analytical methods for determining the purity of synthesized tosyl isocyanate, complete with experimental protocols and performance data to aid in method selection.

Principal Impurities and Degradation Pathways

The primary impurity in tosyl isocyanate is often unreacted starting material from its synthesis, such as p-toluenesulfonyl chloride.[4] Due to its high reactivity with water, the most common degradation product is p-toluenesulfonamide, formed upon hydrolysis with atmospheric or residual moisture.[2]

The logical relationship for the primary degradation pathway is illustrated below:

Degradation pathway of tosyl isocyanate.

Comparative Analysis of Purity Assessment Methods

Several analytical techniques can be employed to assess the purity of tosyl isocyanate. The choice of method depends on the available instrumentation, the required accuracy and precision, and the nature of the potential impurities. The following table summarizes the key performance characteristics of the most common methods.

Analytical Method	Principle	Key Advantages	Key Limitations	Typical Performance Metrics
Back Titration	The isocyanate group reacts with a known excess of a standard amine solution (e.g., di-n-butylamine). The unreacted amine is then back-titrated with a standard acid (e.g., HCl).[5][6]	Cost-effective, does not require sophisticated instrumentation, provides a direct measure of the functional group content.	Less specific than chromatographic methods, may be affected by other reactive impurities, requires careful handling of reagents.	Accuracy: 98-102% recovery. Precision (RSD): < 1%.[7]
HPLC-UV	Chromatographic separation of tosyl isocyanate from its impurities on a stationary phase, followed by quantification using a UV detector.[8][9]	High selectivity and sensitivity, allows for the simultaneous quantification of the main component and its impurities.	May require derivatization for compounds without a strong chromophore, longer analysis time compared to titration.	LOD/LOQ: Typically in the low ppm range. Precision (RSD): < 2%.[8]
GC-FID/MS	Separation of volatile compounds based on their boiling points, followed by detection using a Flame Ionization Detector (FID) or Mass Spectrometer (MS).[10]	High resolution for volatile impurities, MS detection provides structural information for impurity identification.	Tosyl isocyanate may degrade at high temperatures in the injector or column, potential for reaction with the stationary phase.	LOD/LOQ: Low ng to pg range. Precision (RSD): < 5%.
Quantitative NMR (qNMR)	Comparison of the integral of a specific proton signal from tosyl isocyanate with that of a certified internal standard of known concentration.	Highly accurate and precise, provides structural information, non-destructive, does not require a reference standard of the analyte for purity determination.	Requires a high-field NMR spectrometer, may have lower sensitivity compared to chromatographic methods, requires careful selection of a non-interfering internal standard.	Accuracy: ± 1%. Precision (RSD): < 1%.

Detailed Experimental Protocols

Back Titration with Di-n-butylamine

This method is a standard procedure for determining the isocyanate content of a sample.

Workflow for Titrimetric Analysis:

Workflow for the titrimetric determination of isocyanate content.

Reagents:

• Di-n-butylamine solution (approx. 0.9 M in anhydrous toluene): Accurately weigh approximately 118 g of di-n-butylamine into a 1 L volumetric flask and dilute to the mark with anhydrous toluene.[6]

• Standardized Hydrochloric Acid (HCl) solution (0.5 M)

• Anhydrous Toluene

• Isopropyl Alcohol

• Bromophenol Blue Indicator

Procedure:

• Accurately weigh approximately 2-3 g of the tosyl isocyanate sample into a 250 mL Erlenmeyer flask with a stopper.

• Add 25 mL of anhydrous toluene and swirl to dissolve the sample.

• Using a volumetric pipette, add 20.00 mL of the di-n-butylamine solution to the flask. Stopper the flask and allow it to stand for 15 minutes at room temperature.[11]

• Add 100 mL of isopropyl alcohol and a few drops of bromophenol blue indicator.

• Titrate the solution with the standardized 0.5 M HCl solution until the color changes from blue to yellow.

• Perform a blank titration by following the same procedure but without the tosyl isocyanate sample.[12]

Calculation: The percentage of isocyanate groups (%NCO) is calculated as follows:

%NCO = [((V_blank - V_sample) × M_HCl × 42.02) / (W_sample)] × 100

Where:

• V_blank = volume of HCl used for the blank titration (mL)

• V_sample = volume of HCl used for the sample titration (mL)

• M_HCl = Molarity of the HCl solution (mol/L)

• 42.02 = molecular weight of the NCO group ( g/mol )

• W_sample = weight of the sample (mg)

The purity of tosyl isocyanate can then be calculated by comparing the experimental %NCO with the theoretical %NCO (21.31% for pure tosyl isocyanate).

High-Performance Liquid Chromatography (HPLC-UV)

This method allows for the separation and quantification of tosyl isocyanate and its potential impurities.

Workflow for HPLC Analysis:

Workflow for purity assessment by HPLC-UV.

Instrumentation and Conditions:

• HPLC System: With a UV detector.

• Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile and water (with 0.1% trifluoroacetic acid or phosphoric acid). A typical gradient could be 50% to 90% acetonitrile over 15 minutes.[8]

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 230 nm.

• Injection Volume: 10 µL.

Procedure:

• Prepare a stock solution of tosyl isocyanate in acetonitrile.

• Prepare a series of calibration standards by diluting the stock solution.

• Prepare a sample solution of the synthesized tosyl isocyanate at a known concentration in acetonitrile.

• Inject the standards and the sample solution into the HPLC system.

• Integrate the peak areas of tosyl isocyanate and any impurities.

• Construct a calibration curve by plotting the peak area versus the concentration of the standards.

• Determine the concentration of tosyl isocyanate in the sample solution from the calibration curve.

• Calculate the purity by weight percentage.

Alternatives to Tosyl Isocyanate

While tosyl isocyanate is an effective reagent, other compounds can be used for similar applications, particularly for the derivatization of alcohols and amines to enhance their detection in chromatography.

Alternative Reagent	Application	Advantages	Disadvantages
Phenyl Isocyanate	Derivatization of alcohols and amines.	Readily available, forms stable derivatives.	Less reactive than tosyl isocyanate.
1-Naphthyl Isocyanate	Derivatization for fluorescence detection.	Forms highly fluorescent derivatives, increasing sensitivity.	Can be more expensive.
9-Fluorenylmethyl Chloroformate (Fmoc-Cl)	Derivatization of amines for fluorescence detection.	Highly reactive, forms stable and highly fluorescent derivatives.	Not suitable for alcohols.
Dansyl Chloride	Derivatization of amines and phenols for fluorescence detection.	Forms highly fluorescent derivatives.	Reaction conditions need to be carefully controlled.

Derivatization Reaction Principle:

General principle of derivatization for analysis.

Conclusion

The purity of synthesized tosyl isocyanate can be reliably assessed using a variety of analytical techniques. Back titration offers a simple and cost-effective method for determining the overall isocyanate content. For a more detailed purity profile, including the identification and quantification of specific impurities, HPLC-UV and GC-based methods are superior. Quantitative NMR stands out as a highly accurate primary method for purity determination without the need for a specific tosyl isocyanate reference standard. The selection of the most appropriate method will be dictated by the specific requirements of the analysis and the resources available. For routine quality control, titration may be sufficient, while for in-depth characterization and troubleshooting, chromatographic and spectroscopic methods are indispensable.

References

• 1. p-Toluenesulfonyl isocyanate as a novel derivatization reagent to enhance the electrospray ionization and its application in the determination of two stereo isomers of 3-hydroxyl-7-methyl-norethynodrel in plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. p-Toluenesulfonyl isocyanate - Hazardous Agents | Haz-Map [haz-map.com]
• 3. nbinno.com [nbinno.com]
• 4. US2974164A - Preparation of p-toluenesulfonyl isocyanate - Google Patents [patents.google.com]
• 5. xylem.com [xylem.com]
• 6. xylemanalytics.com [xylemanalytics.com]
• 7. usp.org [usp.org]
• 8. A Sensitive and Simple HPLC-UV Method for Trace Level Quantification of Ethyl p-Toluenesulfonate and Methyl p-Toluenesulfonate, Two Potential Genotoxins in Active Pharmaceutical Ingredients - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Validation of HPLC method for the simultaneous and quantitative determination of 12 UV-filters in cosmetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Page loading... [wap.guidechem.com]

Kinetic Showdown: Tosyl Isocyanate vs. Phenyl Isocyanate in Nucleophilic Additions

A Comparative Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of synthetic chemistry, isocyanates stand out as highly versatile reagents, pivotal in the formation of a myriad of essential linkages, including urethanes and ureas. Among the aromatic isocyanates, tosyl isocyanate (p-toluenesulfonyl isocyanate) presents a unique reactivity profile that distinguishes it from the more commonly studied phenyl isocyanate. This guide provides a comparative analysis of the kinetic aspects of tosyl isocyanate reactions with key nucleophiles—alcohols, amines, and thiols—benchmarked against the well-documented reactivity of phenyl isocyanate.

While direct, quantitative kinetic data for tosyl isocyanate reactions is not extensively available in peer-reviewed literature, a robust qualitative and semi-quantitative comparison can be drawn. This analysis is based on the fundamental electronic properties of the tosyl group and the wealth of kinetic data available for phenyl isocyanate.

The Decisive Factor: Electronic Effects

The reactivity of the isocyanate group (-N=C=O) is dictated by the electrophilicity of the central carbon atom. Electron-withdrawing groups attached to the nitrogen atom increase this electrophilicity, thereby accelerating the rate of nucleophilic attack. This is the primary reason for the enhanced reactivity of aryl sulfonyl isocyanates.[1]

The p-toluenesulfonyl (tosyl) group is a potent electron-withdrawing group due to the presence of the sulfonyl moiety.[2][3] The Hammett constant (σp) for the closely related S⁺(Me)₂tosyl group is +0.96, indicating a strong electron-withdrawing effect.[4] In contrast, the phenyl group is significantly less electron-withdrawing. This fundamental difference in electronic nature leads to a heightened reactivity of tosyl isocyanate towards nucleophiles when compared to phenyl isocyanate. Aryl sulfonyl isocyanates are known to react rapidly with nucleophiles, even weak ones, under mild conditions.[1]

Comparative Kinetic Data: Phenyl Isocyanate as a Benchmark

To provide a quantitative context for the anticipated reactivity of tosyl isocyanate, the following tables summarize the kinetic data for the reactions of phenyl isocyanate with representative alcohols, amines, and thiols. These values serve as a baseline for understanding the relative rates of these reactions.

Table 1: Kinetic Data for the Reaction of Phenyl Isocyanate with Alcohols

Alcohol	Solvent	Temperature (°C)	Second-Order Rate Constant (k₂) (L mol⁻¹ s⁻¹)	Reference
n-Butanol	Toluene	25	1.1 x 10⁻⁴	[5]
2-Butanol	Xylene	Not Specified	41 kJ/mol (Activation Energy)	[6]
Propan-1-ol	THF/Alcohol Mixture	25	1.5 x 10⁻³	[7]
Propan-2-ol	THF/Alcohol Mixture	25	0.5 x 10⁻³	[7]
Glycerol (primary OH)	DMSO	30	Approx. 4 times more reactive than secondary OH	[8]

Table 2: Kinetic Data for the Reaction of Phenyl Isocyanate with Amines

Amine	Solvent	Temperature (°C)	Second-Order Rate Constant (k₂) (L mol⁻¹ s⁻¹)	Reference
Aniline	Benzene	25	8.20 x 10⁻³ (Third order overall)	[9]
Various Aromatic Amines	Solution	Not Specified	Reactions are generally very fast	[10]

Note: Reactions of isocyanates with amines are typically very rapid and often do not require catalysis.

Table 3: Kinetic Data for the Reaction of Phenyl Isocyanate with Thiols

| Thiol | Solvent | Temperature (°C) | Catalyst | Third-Order Rate Constant (k₃) (L² mol⁻² s⁻¹) | Reference | |---|---|---|---|---| | 1-Butanethiol | Toluene | 25 | Triethylamine | 1.8 x 10⁻² |[11] | | 1-Dodecanethiol | Toluene | 25 | Triethylamine | 1.2 x 10⁻² |[11] | | 2-Methylpropane-2-thiol | Xylene | 25 | Triethylamine | 0.16 x 10⁻² |[11] |

Note: The uncatalyzed reaction of phenyl isocyanate with thiols is extremely slow.[11]

Based on the strong electron-withdrawing nature of the tosyl group, it is anticipated that the rate constants for the reactions of tosyl isocyanate with these nucleophiles would be significantly higher than those listed for phenyl isocyanate under similar conditions.

Experimental Protocols for Kinetic Studies

Accurate kinetic analysis of isocyanate reactions requires meticulous experimental design and execution. The following are detailed methodologies for key experiments.

In-Situ FTIR Spectroscopy for Reaction Monitoring

This is a powerful technique for real-time monitoring of isocyanate reactions by tracking the disappearance of the characteristic N=C=O stretching band.[12][13][14]

• Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer equipped with a fiber-optic probe (e.g., with a zinc selenide ATR crystal).[12]

• Procedure:

  • Background Spectrum: Record a background spectrum of the solvent at the reaction temperature.

  • Initial Spectrum: Record the spectrum of the solution containing the nucleophile (and catalyst, if any) in the solvent.

  • Initiation: Inject a known concentration of the isocyanate into the stirred reaction mixture.

  • Data Acquisition: Collect spectra at regular time intervals. The disappearance of the isocyanate peak (around 2250-2280 cm⁻¹) is monitored.[12]

  • Data Analysis: The concentration of the isocyanate at each time point is determined by integrating the area of the N=C=O peak. This data is then used to determine the reaction order and rate constant.

HPLC Analysis for Off-line Monitoring

This method is suitable for slower reactions and involves quenching the reaction at different time points and analyzing the composition of the mixture.[7]

• Procedure:

  • Reaction Setup: The reaction is carried out in a thermostated vessel with stirring.

  • Sampling: At specific time intervals, an aliquot of the reaction mixture is withdrawn.

  • Quenching: The reaction in the aliquot is immediately quenched, for example, by adding an excess of a highly reactive amine (e.g., dibutylamine) to consume any unreacted isocyanate.

  • Analysis: The quenched samples are then analyzed by High-Performance Liquid Chromatography (HPLC) to determine the concentration of the product or the remaining reactant.

  • Kinetic Analysis: The concentration versus time data is used to calculate the rate constants.

Calorimetric Technique

This method follows the heat evolved during the reaction to determine the reaction rate.[5]

• Principle: The rate of heat evolution is directly proportional to the rate of reaction.

• Procedure: The reaction is carried out in a reaction calorimeter. The heat flow is measured as a function of time. The total heat evolved is proportional to the initial concentration of the limiting reactant. The extent of reaction at any given time can be determined from the ratio of the heat evolved at that time to the total heat of reaction.

Visualizing the Reaction Pathway and Experimental Workflow

To further elucidate the concepts discussed, the following diagrams have been generated using Graphviz.

Caption: General mechanism of isocyanate-nucleophile addition.

References

• 1. Recent advances in reactions of aryl sulfonyl isocyanates - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. fiveable.me [fiveable.me]
• 3. grokipedia.com [grokipedia.com]
• 4. wanglab.chem.pitt.edu [wanglab.chem.pitt.edu]
• 5. cdnsciencepub.com [cdnsciencepub.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Kinetically Equivalent Functionality and Reactivity of Commonly Used Biocompatible Polyurethane Crosslinking Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Kinetics of the Reaction Between Phenyl Isocyanate and Aniline - ProQuest [proquest.com]
• 10. experts.umn.edu [experts.umn.edu]
• 11. electronicsandbooks.com [electronicsandbooks.com]
• 12. m.remspec.com [m.remspec.com]
• 13. researchgate.net [researchgate.net]
• 14. mt.com [mt.com]

comparative yield analysis of different tosyl isocyanate synthesis routes

For researchers, scientists, and professionals in drug development, the efficient synthesis of key reagents is paramount. Tosyl isocyanate (TsNCO) is a versatile intermediate used in the synthesis of a wide array of compounds, including sulfonylureas, which are of significant interest in medicinal chemistry. This guide provides a comparative analysis of common synthetic routes to tosyl isocyanate, focusing on reaction yields and methodologies.

Comparative Yield Analysis

The selection of a synthetic route often involves a trade-off between yield, reagent toxicity, and reaction conditions. The following table summarizes the quantitative data for three prominent methods of synthesizing tosyl isocyanate.

Synthesis Route	Starting Materials	Reagents	Solvent	Yield (%)	Purity (%)
Route 1: Cyanate Displacement	p-Toluenesulfonyl Chloride	Potassium Cyanate	Nitrobenzene	~65	~65
Route 2: Carbonyl Fluoride Phosgenation	p-Toluenesulfonamide	Carbonyl Fluoride	Toluene or Xylene	86 - 95	94 - 95
Route 3: Oxalyl Chloride Phosgenation	p-Toluenesulfonamide	Oxalyl Dichloride, DABCO	Toluene	Not Specified	Not Specified

Experimental Protocols

Detailed methodologies are crucial for the replication and evaluation of synthetic routes. Below are the experimental protocols for the key methods discussed.

Route 1: Synthesis from p-Toluenesulfonyl Chloride and Potassium Cyanate

This method relies on the nucleophilic displacement of chloride by cyanate at high temperatures.

Procedure: A mixture of 19 g (0.1 mole) of p-toluenesulfonyl chloride and 8.5 g (0.1 mole) of potassium cyanate in 100 ml of nitrobenzene is heated to reflux (approximately 215°C) for one hour.[1] The resulting dark-brown mixture is then subjected to distillation at reduced pressure. After the removal of the solvent, the fraction boiling at 93-96°C (0.6 mm) is collected.[1] Analysis of the collected oil indicated a composition of approximately 65% p-toluenesulfonyl isocyanate and 35% unreacted p-toluenesulfonyl chloride.[1]

Route 2: Phosgene-Free Synthesis from p-Toluenesulfonamide and Carbonyl Fluoride

This approach offers a high-yield, phosgene-free alternative, which is advantageous for safety and environmental considerations.

Procedure: In a 150 ml stainless steel autoclave equipped with a stirrer, 25.6 g (0.15 mol) of p-toluenesulfonamide and 50 ml of toluene are added. The system is sealed and charged with 28.0 g of carbonyl fluoride. The reaction mixture is heated to 80°C and stirred for 3 hours. After the reaction, excess carbonyl fluoride is recovered. The reaction temperature is then raised to 140°C at atmospheric pressure and held for 2 hours to facilitate the evaporation of the toluene solvent. This process yields 26.9 g of crude p-toluenesulfonyl isocyanate with a purity of 94.2%, corresponding to a reaction yield of 85.9%. In a similar experiment using xylene as the solvent, a yield of 95.3% with 95.0% purity was achieved.

Route 3: Synthesis from p-Toluenesulfonamide and Oxalyl Dichloride

This method utilizes a common and reactive phosgene equivalent, oxalyl dichloride.

Procedure: To a solution of 3.9381 g (23 mmol) of p-toluenesulfonamide in 35 cm³ of anhydrous toluene, 10 cm³ of oxalyl dichloride is added dropwise.[2] Subsequently, 0.26 g of 1,4-diazabicyclo[2.2.2]octane (DABCO) is added as an activator with stirring.[2] The reaction mixture is refluxed for 6 hours at 60-65°C, followed by an additional 10-12 hours of reflux at 90°C.[2] After cooling to room temperature, the brown precipitate is filtered off, and the filtrate is evaporated to yield the product.[2] The yield for this specific procedure was not found in the reviewed literature.

Synthesis Pathways Overview

The following diagram illustrates the logical flow and relationship between the different starting materials and the final product, tosyl isocyanate.

Caption: Synthetic pathways to tosyl isocyanate.

References

• 1. US2974164A - Preparation of p-toluenesulfonyl isocyanate - Google Patents [patents.google.com]
• 2. Synthesis and Application of p-Toluenesulfonyl Isocyanate_Chemicalbook [chemicalbook.com]

Tosyl Isocyanate: A Safer and Efficient Alternative to Phosgene Derivatives for Amine Carbonylation

For researchers, scientists, and drug development professionals seeking safer and more efficient methods for the synthesis of ureas and carbamates, tosyl isocyanate emerges as a compelling alternative to hazardous phosgene and its derivatives. This guide provides a comprehensive comparison, supported by experimental data and detailed protocols, to facilitate the adoption of this versatile reagent.

Phosgene and its derivatives, such as diphosgene and triphosgene, have long been the industry standard for the synthesis of isocyanates, which are key intermediates in the production of a vast array of pharmaceuticals and materials containing urea and carbamate linkages. However, the extreme toxicity of phosgene, a former chemical warfare agent, presents significant handling and safety challenges.[1][2] Tosyl isocyanate offers a safer, solid, and easy-to-handle alternative that can directly convert amines to the corresponding sulfonylureas and other derivatives, often under milder conditions and with high yields.

Performance Comparison: Tosyl Isocyanate vs. Phosgene Derivatives

While direct side-by-side comparative studies are limited, an analysis of published synthetic protocols reveals the distinct advantages of tosyl isocyanate in terms of safety, ease of use, and reaction efficiency. Phosgene derivatives, while effective, necessitate stringent safety precautions due to their high toxicity and the in situ generation of phosgene gas.[3] Tosyl isocyanate, a stable solid, mitigates these risks without compromising reactivity.

Data Summary: Urea Synthesis

The following tables summarize typical experimental data for the synthesis of ureas using tosyl isocyanate and triphosgene, a common solid phosgene surrogate.

Table 1: Urea Synthesis using p-Toluenesulfonyl Isocyanate

Amine Substrate	Solvent	Temperature (°C)	Reaction Time	Yield (%)	Reference
Various aromatic, aliphatic, and heterocyclic amines	N-Methyl-2-pyrrolidone (NMP)	Room Temperature	Short	Good to excellent	[4]
Aniline	Water	5	30 min	-	[5]
Secondary aliphatic amines	Acetonitrile	Room Temperature	-	78-94	-

Table 2: Urea Synthesis using Triphosgene

Amine Substrate	Base	Solvent	Temperature (°C)	Yield (%)	Reference
Substituted anilines	Triethylamine	Dichloromethane	-	High	[6]
Staurosporine	Triethylamine	Dichloromethane	-	13	[6]
Aromatic diamines	Triethylamine	-	-	-	[6]
L-amino acid t-butyl esters	Pyridine	-	-	-	[6]
Tris(2-aminoethyl)amine	Triethylamine	Dichloromethane	Room Temperature	95 (for the triisocyanate)	[7]

Reaction Pathways and Mechanisms

The fundamental difference in the synthetic approach lies in the reaction mechanism. Phosgene derivatives act as a source of phosgene, which reacts with a primary amine to form an isocyanate intermediate. This isocyanate then reacts with a second amine to yield the final urea product. In contrast, tosyl isocyanate reacts directly with the amine in a single step.

Comparative reaction pathways for urea synthesis.

The reaction of an amine with triphosgene proceeds via the formation of an isocyanate intermediate, which is then trapped by another amine.[6]

Simplified mechanism of urea formation using triphosgene.

Experimental Protocols

Protocol 1: Synthesis of N,N'-Disubstituted Ureas using p-Toluenesulfonyl Isocyanate

This protocol is a general representation based on typical procedures.[4][5]

Materials:

• p-Toluenesulfonyl isocyanate

• Substituted amine

• Anhydrous solvent (e.g., N-Methyl-2-pyrrolidone, Acetonitrile, or Dichloromethane)

• Round-bottom flask

• Magnetic stirrer

• Inert atmosphere setup (e.g., nitrogen or argon)

Procedure:

• In a dry round-bottom flask under an inert atmosphere, dissolve the substituted amine (1.0 eq) in the chosen anhydrous solvent.

• To the stirred solution, add p-toluenesulfonyl isocyanate (1.0 - 1.2 eq) dropwise at room temperature.

• Continue stirring the reaction mixture at room temperature and monitor the progress by thin-layer chromatography (TLC).

• Upon completion, the product can often be isolated by filtration if it precipitates, or by standard aqueous work-up and purification by recrystallization or column chromatography.

Protocol 2: Synthesis of Unsymmetrical Ureas using Triphosgene

This protocol is a general representation based on typical procedures for forming an isocyanate intermediate followed by reaction with a second amine.[6][8]

Materials:

• Triphosgene

• Primary amine (first amine)

• Second amine (primary or secondary)

• Anhydrous non-protic solvent (e.g., Dichloromethane, Toluene)

• Tertiary amine base (e.g., Triethylamine, Pyridine)

• Round-bottom flask

• Magnetic stirrer

• Inert atmosphere setup (e.g., nitrogen or argon)

• Dropping funnel

Procedure: Step A: Formation of the Isocyanate Intermediate

• In a dry round-bottom flask under an inert atmosphere, dissolve triphosgene (0.34 eq) in the anhydrous solvent.

• In a separate flask, dissolve the first primary amine (1.0 eq) and the tertiary amine base (2.0-3.0 eq) in the same anhydrous solvent.

• Slowly add the amine/base solution to the stirred triphosgene solution at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 1-2 hours, or until TLC analysis indicates complete formation of the isocyanate.

Step B: Formation of the Urea 5. To the reaction mixture containing the in situ generated isocyanate, add the second amine (1.0 eq) dropwise. 6. Continue stirring at room temperature and monitor the reaction by TLC. 7. Upon completion, the reaction is typically quenched with water or an aqueous solution. The product is then extracted with an organic solvent, dried, and purified by recrystallization or column chromatography.

Conclusion

Tosyl isocyanate presents a safer, more convenient, and efficient alternative to phosgene derivatives for the synthesis of ureas and related compounds. Its use eliminates the need to handle highly toxic reagents and often simplifies reaction procedures. For researchers in drug development and organic synthesis, the adoption of tosyl isocyanate can lead to improved laboratory safety and more streamlined synthetic workflows. While phosgene derivatives remain important reagents in industrial-scale production, tosyl isocyanate offers significant advantages for laboratory and pilot-scale synthesis.

References

• 1. Synthesis and Application of p-Toluenesulfonyl Isocyanate_Chemicalbook [chemicalbook.com]
• 2. Phosgene-Free Route to Isocyanates | NWO [nwo.nl]
• 3. Urea Formation - Common Conditions [commonorganicchemistry.com]
• 4. researchgate.net [researchgate.net]
• 5. An efficient and greener protocol towards synthesis of unsymmetrical <i>N</i>,<i>N</i>′-biphenyl urea - Arabian Journal of Chemistry [arabjchem.org]
• 6. A decade review of triphosgene and its applications in organic reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. General approach to prepare polymers bearing pendant isocyanate groups - Polymer Chemistry (RSC Publishing) DOI:10.1039/D0PY00989J [pubs.rsc.org]
• 8. asianpubs.org [asianpubs.org]

evaluating the stability of tosyl isocyanate under different conditions

For Researchers, Scientists, and Drug Development Professionals

Tosyl isocyanate (CH₃C₆H₄SO₂NCO) is a highly reactive electrophilic compound widely utilized in organic synthesis, serving as a valuable reagent for the formation of ureas, carbamates, and other heterocyclic compounds. Its utility, however, is intrinsically linked to its stability under various experimental conditions. This guide provides a comprehensive evaluation of the stability of tosyl isocyanate, comparing its performance with other common isocyanates and offering detailed experimental protocols for its assessment.

Executive Summary

Tosyl isocyanate exhibits high reactivity towards nucleophiles, a characteristic that defines both its synthetic utility and its stability profile. It is particularly sensitive to moisture and will readily hydrolyze. While stable for extended periods when stored under anhydrous conditions, its performance in various solvents and at different temperatures is a critical consideration for any application. This guide presents a comparative analysis of its stability and provides the necessary protocols to evaluate it for specific research and development needs.

Comparative Stability Analysis

While specific kinetic data for the degradation of tosyl isocyanate across a wide range of conditions is not extensively documented in publicly available literature, its stability can be inferred from its known reactivity and comparison with other isocyanates.

Key Stability Considerations:

• Moisture Sensitivity: Tosyl isocyanate is highly susceptible to hydrolysis. Its strong affinity for water makes it an effective moisture scavenger, a property that underscores its instability in the presence of even trace amounts of water.[1][2] Storage under inert, anhydrous conditions is paramount to maintain its integrity.[3][4] Under proper storage conditions (sealed, dry, and protected from elevated temperatures), tosyl isocyanate can have a shelf life of at least six months to a year.[3][4]

• Solvent Effects: The choice of solvent significantly impacts the stability of tosyl isocyanate. Protic solvents, such as alcohols and water, will react readily with the isocyanate group. Aprotic solvents are preferred for reactions and storage, provided they are rigorously dried.

• pH Effects: A derivative of p-toluenesulfonyl isocyanate has been reported to be remarkably stable toward 6 M hydrochloric acid, suggesting good stability under acidic conditions.[6] However, basic conditions are likely to accelerate its reaction with any available nucleophiles.

Comparison with Other Isocyanates:

Isocyanate	Structure	Key Stability Characteristics
Tosyl Isocyanate	Aromatic Sulfonyl Isocyanate	Highly reactive with nucleophiles, especially water. Good thermal stability is expected for an aromatic isocyanate. Stable under acidic conditions.
Phenyl Isocyanate	Aromatic Isocyanate	Highly reactive, undergoes hydrolysis which is subject to general base catalysis.[7]
Isophorone Diisocyanate (IPDI)	Aliphatic Diisocyanate	Generally less reactive than aromatic isocyanates. Offers good light stability.
Toluene Diisocyanate (TDI)	Aromatic Diisocyanate	Highly reactive aromatic isocyanate.

Data Presentation

Due to the limited availability of precise quantitative data in the literature, a detailed comparative table with numerical values for degradation rates under various conditions cannot be provided at this time. Researchers are encouraged to perform stability studies under their specific experimental conditions using the protocols outlined below.

Experimental Protocols

To evaluate the stability of tosyl isocyanate under specific experimental conditions, the following detailed protocols for High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) spectroscopy are provided.

Protocol 1: HPLC-UV Method for Quantifying Tosyl Isocyanate Degradation

This method allows for the quantification of the remaining tosyl isocyanate over time when exposed to different conditions.

1. Materials and Reagents:

• Tosyl isocyanate (high purity)
• Anhydrous solvent of choice (e.g., acetonitrile, dichloromethane)
• Protic solvent for degradation study (e.g., methanol, water)
• HPLC-grade acetonitrile and water
• Formic acid or phosphoric acid (for mobile phase modification)
• Volumetric flasks, pipettes, and autosampler vials

2. Instrumentation:

• HPLC system with a UV detector
• Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

3. Preparation of Solutions:

• Stock Solution (Tosyl Isocyanate): Prepare a stock solution of tosyl isocyanate in the chosen anhydrous aprotic solvent at a known concentration (e.g., 1 mg/mL).
• Reaction Solutions: In separate vials, mix the tosyl isocyanate stock solution with the solvent system to be tested (e.g., anhydrous acetonitrile as a control, acetonitrile with a known concentration of water, or another solvent).
• Calibration Standards: Prepare a series of calibration standards by diluting the stock solution to different concentrations.

4. Experimental Procedure:

• At time zero (t=0), immediately inject an aliquot of each reaction solution and the calibration standards into the HPLC system.
• Store the reaction solutions under the desired temperature conditions.
• At specified time intervals (e.g., 1, 2, 4, 8, 24 hours), withdraw an aliquot from each reaction solution and inject it into the HPLC.
• Monitor the elution of tosyl isocyanate using the UV detector at an appropriate wavelength (e.g., 220 nm).

5. Data Analysis:

• Generate a calibration curve by plotting the peak area of the tosyl isocyanate standard against its concentration.
• For each time point, determine the concentration of tosyl isocyanate remaining in each reaction solution using the calibration curve.
• Plot the concentration of tosyl isocyanate versus time for each condition to determine the degradation rate.

Protocol 2: ¹H NMR Spectroscopy for Monitoring Tosyl Isocyanate Stability

This method allows for the qualitative and semi-quantitative monitoring of the disappearance of tosyl isocyanate and the appearance of degradation products.

1. Materials and Reagents:

• Tosyl isocyanate
• Deuterated solvent (e.g., CDCl₃, acetonitrile-d₃), dried over molecular sieves.
• Reagent for stability testing (e.g., D₂O, deuterated methanol)
• NMR tubes

2. Instrumentation:

• NMR spectrometer (e.g., 400 MHz or higher)

3. Experimental Procedure:

• Prepare a solution of tosyl isocyanate in the chosen deuterated solvent in an NMR tube.
• Acquire an initial ¹H NMR spectrum (t=0). The aromatic protons of the tosyl group will provide characteristic signals.
• Add a specific amount of the degradation-inducing reagent (e.g., a drop of D₂O) to the NMR tube, mix quickly, and start acquiring spectra at regular time intervals.
• Monitor the decrease in the intensity of the tosyl isocyanate signals and the appearance of new signals corresponding to the degradation products (e.g., the corresponding carbamic acid or urea).

4. Data Analysis:

• Integrate the characteristic peaks of tosyl isocyanate and the degradation products in each spectrum.
• Plot the relative integral values against time to observe the degradation profile.

Visualizations

Experimental Workflow for Stability Evaluation

Caption: Workflow for evaluating the stability of tosyl isocyanate.

Tosyl Isocyanate Degradation Pathway

Caption: General reaction pathway of tosyl isocyanate with nucleophiles.

References

• 1. researchgate.net [researchgate.net]
• 2. nbinno.com [nbinno.com]
• 3. China PTSI p-toluenesulfonyl isocyanate CAS 4083-64-1 Tosyl isocyanate factory and suppliers | Theorem [theoremchem.com]
• 4. vandemark.com [vandemark.com]
• 5. The Influence of Diisocyanate Structure on Thermal Stability of Thermoplastic Polyurethane Elastomers Based on Diphenylmethane-Derivative Chain Extender with Sulfur Atoms - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. The kinetics of hydrolysis of methyl and phenyl lsocyanates - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]

A Comparative Guide to the Cross-Reactivity of Tosyl Isocyanate with Common Functional Groups

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the reactivity of tosyl isocyanate with various functional groups, a critical consideration in organic synthesis, bioconjugation, and drug development. Understanding the chemoselectivity of tosyl isocyanate is paramount for designing efficient synthetic routes and minimizing unwanted side reactions. This document summarizes the relative reactivity, provides detailed experimental protocols for assessing cross-reactivity, and visually represents the reaction pathways.

Relative Reactivity of Functional Groups with Tosyl Isocyanate

The electrophilic carbon of the isocyanate group in tosyl isocyanate readily reacts with a variety of nucleophiles. The rate of these reactions is largely governed by the nucleophilicity of the functional group. While specific kinetic data for the reaction of tosyl isocyanate with a wide range of functional groups under standardized conditions is not extensively available in the literature, a qualitative and semi-quantitative comparison can be established based on general principles of isocyanate chemistry and available data for analogous isocyanates.

The general order of reactivity of nucleophiles with isocyanates is as follows:

Primary Amines > Secondary Amines > Primary Alcohols > Water > Thiols (uncatalyzed) > Carboxylic Acids

It is important to note that the reactivity of thiols is significantly enhanced in the presence of a base catalyst, which deprotonates the thiol to the more nucleophilic thiolate anion. In such cases, the reactivity of thiols can surpass that of alcohols.

Below is a table summarizing the cross-reactivity of tosyl isocyanate with key functional groups.

Functional Group	Product	Relative Reactivity	Reaction Conditions & Notes
Primary Amine (-NH₂)	N-Tosylurea	Very High	Reaction is typically rapid at room temperature without the need for a catalyst. The high nucleophilicity of the primary amine leads to a fast and often exothermic reaction.
Secondary Amine (-NHR)	N,N'-Disubstituted N-Tosylurea	High	Generally slower than with primary amines due to steric hindrance, but still a very favorable and rapid reaction at room temperature.
Primary Alcohol (-OH)	N-Tosylcarbamate	Moderate	The reaction often requires heating or a catalyst (e.g., dibutyltin dilaurate, tertiary amines) to proceed at a practical rate.[1]
Thiol (-SH)	N-Tosylthiocarbamate	Low (uncatalyzed) High (base-catalyzed)	Uncatalyzed reaction with thiols is generally slower than with alcohols. However, in the presence of a base catalyst (e.g., triethylamine), the formation of the highly nucleophilic thiolate anion dramatically increases the reaction rate.[2]
Carboxylic Acid (-COOH)	Mixed Anhydride (unstable) -> N-Tosylamide + CO₂	Low	The reaction is generally slow and may require elevated temperatures. The initial adduct, a mixed carboxylic-carbamic anhydride, is often unstable and can decompose to an N-tosylamide with the loss of carbon dioxide.
Water (H₂O)	N-Tosylcarbamic Acid (unstable) -> p-Toluenesulfonamide + CO₂	Moderate	Tosyl isocyanate is highly sensitive to moisture. The initially formed carbamic acid is unstable and readily decarboxylates to form p-toluenesulfonamide. This reaction is often a competing side reaction in non-anhydrous conditions.[3]

Experimental Protocols for Assessing Cross-Reactivity

To quantitatively assess the cross-reactivity of tosyl isocyanate with different functional groups, a standardized experimental protocol is essential. Below are two common methods that can be adapted for this purpose.

Method 1: In-situ Monitoring by Infrared (IR) Spectroscopy

This method allows for the real-time monitoring of the reaction progress by observing the disappearance of the characteristic isocyanate stretching band.

Materials:

• Tosyl isocyanate

• A representative primary amine (e.g., benzylamine)

• A representative primary alcohol (e.g., benzyl alcohol)

• A representative thiol (e.g., benzyl mercaptan)

• Anhydrous solvent (e.g., acetonitrile, dichloromethane)

• FTIR spectrometer with a temperature-controlled cell

Procedure:

• Prepare equimolar solutions of tosyl isocyanate and the respective functional group (amine, alcohol, or thiol) in the chosen anhydrous solvent. A typical concentration is 0.1 M.

• Equilibrate the solutions and the FTIR cell to the desired reaction temperature (e.g., 25 °C).

• Record a background spectrum of the solvent in the FTIR cell.

• Rapidly mix the tosyl isocyanate solution and the functional group solution in the FTIR cell and immediately begin acquiring spectra at regular time intervals.

• Monitor the decrease in the absorbance of the isocyanate peak (around 2250-2275 cm⁻¹).

• Plot the absorbance of the isocyanate peak versus time to determine the reaction kinetics. The rate of disappearance of the isocyanate peak is indicative of the reactivity of the functional group.

Method 2: Determination of Unreacted Isocyanate by Titration

This method quantifies the amount of unreacted isocyanate at specific time points.

Materials:

• Tosyl isocyanate

• A representative primary amine (e.g., benzylamine)

• A representative primary alcohol (e.g., benzyl alcohol)

• A representative thiol (e.g., benzyl mercaptan)

• Anhydrous solvent (e.g., toluene)

• Standardized solution of di-n-butylamine in toluene

• Standardized solution of hydrochloric acid (HCl) in isopropanol

• Bromophenol blue indicator

Procedure:

• In separate reaction vessels, mix equimolar amounts of tosyl isocyanate with the respective functional group (amine, alcohol, or thiol) in the anhydrous solvent at a constant temperature.

• At predetermined time intervals, withdraw an aliquot of the reaction mixture.

• Immediately quench the reaction by adding the aliquot to a known excess of the standardized di-n-butylamine solution. The di-n-butylamine will react with any remaining tosyl isocyanate.

• Allow the quenching reaction to proceed for a few minutes.

• Add a few drops of bromophenol blue indicator and titrate the excess di-n-butylamine with the standardized HCl solution until the endpoint (color change from blue to yellow) is reached.

• Calculate the amount of unreacted tosyl isocyanate at each time point by back-titration.

• Plot the concentration of tosyl isocyanate versus time to determine the reaction kinetics for each functional group.

Visualization of Reactivity Pathways

The following diagram illustrates the primary reaction pathways of tosyl isocyanate with different functional groups.

Caption: Reaction pathways of tosyl isocyanate with various nucleophiles.

This guide serves as a foundational resource for understanding and predicting the cross-reactivity of tosyl isocyanate. For critical applications, it is recommended to perform kinetic studies under the specific reaction conditions to obtain precise quantitative data.

References

• 1. poliuretanos.net [poliuretanos.net]
• 2. Chemistry of Polythiols and Their Industrial Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ntrs.nasa.gov [ntrs.nasa.gov]

Safety & Regulatory Compliance

Safe Disposal of Tosyl Isocyanate: A Procedural Guide

Proper handling and disposal of p-toluenesulfonyl isocyanate (tosyl isocyanate, PTSI) are critical for laboratory safety due to its high reactivity and hazardous properties. This guide provides detailed procedures for the safe neutralization and disposal of tosyl isocyanate, ensuring the protection of laboratory personnel and compliance with safety regulations.

Tosyl isocyanate is a colorless liquid that is highly reactive and moisture-sensitive.[1] It is classified as a lachrymator, meaning it can cause tearing, and it is irritating to the eyes, skin, and respiratory system.[1][2] A primary hazard is its violent reaction with water, which necessitates careful, controlled procedures for its disposal.[3][4]

Key Hazard Information and Physical Properties

A summary of essential quantitative and safety data for tosyl isocyanate is provided below. This information is critical for a comprehensive risk assessment before handling or disposal.

Property	Value	Citations
CAS Number	4083-64-1	[2][3]
Molecular Formula	C8H7NO3S	[1]
Molecular Weight	197.21 g/mol	[5]
Appearance	Clear, colorless liquid	[2][3]
Boiling Point	144 °C (291.2 °F) @ 10 mmHg	[3]
Density	1.290 - 1.291 g/mL at 25 °C (77 °F)	[3][6]
Flash Point	145 °C (293 °F)	[3]
Hazard Statements	Reacts violently with water. Causes skin and serious eye irritation. May cause respiratory irritation and sensitization (allergy or asthma symptoms).	[1][3][6]

Disposal and Decontamination Protocols

The fundamental principle for disposing of tosyl isocyanate is its controlled neutralization (quenching) by reacting it with a suitable nucleophile to form less hazardous, stable compounds. Due to its violent reaction with water, this process must be managed carefully to control the rate of reaction and gas evolution (CO₂).

Required Personal Protective Equipment (PPE)

Before beginning any disposal procedure, ensure the following PPE is worn:

• Eye Protection : Chemical safety goggles and a face shield.[6][7]

• Hand Protection : Impervious gloves (e.g., PVC or rubber).[8]

• Body Protection : A lab coat and appropriate protective clothing.[3]

• Respiratory Protection : Work must be conducted in a certified chemical fume hood.[6] For spills outside a hood, a NIOSH/MSHA-approved air-line respirator or SCBA may be necessary.[8]

Protocol 1: Neutralization of Residual Tosyl Isocyanate

This protocol is intended for the disposal of small quantities of residual tosyl isocyanate from reaction vessels or containers.

Methodology:

• Prepare Quenching Station : Conduct all operations within a chemical fume hood. Prepare an ice-water bath for cooling.

• Prepare Neutralizing Solution : In a flask or beaker large enough to accommodate at least three times the volume of the final mixture, prepare a 5-10% aqueous solution of sodium bicarbonate or sodium carbonate.

• Cool the Solution : Place the neutralizing solution in the ice-water bath and begin stirring with a magnetic stirrer.

• Controlled Addition : Using a pipette or dropping funnel, add the tosyl isocyanate dropwise and slowly to the cold, stirred basic solution. The isocyanate is highly reactive with water, and this controlled addition is crucial to manage the exothermic reaction and the release of carbon dioxide gas.[9][10]

• Complete the Reaction : After the addition is complete, continue stirring the mixture in the ice bath for at least one hour. Then, remove the ice bath and allow the mixture to slowly warm to room temperature, stirring for an additional 2-3 hours to ensure the reaction is complete.

• Final Disposal : Check the pH of the resulting solution to ensure it is neutral. Dispose of the neutralized aqueous solution in accordance with local and institutional waste disposal regulations.[7]

Caption: Workflow for the safe neutralization of tosyl isocyanate.

Protocol 2: Spill Management and Cleanup

In the event of a tosyl isocyanate spill, immediate and careful action is required. Never use water directly on a spill , as this will cause a violent reaction.[2][7]

Methodology:

• Evacuate and Ventilate : Evacuate all non-essential personnel from the spill area. Ensure the area is well-ventilated, preferably within a fume hood.[7]

• Contain the Spill : Cover the spill with an inert, non-reactive absorbent material such as vermiculite, sand, or dry earth.[2][8] Do not use combustible materials like paper towels.

• Collect Absorbent Material : Carefully scoop the absorbed material into a clearly labeled, open-top polyethylene container.[8]

• Do Not Seal the Container : The container must be left open or loosely covered. Tosyl isocyanate will continue to react with ambient moisture, generating carbon dioxide gas. Sealing the container could lead to a dangerous pressure buildup and potential rupture.[8]

• Decontaminate the Area : Once the bulk of the material is removed, decontaminate the spill surface with a solution of 5% sodium carbonate, followed by a water rinse.

• Dispose of Waste : The container with the absorbed material should be treated as hazardous waste and disposed of through a licensed disposal company, following all local and national regulations.[6][7]

References

• 1. WERCS Studio - Application Error [assets.thermofisher.cn]
• 2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 3. fishersci.com [fishersci.com]
• 4. Synthesis and Application of p-Toluenesulfonyl Isocyanate_Chemicalbook [chemicalbook.com]
• 5. capotchem.com [capotchem.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. chemicalbook.com [chemicalbook.com]
• 8. vandemark.com [vandemark.com]
• 9. nbinno.com [nbinno.com]
• 10. p-TOLUENESULFONYL ISOCYANATE - Ataman Kimya [atamanchemicals.com]

Personal protective equipment for handling Tosyl isocyanate

This guide provides immediate safety, handling, and disposal information for researchers, scientists, and drug development professionals working with Tosyl isocyanate. Adherence to these procedures is critical for ensuring laboratory safety.

Chemical Properties and Hazards

Tosyl isocyanate (PTSI) is a colorless liquid that is highly reactive and presents several hazards. It is crucial to be aware of its properties to handle it safely.[1][2][3]

Property	Value	Source
Synonyms	PTSI, 4-Isocyanatosulphonyltoluene	[1][2]
CAS Number	4083-64-1	[1][2][4]
Molecular Formula	C8H7NO3S	[3]
Molecular Weight	197.21 g/mol	[5]
Appearance	Clear, colorless liquid	[1][2]
Boiling Point	144 °C @ 10 mmHg	[2][4]
Density	1.290 g/mL	[2][4]
Flash Point	145 °C	[2]
Solubility	Reacts violently with water	[2][4]

Primary Hazards:

• Water-Reactive: Reacts violently and potentially explosively with water, steam, or moisture.[1][4]

• Respiratory Sensitizer: May cause allergy or asthma symptoms or breathing difficulties if inhaled.[2][3][4]

• Skin and Eye Irritant: Causes skin irritation and serious eye irritation.[2][3][4] It is also a lachrymator, a substance that causes tearing.[1][3]

• Ingestion Hazard: May be harmful if swallowed and can cause gastrointestinal irritation.[1][3]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Tosyl isocyanate to minimize exposure risks.

PPE Category	Specification	Rationale
Respiratory Protection	A full-face respirator with multi-purpose combination (US) or type ABEK (EN 14387) respirator cartridges is recommended.[4] In cases of inadequate ventilation, a NIOSH/MSHA-approved air-line respirator or self-contained breathing apparatus (SCBA) should be worn.[6]	Protects against inhalation of vapors, which can cause respiratory sensitization and irritation.[3][4]
Hand Protection	Chemical-resistant gloves such as nitrile, neoprene, or butyl rubber must be worn.[7][8] Do not use latex gloves as they may not provide adequate protection.[9] Gloves should be inspected before use and disposed of properly after handling.[5]	Prevents skin contact, which can cause irritation and sensitization.[1][2]
Eye Protection	Safety glasses with side-shields conforming to EN166, safety goggles, or a face shield are required.[5][8][10]	Protects eyes from splashes and vapors that cause severe irritation and tearing.[1][3]
Skin and Body Protection	A lab coat, impervious clothing, or disposable coveralls should be worn to prevent skin contact.[5][8][11]	Protects skin from accidental splashes and contamination.[1]

Operational Plan: Handling and Storage

Engineering Controls:

• Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.[4][5]

• An eyewash station and a safety shower must be readily accessible in the work area.[1]

Handling Protocol:

• Ensure all required PPE is correctly worn before handling.

• Handle under an inert atmosphere and take precautions to avoid contact with moisture.[2]

• Avoid inhalation of vapor or mist.[6][10]

• Avoid contact with eyes, skin, and clothing.[6]

• Keep the container tightly closed when not in use.[1][4]

Storage Protocol:

• Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][4]

• Store away from incompatible substances such as water, alcohols, amines, strong bases, and strong oxidizing agents.[3][4]

• Keep the storage area locked up or accessible only to authorized personnel.[4]

Figure 1: Safe Handling Workflow.

Disposal Plan

Spill Cleanup:

• Evacuate personnel from the immediate area.

• Wear appropriate PPE, including respiratory protection.

• Contain the spill to prevent it from spreading or entering drains.[9][10]

• Absorb the spill with an inert, non-combustible material such as vermiculite, sand, or earth.[1][6] Do not use sawdust or other combustible materials.[12]

• Carefully collect the absorbed material and place it in a suitable, open-top container for disposal.[2][6] Do not seal the container, as the reaction with moisture can generate carbon dioxide, leading to pressure buildup.[6]

• Clean the affected area thoroughly.

Waste Disposal:

• Dispose of waste material and empty containers at an approved hazardous waste disposal facility in accordance with local, state, and federal regulations.[2][4]

• Do not dispose of it in the sewer system.[5]

• Empty containers may still contain hazardous residue and should be handled appropriately.[6]

Emergency First Aid

Immediate action is required in case of exposure.

Figure 2: First Aid Procedures.

Inhalation:

• Move the victim to fresh air immediately.[1][4]

• If breathing is difficult, administer oxygen. If not breathing, give artificial respiration.[1]

• Seek immediate medical attention.[1][4]

Skin Contact:

• Immediately flush the skin with plenty of water for at least 15 minutes while removing contaminated clothing and shoes.[1]

• Wash the affected area with soap and water.[5][10]

• Seek medical attention if irritation persists.[2]

Eye Contact:

• Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[1][2]

• Remove contact lenses if present and easy to do so. Continue rinsing.[4]

• Seek immediate medical attention.[1]

Ingestion:

• Do not induce vomiting.[1][6]

• If the victim is conscious and alert, give 2-4 cupfuls of milk or water.[1]

• Never give anything by mouth to an unconscious person.[1][5]

• Seek immediate medical attention.[1][6]

References

• 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 2. fishersci.com [fishersci.com]
• 3. WERCS Studio - Application Error [assets.thermofisher.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. capotchem.com [capotchem.com]
• 6. vandemark.com [vandemark.com]
• 7. What PPE is required when working with isocyanates? [sysco-env.co.uk]
• 8. compositesone.com [compositesone.com]
• 9. safeusediisocyanates.eu [safeusediisocyanates.eu]
• 10. chemicalbook.com [chemicalbook.com]
• 11. tsmfg.com [tsmfg.com]
• 12. actsafe.ca [actsafe.ca]